Z-D-Orn(boc)-OH

• CAS: 98264-52-9

Core Science & Biosynthesis

An In-Depth Technical Guide to Z-D-Orn(boc)-OH: Properties, Synthesis, and Applications

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Nα-Benzyloxycarbonyl-Nδ-tert-butyloxycarbonyl-D-ornithine, commonly referred to as Z-D-Orn(boc)-OH. This document details its chemical and physical properties, outlines its primary application in peptide synthesis, and discusses the significance of incorporating D-ornithine into bioactive peptides.

Core Properties of Z-D-Orn(boc)-OH

Z-D-Orn(boc)-OH is a derivative of the non-proteinogenic amino acid D-ornithine, featuring two critical protecting groups: a Benzyloxycarbonyl (Z) group on the alpha-amino group (Nα) and a tert-butyloxycarbonyl (Boc) group on the delta-amino group (Nδ) of the side chain. This specific protection scheme makes it a valuable building block in synthetic peptide chemistry.

Physicochemical Data

A summary of the key quantitative data for Z-D-Orn(boc)-OH is presented in Table 1. This information is crucial for its handling, storage, and application in chemical syntheses.

Property	Value
IUPAC Name	(2R)-2-[(benzyloxy)carbonylamino]-5-[(tert-butoxy)carbonylamino]pentanoic acid
Molecular Formula	C₁₈H₂₆N₂O₆
Molecular Weight	366.41 g/mol
CAS Number	98264-52-9
Appearance	White to off-white powder
Melting Point	98-105 °C
Purity	Typically ≥98% (by TLC or HPLC)
Solubility	Soluble in organic solvents such as DMF and DCM
XLogP3	2.5

Application in Peptide Synthesis

The primary application of Z-D-Orn(boc)-OH is as a protected amino acid building block in solid-phase peptide synthesis (SPPS), specifically within the Boc/Bzl protection strategy. The orthogonal nature of the protecting groups is key to its utility.

Role of Protecting Groups

The Z and Boc groups prevent unwanted side reactions during peptide chain elongation. The Boc group on the side chain (Nδ) is stable under the conditions used to remove the temporary Nα-protecting group in Boc-based SPPS but can be removed during the final cleavage from the resin. The Nα-Z group is more commonly associated with solution-phase synthesis but can be employed in specific SPPS strategies where its removal conditions (e.g., catalytic hydrogenolysis) are desired for orthogonal deprotection.

The incorporation of a D-amino acid like D-ornithine is a strategic choice in peptide drug design. Peptides containing D-amino acids often exhibit enhanced stability against enzymatic degradation by proteases, which are stereospecific for L-amino acids. This increased proteolytic stability can lead to a longer in-vivo half-life and improved bioavailability of peptide therapeutics.

Experimental Protocols

General Workflow for Incorporation of Z-D-Orn(boc)-OH in Boc-SPPS

This protocol describes the general steps for adding a Z-D-Orn(boc)-OH residue to a growing peptide chain on a solid support resin.

An In-depth Technical Guide to Z-D-Orn(boc)-OH

This guide provides a comprehensive overview of Nα-Z-Nδ-Boc-D-ornithine (Z-D-Orn(boc)-OH), a crucial building block in peptide synthesis. It is intended for researchers, scientists, and professionals in the field of drug development and peptide chemistry.

Chemical Identity and Structure

Z-D-Orn(boc)-OH is a derivative of the non-proteinogenic amino acid D-ornithine. It features two key protecting groups: the benzyloxycarbonyl (Z) group at the alpha-amino position (Nα) and the tert-butyloxycarbonyl (Boc) group at the delta-amino position (Nδ). This strategic placement of orthogonal protecting groups allows for selective deprotection and controlled peptide chain elongation.

The chemical formula for Z-D-Orn(boc)-OH is C18H26N2O6[1][2]. Its IUPAC name is (2R)-2-{[(benzyloxy)carbonyl]amino}-5-{[(tert-butoxy)carbonyl]amino}pentanoic acid[1].

Caption: Chemical structure of Z-D-Orn(boc)-OH.

Physicochemical Properties

A summary of the key quantitative data for Z-D-Orn(boc)-OH is presented below. This information is critical for experimental design, including reaction stoichiometry and analytical characterization.

Property	Value	Source(s)
Chemical Formula	C18H26N2O6	[1][2]
Molecular Weight	366.41 g/mol	[2][3]
CAS Number	98264-52-9	[1][4]
IUPAC Name	(2R)-5-[(2-methylpropan-2-yl)oxycarbonylamino]-2-(phenylmethoxycarbonylamino)pentanoic acid	[1]
Purity	≥98.0% (by TLC)	[2]
Synonyms	Nalpha-Z-Ndelta-Boc-D-ornithine, Na-Z-Nd-Boc-D-ornithine	[1]
InChI Key	RWQCKACYKKSOKK-CQSZACIVSA-N	[1]
SMILES	CC(C)(C)OC(=O)NCCC--INVALID-LINK--NC(=O)OCC1=CC=CC=C1	[1]

Application and Experimental Protocol

Z-D-Orn(boc)-OH is primarily utilized in Boc-chemistry for solid-phase peptide synthesis (SPPS)[2]. The Z-group on the Nα-terminus is stable to the acidic conditions used for Boc-group removal (e.g., trifluoroacetic acid), while the Nδ-Boc group remains protected. This allows for the incorporation of the D-ornithine residue into a peptide sequence with a free delta-amino group for later modification or cyclization after final cleavage and Z-group removal.

This protocol outlines a standard cycle for coupling Z-D-Orn(boc)-OH to a growing peptide chain on a solid support (e.g., PAM resin).

1. Resin Preparation and Deprotection:

• Swell the peptide-resin in a suitable solvent like dichloromethane (DCM).

• Remove the N-terminal Boc protecting group from the resin-bound peptide by treating it with a solution of 25-50% trifluoroacetic acid (TFA) in DCM. The initial treatment is for 1-2 minutes, followed by a longer treatment of 20-30 minutes[5].

• Wash the resin thoroughly with DCM, isopropanol, and N,N-dimethylformamide (DMF) to remove residual TFA and byproducts[5].

2. Neutralization:

• Neutralize the resulting N-terminal ammonium trifluoroacetate salt on the resin. This is achieved by washing the resin with a 5-10% solution of a non-nucleophilic base, such as N,N-diisopropylethylamine (DIEA), in either DCM or DMF[5][6].

• Wash the resin again with DMF to remove excess base[5].

3. Amino Acid Activation and Coupling:

• In a separate reaction vessel, dissolve Z-D-Orn(boc)-OH (2-4 equivalents relative to the resin's substitution level) and a coupling agent like HBTU (2-4 equivalents) in DMF[5]. An additive such as HOBt may also be included to suppress side reactions.

• Add DIEA (4-8 equivalents) to the solution to facilitate the formation of the activated ester[5].

• Add this pre-activated amino acid solution to the neutralized peptide-resin.

• Allow the coupling reaction to proceed for 1-2 hours with agitation[5].

• Monitor the completion of the reaction using a qualitative method, such as the Kaiser test[5]. A negative Kaiser test (resin beads remain colorless) indicates a complete reaction.

4. Washing:

• After the coupling is complete, wash the resin extensively with DMF and DCM to remove excess reagents and byproducts. The peptide-resin is now ready for the next deprotection and coupling cycle.

References

• 1. Z-D-Orn(boc)-OH | C18H26N2O6 | CID 7350736 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Boc-D-Orn(Z)-OH ≥98.0% (TLC) | Sigma-Aldrich [sigmaaldrich.com]
• 3. shop.bachem.com [shop.bachem.com]
• 4. 98264-52-9 | Z-D-ORN(BOC)-OH | Next Peptide [nextpeptide.com]
• 5. benchchem.com [benchchem.com]
• 6. peptide.com [peptide.com]

The Strategic Application of Z and Boc Protecting Groups in Peptide Synthesis: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

In the precise and demanding field of peptide synthesis, the strategic use of protecting groups is fundamental to achieving the desired sequence and purity of the final product. Among the most established and versatile tools in the peptide chemist's arsenal are the benzyloxycarbonyl (Z or Cbz) and the tert-butoxycarbonyl (Boc) protecting groups. This technical guide provides a comprehensive analysis of the core principles, applications, and experimental methodologies associated with these two pivotal protecting groups.

Core Principles of Z and Boc Protecting Groups

Peptide synthesis involves the sequential formation of amide bonds between amino acids. To prevent unwanted side reactions and ensure the correct peptide sequence, the reactive α-amino group of an amino acid must be temporarily blocked or "protected" while its carboxyl group is activated for coupling. The Z and Boc groups serve as temporary shields for this α-amino functionality.

The benzyloxycarbonyl (Z) group , introduced by Bergmann and Zervas in 1932, was a foundational development in synthetic peptide chemistry.[1] It is a carbamate-type protecting group that is stable under a range of conditions but can be selectively removed by catalytic hydrogenolysis or strong acids.[2][3] Z-protected amino acids are often crystalline, which aids in their purification.[4]

The tert-butoxycarbonyl (Boc) group is another carbamate-based protecting group that has become a cornerstone of solid-phase peptide synthesis (SPPS).[5] Its key characteristic is its lability to moderately strong acids, while remaining stable to basic and nucleophilic conditions, as well as catalytic hydrogenation.[6][7] This distinct chemical property forms the basis of its orthogonality with other protecting group strategies.[8]

Comparative Analysis: Z vs. Boc

The choice between Z and Boc protecting groups is dictated by the overall synthetic strategy, including whether the synthesis is performed in solution or on a solid phase, and the presence of other functional groups in the peptide sequence.

Feature	Z (Benzyloxycarbonyl)	Boc (tert-Butoxycarbonyl)
Chemical Structure	Benzyl-O-(C=O)-	(CH₃)₃C-O-(C=O)-
Introduction Reagent	Benzyl chloroformate (Cbz-Cl)	Di-tert-butyl dicarbonate (Boc₂O)
Primary Application	Solution-phase peptide synthesis[9]	Solid-phase peptide synthesis (SPPS)[9]
Deprotection Condition	Catalytic Hydrogenolysis (e.g., H₂/Pd-C)[9][10]	Acidolysis (e.g., Trifluoroacetic Acid - TFA)[9]
Byproducts of Cleavage	Toluene and CO₂	Isobutylene and CO₂
Stability	Stable to mild acids and bases.[6]	Stable to bases, nucleophiles, and catalytic hydrogenation.[6]
Orthogonality	Orthogonal to acid- and base-labile groups.[9]	Orthogonal to base-labile (e.g., Fmoc) and hydrogenolysis-labile groups.[8]

Experimental Protocols

The following are detailed methodologies for the introduction and removal of Z and Boc protecting groups.

Z-Group Protection and Deprotection

Protocol 1: Z-Protection of an Amino Acid [8][10]

• Materials: Amino acid, 1M Sodium Carbonate solution, Benzyl chloroformate (Cbz-Cl), Diethyl ether, 1M Hydrochloric acid (HCl).

• Procedure:

  • Dissolve the amino acid (1.0 equivalent) in 1 M aqueous sodium carbonate solution (2.5 equivalents) and cool the mixture in an ice bath.

  • While stirring vigorously, add benzyl chloroformate (1.1 equivalents) dropwise, maintaining the temperature below 5 °C.

  • Allow the reaction to warm to room temperature and continue stirring for 2-4 hours.

  • Wash the reaction mixture with diethyl ether to remove unreacted benzyl chloroformate.

  • Cool the aqueous layer in an ice bath and acidify to a pH of 2 with 1 M HCl.

  • The Z-protected amino acid will precipitate. Collect the solid by filtration, wash with cold water, and dry under vacuum.

Protocol 2: Z-Group Deprotection by Catalytic Hydrogenation [9][10]

• Materials: Z-protected peptide, Methanol or Ethanol, 10% Palladium on carbon (Pd/C), Hydrogen source (balloon or hydrogenator), Celite.

• Procedure:

  • Dissolve the Z-protected peptide (1.0 equivalent) in a suitable solvent like methanol or ethanol in a flask equipped with a magnetic stir bar.

  • Carefully add 10% Palladium on carbon (Pd/C) catalyst (typically 5-10 mol%).

  • Secure the flask to a hydrogenation apparatus. Evacuate the flask and backfill with hydrogen gas. Repeat this cycle three times.

  • Stir the mixture vigorously under a hydrogen atmosphere at room temperature. Monitor the reaction's progress using thin-layer chromatography (TLC).

  • Upon completion, filter the reaction mixture through a pad of Celite to remove the Pd/C catalyst.

  • Concentrate the filtrate under reduced pressure to obtain the deprotected peptide.

Boc-Group Protection and Deprotection

Protocol 3: Boc-Protection of an Amino Acid [5][8]

• Materials: Amino acid, 1,4-Dioxane, Water, Triethylamine (TEA) or Sodium Hydroxide (NaOH), Di-tert-butyl dicarbonate (Boc₂O), Ethyl acetate, 1M Hydrochloric acid (HCl).

• Procedure:

  • Dissolve the amino acid (1.0 equivalent) in a mixture of water and 1,4-dioxane. Add a base such as triethylamine (1.5 equivalents) or sodium hydroxide to maintain a basic pH.

  • Cool the solution to 0 °C in an ice bath.

  • Add di-tert-butyl dicarbonate (1.1 equivalents) portion-wise to the stirred solution.

  • Allow the reaction to warm to room temperature and stir for 4-12 hours. Monitor the reaction by TLC.

  • Remove the dioxane under reduced pressure. Wash the remaining aqueous solution with ethyl acetate to remove unreacted Boc₂O.

  • Acidify the aqueous layer to a pH of 2-3 with 1 M HCl at 0 °C.

  • Extract the N-Boc-amino acid with ethyl acetate. Combine the organic extracts, wash with brine, dry over anhydrous magnesium sulfate, and concentrate under reduced pressure.

Protocol 4: Boc-Group Deprotection in Solid-Phase Peptide Synthesis (SPPS) [5]

• Materials: Boc-protected peptide-resin, Dichloromethane (DCM), Trifluoroacetic acid (TFA), Diisopropylethylamine (DIEA).

• Procedure:

  • Swell the Boc-protected peptide-resin in DCM for 15-30 minutes in the reaction vessel.

  • Drain the DCM and add a solution of 25-50% TFA in DCM to the resin. Agitate gently for 1-2 minutes.

  • Drain the TFA/DCM solution and add a fresh portion of the deprotection solution. Agitate for 20-30 minutes.

  • Drain the deprotection solution and wash the resin thoroughly with DCM (3-5 times).

  • Neutralize the resulting trifluoroacetate salt of the N-terminal amine by washing the resin with a 5-10% solution of DIEA in DCM until a neutral pH is achieved.

  • Wash the resin again with DCM (3-5 times) to remove excess DIEA. The resin is now ready for the next coupling step.

Visualizing the Workflows and Chemical Logic

To further elucidate the roles of Z and Boc protecting groups, the following diagrams illustrate key concepts and processes.

Caption: Principle of protected peptide bond formation.

Caption: Chemical structures of Z and Boc protecting groups.

Caption: The solid-phase peptide synthesis (SPPS) cycle.

Caption: Decision tree for selecting a protecting group strategy.

Conclusion

The Z and Boc protecting groups are foundational tools in the synthesis of peptides, each with a distinct set of properties that make them suitable for different synthetic strategies. The Z group, with its stability to mild acid and base and its removal by hydrogenolysis, remains a valuable asset, particularly in solution-phase synthesis. The Boc group, defined by its acid lability, is a cornerstone of solid-phase peptide synthesis and offers excellent orthogonality with other common protecting groups. A thorough understanding of their chemical characteristics, deprotection conditions, and compatibility with the target peptide is crucial for the rational design and successful execution of any peptide synthesis endeavor.

References

• 1. experts.umn.edu [experts.umn.edu]
• 2. application.wiley-vch.de [application.wiley-vch.de]
• 3. Protecting Groups in Peptide Synthesis: A Detailed Guide - Creative Peptides [creative-peptides.com]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. benchchem.com [benchchem.com]
• 8. benchchem.com [benchchem.com]
• 9. benchchem.com [benchchem.com]
• 10. benchchem.com [benchchem.com]

An In-depth Technical Guide on the Core Principles of Using Z-D-Orn(Boc)-OH in Solid-Phase Peptide Synthesis

Audience: Researchers, scientists, and drug development professionals.

Introduction to Z-D-Orn(Boc)-OH in SPPS

Solid-Phase Peptide Synthesis (SPPS) is a cornerstone of modern peptide research and drug development, enabling the stepwise assembly of amino acids into complex peptide chains on a solid support.[1][2][3] The success of SPPS hinges on the strategic use of protecting groups to temporarily mask reactive functional groups, thereby preventing unwanted side reactions.[1][4] Z-D-Orn(Boc)-OH is a specialized amino acid derivative that offers a unique orthogonal protection strategy, critical for the synthesis of complex or modified peptides.

The nomenclature of Z-D-Orn(Boc)-OH denotes its specific chemical structure:

• Z (or Cbz): The Benzyloxycarbonyl group, which protects the α-amino group. This is a well-established protecting group, valued for its stability and resistance to racemization during activation.[4]

• D-Orn: D-ornithine, the D-isomer of the non-proteinogenic amino acid ornithine. The use of D-amino acids can enhance peptide stability against enzymatic degradation.

• (Boc): The tert-Butoxycarbonyl group, which protects the δ-amino group on the ornithine side chain. The Boc group is stable under the basic conditions used for Fmoc removal, making it a common choice for side-chain protection in Fmoc-based SPPS.[5][6]

• -OH: The free carboxylic acid group, which is activated for coupling to the N-terminal amine of the growing peptide chain.

The primary advantage of using Z-D-Orn(Boc)-OH lies in its orthogonal protection scheme. The Z group is stable to both the mild bases (e.g., piperidine) used to remove Fmoc groups and the strong acids (e.g., trifluoroacetic acid, TFA) used to remove Boc groups.[7][] It is selectively cleaved under reductive conditions, most commonly catalytic hydrogenolysis.[4][7] This tri-level orthogonality (Base-labile Fmoc, Acid-labile Boc, and Hydrogenolysis-labile Z) provides chemists with precise control over the selective deprotection of specific sites within a peptide, enabling complex modifications such as side-chain cyclization, branching, or the attachment of reporter molecules.

Core Principles and Strategy

The strategic deployment of Z-D-Orn(Boc)-OH is typically reserved for scenarios where standard Fmoc or Boc chemistries are insufficient. The key is the differential lability of the Z and Boc protecting groups.

• α-Amino (Z) Protection: The Z-group serves as a "permanent" protecting group for the N-terminus of the D-ornithine residue. It remains intact throughout the standard cycles of Fmoc-SPPS. This is particularly useful when the final peptide requires an N-terminal Z-group or when a different synthetic manipulation is planned for the N-terminus at a later stage.

• Side-Chain (Boc) Protection: The Boc group on the ornithine side chain is stable during the piperidine treatments used for Fmoc deprotection in each cycle. It can be selectively removed using acid (e.g., TFA) to expose the δ-amino group for modification while the peptide is still on the resin and the Z-group remains in place.[5] Alternatively, it is removed during the final cleavage from the resin along with other acid-labile side-chain protecting groups.[6]

This orthogonal system is invaluable for:

• Site-specific Labeling: Attaching fluorescent dyes, biotin, or other molecules to the ornithine side chain.

• Peptide Cyclization: Forming a lactam bridge between the ornithine side chain and a C-terminal carboxyl group or another side chain.

• Branched Peptides: Synthesizing a second peptide chain from the ornithine side chain.

Data Presentation

Quantitative data for SPPS reactions can vary based on the specific peptide sequence, resin, and instrumentation. However, the following tables provide typical parameters for the use of Z-D-Orn(Boc)-OH.

Table 1: Typical Coupling Conditions for Z-D-Orn(Boc)-OH

Parameter	Condition	Notes
Coupling Reagent	HBTU, HATU, or DIC/HOBt	HBTU and HATU are highly efficient aminium-based reagents that minimize racemization.[9][10]
Amino Acid (equiv.)	2 - 5	Equivalents are relative to the resin loading capacity.
Coupling Reagent (equiv.)	1.9 - 5	Typically used in slight excess to the amino acid.[3]
Base (equiv.)	4 - 10	N,N-Diisopropylethylamine (DIPEA) is commonly used.[9][11]
Solvent	DMF or NMP	Peptide synthesis grade, anhydrous.[9]
Reaction Time	30 - 120 minutes	Monitored by a qualitative test like the Kaiser (ninhydrin) test.[9][11]

| Temperature | Room Temperature | |

Table 2: Deprotection Conditions for Z and Boc Groups

Protecting Group	Reagent	Conditions	Potential Side Reactions
Z (Benzyloxycarbonyl)	H₂ gas, Pd/C catalyst	Atmospheric pressure, in a solvent like DMF, MeOH, or THF.	Catalyst poisoning by sulfur-containing residues (Met, Cys). Incomplete removal.
	Transfer Hydrogenolysis (e.g., Ammonium Formate)	Pd/C catalyst, in a suitable solvent. Safer alternative to H₂ gas.

| Boc (tert-Butoxycarbonyl) | 20-50% TFA in DCM | 20-30 minutes at room temperature.[5] | Alkylation of sensitive residues (Trp, Tyr) by the released tert-butyl cation. Scavengers (e.g., TIS, water) are added to prevent this.[6] |

Experimental Protocols

Protocol 1: Coupling of Z-D-Orn(Boc)-OH using HBTU

• Resin Preparation: Swell the N-terminally deprotected peptide-resin in anhydrous N,N-Dimethylformamide (DMF) for 30-60 minutes. Drain the solvent.[9]

• Activation Mixture Preparation: In a separate vessel, dissolve Z-D-Orn(Boc)-OH (3-5 equivalents relative to resin loading) and HBTU (3-5 equivalents) in anhydrous DMF.[9]

• Pre-activation: Add N,N-Diisopropylethylamine (DIPEA) (6-10 equivalents) to the activation mixture. Allow the solution to pre-activate for 5-10 minutes at room temperature.[9]

• Coupling: Add the pre-activated amino acid solution to the drained resin. Agitate the mixture on a shaker for 30-60 minutes.[9]

• Monitoring: Perform a Kaiser test to monitor the reaction's completion (disappearance of free primary amines). If the test is positive, extend the coupling time or perform a second coupling.

• Washing: Once the reaction is complete, drain the coupling solution and wash the resin thoroughly with DMF (3-5 times), Dichloromethane (DCM) (3-5 times), and DMF (3-5 times) to remove excess reagents and byproducts.

Protocol 2: On-Resin Deprotection of the Ornithine Side-Chain Boc Group

• Resin Preparation: Swell the peptide-resin in DCM for 30 minutes. Drain the solvent.

• Deprotection: Prepare a deprotection cocktail of 20-30% Trifluoroacetic Acid (TFA) in DCM, including scavengers such as 2.5% Triisopropylsilane (TIS) and 2.5% water. Add this solution to the resin and agitate for 20-30 minutes at room temperature.[5]

• Washing: Drain the deprotection solution and wash the resin thoroughly with DCM (3-5 times) to remove residual acid.[5]

• Neutralization: Neutralize the resin with a solution of 10% DIPEA in DMF for 5-10 minutes.[5]

• Final Wash: Wash the resin thoroughly with DMF (3-5 times) and DCM (3-5 times). The resin is now ready for side-chain modification.

Protocol 3: Cleavage of the N-Terminal Z Group by Catalytic Hydrogenolysis

Note: This procedure is typically performed after the peptide has been cleaved from the resin and purified.

• Dissolution: Dissolve the Z-protected peptide in a suitable solvent such as methanol, ethanol, or DMF.

• Catalyst Addition: Add 10% Palladium on carbon (Pd/C) catalyst (typically 10-20% by weight of the peptide).

• Hydrogenation: Stir the mixture under a hydrogen atmosphere (using a balloon or a hydrogenation apparatus) at room temperature.

• Monitoring: Monitor the reaction progress by HPLC or Mass Spectrometry. The reaction can take from 1 to 24 hours.

• Work-up: Once the reaction is complete, carefully filter the mixture through a pad of Celite to remove the Pd/C catalyst.

• Isolation: Evaporate the solvent under reduced pressure to obtain the deprotected peptide.

Mandatory Visualizations

Caption: General SPPS workflow for incorporating Z-D-Orn(Boc)-OH.

References

• 1. benchchem.com [benchchem.com]
• 2. biosynth.com [biosynth.com]
• 3. chemistry.du.ac.in [chemistry.du.ac.in]
• 4. Protecting Groups in Peptide Synthesis: A Detailed Guide - Creative Peptides [creative-peptides.com]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. nbinno.com [nbinno.com]
• 9. benchchem.com [benchchem.com]
• 10. HBTU - Wikipedia [en.wikipedia.org]
• 11. peptide.com [peptide.com]

An In-depth Technical Guide to the Applications of Ornithine Derivatives in Peptide Chemistry

Audience: Researchers, scientists, and drug development professionals.

Introduction

Ornithine, a non-proteinogenic amino acid, serves as a versatile and powerful tool in modern peptide chemistry.[1][] Structurally similar to lysine but with a shorter side chain, its unique properties are leveraged to enhance peptide stability, introduce conformational constraints, and enable specific chemical modifications.[3][4] Unlike the 20 canonical amino acids, ornithine is not directly incorporated into proteins during ribosomal translation but is synthesized from arginine or glutamate and plays a key role in metabolic pathways like the urea cycle.[1][5] Its derivatives, particularly those with protected amino groups, are fundamental building blocks in Solid-Phase Peptide Synthesis (SPPS), allowing for the creation of complex peptide architectures with significant therapeutic and research potential.[6][7] This guide details the core applications of ornithine derivatives, presenting quantitative data, experimental protocols, and workflow visualizations to aid researchers in this field.

Core Applications in Peptide Chemistry

The utility of ornithine in peptide chemistry stems from its δ-amino group, which provides a reactive handle for a variety of chemical transformations.

Foundational Building Block in Solid-Phase Peptide Synthesis (SPPS)

The most common ornithine derivative used in peptide synthesis is Nα-Fmoc-Nδ-Boc-L-ornithine (Fmoc-Orn(Boc)-OH).[8] Its dual-protection scheme is central to its utility in Fmoc-based SPPS.[7]

• α-Amino Group Protection (Fmoc) : The base-labile Fluorenylmethyloxycarbonyl (Fmoc) group allows for stepwise peptide chain elongation under mild basic conditions (e.g., piperidine).[7][8]

• δ-Amino Group Protection (Boc) : The acid-labile tert-Butoxycarbonyl (Boc) group protects the side-chain amine throughout the synthesis and is typically removed during the final acid-mediated cleavage from the resin.[8][9]

This orthogonal protection strategy prevents unwanted side-chain reactions and the formation of branched peptides, ensuring the integrity of the target sequence.[6][10]

Caption: Workflow for incorporating Fmoc-Orn(Boc)-OH in SPPS.

Peptide Cyclization via Lactam Bridge Formation

Ornithine is instrumental in the synthesis of cyclic peptides.[7] Cyclization significantly enhances proteolytic stability, improves receptor selectivity, and can increase bioavailability compared to linear counterparts.[11] The most common method involves forming a lactam (amide) bridge between the δ-amino group of ornithine and the side-chain carboxyl group of an acidic amino acid like aspartic or glutamic acid.[4][11]

To achieve this on-resin, protecting groups orthogonal to both the Fmoc/tBu and the resin linkage are required. For instance, Fmoc-L-Orn(Mmt)-OH is used, where the highly acid-labile 4-methoxytrityl (Mmt) group can be selectively removed on-resin using dilute trifluoroacetic acid (TFA) without disturbing other protecting groups.[11] This exposes the side-chain amine for intramolecular cyclization.

Caption: Workflow for on-resin side-chain to side-chain cyclization.

Bioconjugation and Drug Delivery

The side-chain amine of ornithine serves as a convenient point for conjugation. After selective deprotection, various moieties can be attached to the peptide.[6] This is particularly relevant in drug development for creating targeted delivery systems. For example, a peptide containing an ornithine residue can be linked to a cytotoxic drug, creating a conjugate that selectively delivers the therapeutic payload to cancer cells, thereby reducing systemic toxicity.[6] Furthermore, derivatives like azido-ornithine can be incorporated to allow for bioorthogonal "click chemistry" reactions, enabling the attachment of fluorescent dyes, PEG chains, or other functional molecules.[12]

Post-Translational Modification and Bioactive Peptides

Ornithine is a component of numerous bioactive peptides, including many non-ribosomal peptides with antimicrobial properties like daptomycin and gramicidin S.[13][14] In recent years, enzymatic methods have been developed to incorporate ornithine into ribosomally synthesized peptides. The enzyme peptide arginase (e.g., OspR) can post-translationally hydrolyze arginine residues within a peptide to yield ornithine.[3][13] This strategy has been used to create analogues of the antimicrobial peptide lacticin 481 and to enhance the stability of therapeutic peptides like semaglutide.[3][13]

The "Ornithine Effect" in Mass Spectrometry

The conversion of arginine to ornithine has a profound impact on peptide fragmentation during tandem mass spectrometry (MS/MS). Termed the "ornithine effect," the presence of an ornithine residue induces a facile and highly selective cleavage of the peptide backbone C-terminal to the ornithine residue upon collisional activation.[15] This occurs via a neighboring group reaction where the side-chain amine attacks the adjacent carbonyl carbon, forming a stable six-membered lactam ring.[15][16] This predictable fragmentation is a powerful tool for the structural characterization of complex peptides, including the challenging analysis of stapled and cyclic peptides.[16][17]

References

• 1. lifetein.com [lifetein.com]
• 3. Design and Biosynthesis of Ornithine 8-Containing Semaglutide Variants with a Click Chemistry-Modifiable Position 26 - PMC [pmc.ncbi.nlm.nih.gov]
• 4. peptide.com [peptide.com]
• 5. researchgate.net [researchgate.net]
• 6. nbinno.com [nbinno.com]
• 7. nbinno.com [nbinno.com]
• 8. benchchem.com [benchchem.com]
• 9. benchchem.com [benchchem.com]
• 10. peptide.com [peptide.com]
• 11. benchchem.com [benchchem.com]
• 12. benchchem.com [benchchem.com]
• 13. pubs.acs.org [pubs.acs.org]
• 14. Daptomycin - Wikipedia [en.wikipedia.org]
• 15. The ornithine effect in peptide cation dissociation - PMC [pmc.ncbi.nlm.nih.gov]
• 16. pubs.acs.org [pubs.acs.org]
• 17. Exploitation of the Ornithine Effect Enhances Characterization of Stapled and Cyclic Peptides - PubMed [pubmed.ncbi.nlm.nih.gov]

A Technical Guide to Z-D-Orn(boc)-OH: Suppliers, Purity, and Applications in Drug Development

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of Z-D-Orn(boc)-OH, a critical protected amino acid derivative utilized in peptide synthesis and drug discovery. This document details available suppliers, purity specifications, experimental protocols for its use and quality control, and its role in biochemical pathways and therapeutic applications.

Introduction to Z-D-Orn(boc)-OH

Z-D-Orn(boc)-OH, chemically known as Nα-benzyloxycarbonyl-Nδ-tert-butyloxycarbonyl-D-ornithine, is a non-proteinogenic amino acid derivative. Its structure incorporates two key protecting groups: the benzyloxycarbonyl (Z) group on the alpha-amino group and the tert-butyloxycarbonyl (boc) group on the delta-amino group of D-ornithine. This orthogonal protection scheme is instrumental in solid-phase peptide synthesis (SPPS), allowing for the selective deprotection of either amino group, thus enabling the precise and controlled elongation of peptide chains and the creation of complex peptide structures.[1][2] The incorporation of the D-isomer of ornithine can enhance the proteolytic stability of synthetic peptides, a desirable characteristic for therapeutic candidates.[3]

Suppliers and Purity Specifications

The quality of Z-D-Orn(boc)-OH is paramount for the successful synthesis of high-purity peptides.[1] Several chemical suppliers offer this reagent with varying purity levels. The following table summarizes a selection of suppliers and their typical purity specifications. Researchers should always refer to the lot-specific certificate of analysis for precise data.[4][5]

Supplier	Product Name/Synonym	CAS Number	Purity Specification	Analytical Method
Sigma-Aldrich	Boc-D-Orn(Z)-OH	16937-92-1	≥98.0%	TLC
Chem-Impex	Nα-Z-Nδ-Boc-D-ornithine	98264-52-9	≥ 99.9%	HPLC, Chiral purity
Next Peptide	Z-D-ORN(BOC)-OH	98264-52-9	98% Min	Not specified
ChemPep	Boc-D-Orn(Z)-OH	16937-92-1	Not specified	Not specified
Aapptec	Boc-D-Orn(Z)-OH	16937-92-1	Not specified	Not specified

Experimental Protocols

Quality Control: Purity Analysis by High-Performance Liquid Chromatography (HPLC)

Ensuring the purity of Z-D-Orn(boc)-OH before its use in peptide synthesis is a critical quality control step.[5] A reversed-phase HPLC (RP-HPLC) method is commonly employed for this purpose.

Objective: To determine the purity of Z-D-Orn(boc)-OH and identify any potential impurities.

Materials:

• Z-D-Orn(boc)-OH sample

• HPLC system with a UV detector

• C18 reverse-phase column (e.g., 4.6 x 250 mm, 5 µm particle size)

• Mobile Phase A: 0.1% Trifluoroacetic acid (TFA) in HPLC-grade water

• Mobile Phase B: 0.1% TFA in HPLC-grade acetonitrile

• Sample solvent: Acetonitrile/Water (1:1, v/v)

Procedure:

• Sample Preparation: Accurately weigh and dissolve the Z-D-Orn(boc)-OH sample in the sample solvent to a final concentration of 1 mg/mL. Filter the solution through a 0.45 µm syringe filter before injection.

• Chromatographic Conditions:

  • Flow Rate: 1.0 mL/min

  • Detection: UV absorbance at 220 nm

  • Injection Volume: 10 µL

  • Gradient: A linear gradient from 30% to 90% Mobile Phase B over 20 minutes.

• Data Analysis: Integrate the peak areas of all components in the chromatogram. Calculate the purity of Z-D-Orn(boc)-OH as the percentage of the main peak area relative to the total peak area.

Below is a DOT script for a logical workflow for the quality control of Z-D-Orn(boc)-OH.

Caption: Quality Control Workflow for Z-D-Orn(boc)-OH.

Incorporation of Z-D-Orn(boc)-OH in Solid-Phase Peptide Synthesis (SPPS)

This protocol outlines the general steps for incorporating Z-D-Orn(boc)-OH into a growing peptide chain using a manual Boc-SPPS strategy.

Materials:

• Merrifield resin (or other suitable resin for Boc chemistry)

• Z-D-Orn(boc)-OH

• Dichloromethane (DCM)

• Trifluoroacetic acid (TFA)

• Diisopropylethylamine (DIEA)

• Coupling reagent (e.g., HBTU, DIC)

• N,N-Dimethylformamide (DMF)

Procedure:

• Resin Swelling: Swell the resin in DCM in a reaction vessel for 30 minutes.

• Boc Deprotection: Remove the Boc protecting group from the N-terminus of the resin-bound peptide by treating it with a solution of 50% TFA in DCM for 30 minutes. Wash the resin thoroughly with DCM and DMF.

• Neutralization: Neutralize the resulting trifluoroacetate salt by washing the resin with a 10% solution of DIEA in DMF. Wash again with DMF.

• Coupling:

  • In a separate vial, dissolve Z-D-Orn(boc)-OH (3 equivalents) and the coupling reagent (e.g., HBTU, 3 equivalents) in DMF.

  • Add DIEA (6 equivalents) to the activation mixture and allow it to pre-activate for 1-2 minutes.

  • Add the activated Z-D-Orn(boc)-OH solution to the resin.

  • Agitate the reaction mixture for 2-4 hours to ensure complete coupling.

• Washing: Wash the resin thoroughly with DMF and DCM to remove excess reagents and byproducts.

• Cycle Repetition: Repeat steps 2-5 for the subsequent amino acid couplings until the desired peptide sequence is assembled.

The following DOT script illustrates a simplified workflow for the incorporation of Z-D-Orn(boc)-OH in SPPS.

Caption: SPPS Cycle for Z-D-Orn(boc)-OH Incorporation.

Role in Biochemical Pathways and Drug Development

Ornithine is a key intermediate in the urea cycle, a metabolic pathway that detoxifies ammonia in the liver. It is synthesized from glutamate in a series of enzymatic reactions. While Z-D-Orn(boc)-OH itself is a synthetic molecule, its core structure, ornithine, plays a crucial biological role.

The incorporation of ornithine and its derivatives into peptides is a strategy employed in drug development to enhance therapeutic properties. Ornithine-containing peptides have shown potential as antimicrobial agents and can improve the stability and bioavailability of peptide drugs.[6][7] For example, the non-proteinogenic nature of ornithine can confer resistance to enzymatic degradation.[3] Furthermore, the side-chain amino group of ornithine provides a site for further modification or conjugation, which can be exploited for creating targeted drug delivery systems or peptidomimetics with improved pharmacological profiles.[6] The development of semaglutide variants containing ornithine is an example of leveraging this amino acid to enhance peptide therapeutics.[8]

The following DOT script visualizes a simplified overview of the biosynthesis of ornithine and its connection to the urea cycle.

Caption: Simplified Ornithine Biosynthesis and Urea Cycle Pathway.

Conclusion

Z-D-Orn(boc)-OH is a valuable and versatile building block for peptide chemists and drug development professionals. Its unique orthogonal protection scheme facilitates the synthesis of complex and modified peptides with potential therapeutic applications. A thorough understanding of its properties, reliable sourcing from reputable suppliers, and adherence to stringent quality control and synthesis protocols are essential for leveraging its full potential in the advancement of peptide-based therapeutics.

References

• 1. nbinno.com [nbinno.com]
• 2. nbinno.com [nbinno.com]
• 3. benchchem.com [benchchem.com]
• 4. nbinno.com [nbinno.com]
• 5. benchchem.com [benchchem.com]
• 6. nbinno.com [nbinno.com]
• 7. pubs.acs.org [pubs.acs.org]
• 8. Design and Biosynthesis of Ornithine 8-Containing Semaglutide Variants with a Click Chemistry-Modifiable Position 26 - PMC [pmc.ncbi.nlm.nih.gov]

An In-depth Technical Guide to the Stereochemistry of Z-D-Orn(Boc)-OH

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the stereochemical properties of Nα-benzyloxycarbonyl-Nδ-tert-butyloxycarbonyl-D-ornithine, commonly referred to as Z-D-Orn(Boc)-OH. This protected amino acid is a critical building block in the synthesis of peptides and peptidomimetics, where precise control of stereochemistry is paramount for biological activity and therapeutic efficacy. This document details its stereochemical attributes, methods for its analysis, and its application in peptide synthesis.

Core Stereochemical and Physicochemical Properties

Z-D-Orn(Boc)-OH is a derivative of the non-proteinogenic amino acid D-ornithine. The stereocenter at the alpha-carbon (Cα) is in the D-configuration, which is formally designated as the (R)-configuration according to Cahn-Ingold-Prelog priority rules. The IUPAC name for this compound is (2R)-2-{[(benzyloxy)carbonyl]amino}-5-{[(tert-butoxy)carbonyl]amino}pentanoic acid[1]. The presence of two different protecting groups on the α- and δ-amino functions, the benzyloxycarbonyl (Z) and tert-butyloxycarbonyl (Boc) groups respectively, allows for orthogonal deprotection strategies in peptide synthesis.

The quantitative data in the table below summarizes the key physicochemical and stereochemical properties of Z-D-Orn(Boc)-OH. For comparative purposes, data for its L-enantiomer, Z-L-Orn(Boc)-OH, is also provided, highlighting the direct impact of stereochemistry on optical activity.

Property	Z-D-Orn(Boc)-OH	Z-L-Orn(Boc)-OH
Molecular Formula	C₁₈H₂₆N₂O₆[1][2]	C₁₈H₂₆N₂O₆[3]
Molecular Weight	366.4 g/mol [1][2]	366.4 g/mol [3]
CAS Number	98264-52-9[1][2]	7733-29-1[3]
Appearance	White powder[2]	White crystalline powder[3]
Melting Point	98-105 °C[2]	98-99 °C[3]
Specific Optical Rotation ([α]D²⁰)	+3 ± 0.5° (c=1 in MeOH)[2]	-2.5 to -3.0° (c=4 in MeOH)[3]
Chiral Purity (by HPLC)	≥ 99.9%[2]	≥ 99.5%[3]

Experimental Protocols

Synthesis of Z-D-Orn(Boc)-OH

The synthesis of Z-D-Orn(Boc)-OH involves the sequential protection of the amino groups of D-ornithine. A typical synthetic approach is outlined below:

Objective: To synthesize Nα-Z-Nδ-Boc-D-ornithine from D-ornithine hydrochloride.

Materials:

• D-ornithine hydrochloride

• Di-tert-butyl dicarbonate (Boc₂O)

• Sodium bicarbonate (NaHCO₃)

• Dioxane

• Water

• Benzyl chloroformate (Cbz-Cl or Z-Cl)

• Sodium hydroxide (NaOH)

• Hydrochloric acid (HCl)

• Ethyl acetate

• Brine

• Anhydrous sodium sulfate (Na₂SO₄)

Procedure:

• Nδ-Boc Protection:

  • Dissolve D-ornithine hydrochloride in a mixture of dioxane and water.

  • Cool the solution in an ice bath.

  • Add sodium bicarbonate to neutralize the hydrochloride and create a basic environment.

  • Slowly add a solution of di-tert-butyl dicarbonate in dioxane to the reaction mixture while stirring vigorously.

  • Allow the reaction to warm to room temperature and stir overnight.

  • Acidify the reaction mixture with a dilute solution of hydrochloric acid to a pH of approximately 2-3.

  • Extract the product, Nδ-Boc-D-ornithine, with ethyl acetate.

  • Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Nα-Z Protection:

  • Dissolve the crude Nδ-Boc-D-ornithine in an aqueous solution of sodium hydroxide.

  • Cool the solution in an ice bath.

  • Slowly and simultaneously add benzyl chloroformate and a solution of sodium hydroxide to maintain a basic pH (around 9-10).

  • Continue stirring at room temperature for several hours.

  • Wash the reaction mixture with diethyl ether to remove any unreacted benzyl chloroformate.

  • Acidify the aqueous layer with cold dilute hydrochloric acid to a pH of 2-3, which will precipitate the product.

  • Collect the solid precipitate by filtration, wash with cold water, and dry under vacuum to yield Z-D-Orn(Boc)-OH.

Determination of Enantiomeric Purity by Chiral HPLC

The enantiomeric purity of Z-D-Orn(Boc)-OH is a critical quality attribute. Chiral High-Performance Liquid Chromatography (HPLC) is the most common and reliable method for its determination.

Objective: To determine the enantiomeric excess of Z-D-Orn(Boc)-OH by separating it from its L-enantiomer.

Instrumentation and Materials:

• HPLC system with a UV detector

• Chiral stationary phase (CSP) column (e.g., a protein-based or macrocyclic antibiotic-based column such as Ultron OVM or Chirobiotic T)[4][5]

• Mobile phase: A suitable mixture of an organic modifier (e.g., acetonitrile or methanol) and an aqueous buffer (e.g., phosphate buffer or ammonium acetate). The exact composition will need to be optimized for the specific column used.

• Z-D-Orn(Boc)-OH sample

• Reference standard of Z-L-Orn(Boc)-OH (if available) or a racemic mixture of Z-DL-Orn(Boc)-OH.

Procedure:

• Sample Preparation:

  • Prepare a stock solution of the Z-D-Orn(Boc)-OH sample in the mobile phase or a compatible solvent at a concentration of approximately 1 mg/mL.

  • If a reference standard is used, prepare a solution of the L-enantiomer or the racemic mixture at a similar concentration.

• Chromatographic Conditions (Representative):

  • Column: Ultron OVM (150 x 4.6 mm, 5 µm)

  • Mobile Phase: Isocratic elution with a mixture of 20 mM potassium phosphate buffer (pH 6.0) and acetonitrile (e.g., 90:10 v/v).

  • Flow Rate: 1.0 mL/min

  • Column Temperature: 25 °C

  • Detection: UV at 254 nm

  • Injection Volume: 10 µL

• Analysis:

  • Inject the reference standard of the L-enantiomer or the racemic mixture to determine the retention times of both the D- and L-enantiomers.

  • Inject the Z-D-Orn(Boc)-OH sample.

  • Identify the peaks corresponding to the D- and L-enantiomers in the sample chromatogram.

  • Calculate the enantiomeric excess (e.e.) using the following formula: e.e. (%) = [(Area of D-enantiomer - Area of L-enantiomer) / (Area of D-enantiomer + Area of L-enantiomer)] x 100

Visualizations

The following diagrams illustrate the key stereochemical and workflow aspects of Z-D-Orn(Boc)-OH.

Caption: Enantiomeric relationship between Z-D-Orn(Boc)-OH and Z-L-Orn(Boc)-OH.

Caption: Workflow for the incorporation of Z-D-Orn(Boc)-OH in Boc-based Solid-Phase Peptide Synthesis.

References

• 1. Z-D-Orn(boc)-OH | C18H26N2O6 | CID 7350736 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. chemimpex.com [chemimpex.com]
• 3. chemimpex.com [chemimpex.com]
• 4. tandfonline.com [tandfonline.com]
• 5. sigmaaldrich.com [sigmaaldrich.com]

Protocols & Analytical Methods

Application Notes and Protocols for Solid-Phase Peptide Synthesis (SPPS) Utilizing Z-D-Orn(Boc)-OH

For Researchers, Scientists, and Drug Development Professionals

Introduction

The incorporation of non-standard amino acids and D-isomers into peptide sequences is a critical strategy in modern drug discovery and development. These modifications can significantly enhance peptide stability against enzymatic degradation, improve pharmacokinetic profiles, and modulate biological activity. Z-D-Orn(Boc)-OH is a valuable building block for such purposes, featuring a D-ornithine core, an N-terminal benzyloxycarbonyl (Z) protecting group, and a side-chain tert-butoxycarbonyl (Boc) protecting group.

The orthogonal nature of these protecting groups allows for selective deprotection strategies, making this derivative particularly useful in specific synthetic schemes. The acid-labile Boc group on the δ-amino side chain is compatible with the base-labile Fmoc strategy for subsequent amino acid couplings. The Z-group, being stable to both the basic conditions used for Fmoc removal and the mild acidic conditions sometimes used for Boc removal, offers robust N-terminal protection.[1][2][3] It is typically removed under strong acidic conditions during the final cleavage step or via catalytic hydrogenation in solution-phase synthesis.[1][4][5]

These application notes provide a detailed protocol for the incorporation of Z-D-Orn(Boc)-OH as the N-terminal amino acid in a solid-phase peptide synthesis workflow, followed by peptide elongation using standard Fmoc/tBu chemistry.

Data Presentation

The following table summarizes the typical quantitative parameters for a standard 0.1 mmol scale solid-phase synthesis.

Parameter	Value/Range	Unit	Notes
Resin Loading	0.3 - 1.0	mmol/g	Dependent on the specific resin used.
Starting Resin Scale	0.1	mmol
Z-D-Orn(Boc)-OH	3 - 5	equivalents	Relative to resin loading.
Coupling Reagent (HBTU)	2.9 - 5	equivalents	Relative to resin loading.
Base (DIEA)	6 - 10	equivalents	Relative to resin loading.
Coupling Time	1 - 4	hours	Monitored by Kaiser test.
Fmoc-Amino Acids	3 - 5	equivalents	For subsequent cycles.
Fmoc Deprotection Reagent	20% Piperidine in DMF	v/v
Fmoc Deprotection Time	5 - 10 (x2)	minutes	Two treatments are recommended for complete removal.[6]
Cleavage Cocktail Volume	10	mL/g of resin
Cleavage Time	2 - 3	hours
Crude Peptide Yield	70 - 90	%	Sequence-dependent.
Purified Peptide Yield	15 - 40	%	Highly dependent on sequence and purification efficiency.

Experimental Protocol

This protocol details the manual solid-phase synthesis of a peptide with Z-D-Orn(Boc)-OH at the N-terminus, followed by elongation using Fmoc-protected amino acids.

Resin Selection and Preparation

• Resin Choice : Select a suitable resin based on the desired C-terminus of the peptide. For a C-terminal amide, Rink Amide resin is a common choice.[7] For a C-terminal carboxylic acid, Wang or 2-chlorotrityl chloride resin is appropriate.[7]

• Swelling : Place the desired amount of resin (e.g., for a 0.1 mmol synthesis) in a peptide synthesis vessel. Wash the resin with N,N-Dimethylformamide (DMF) and then swell it in DMF for at least 30-60 minutes with gentle agitation.[8] After swelling, drain the DMF.

First Amino Acid Coupling (Loading of the C-terminal residue)

• Activation : In a separate vial, dissolve the first Fmoc-protected amino acid (3-5 equivalents), HBTU (2.9-4.5 equivalents), and a hindered base like N,N-diisopropylethylamine (DIEA) (6-10 equivalents) in DMF.[9]

• Coupling : Add the activated amino acid solution to the swollen resin. Agitate the mixture for 1-4 hours at room temperature.

• Monitoring : Monitor the coupling reaction's completion using a colorimetric method like the Kaiser (ninhydrin) test. A negative result (yellow beads) indicates a complete reaction.[6]

• Washing : Once the coupling is complete, drain the reaction solution and wash the resin thoroughly with DMF (3-5 times) and Dichloromethane (DCM) (3-5 times) to remove excess reagents and byproducts.[6]

Peptide Chain Elongation (Fmoc Synthesis Cycle)

This cycle of deprotection, coupling, and washing is repeated for each subsequent amino acid in the peptide sequence.[6]

• Fmoc Deprotection :

  • Add a 20% solution of piperidine in DMF to the resin.[6]

  • Agitate for 5-10 minutes at room temperature and drain.

  • Repeat the piperidine treatment for another 5-10 minutes to ensure complete deprotection.[6]

  • Wash the resin thoroughly with DMF (5-7 times) to remove all traces of piperidine.[9]

• Coupling of Subsequent Amino Acids :

  • Couple the next Fmoc-protected amino acid using the activation and coupling procedure described in Step 2 .

Coupling of the N-terminal Z-D-Orn(Boc)-OH

• Deprotection : Perform the final Fmoc deprotection as described in Step 3.1 to expose the N-terminal amine of the growing peptide chain.

• Activation : In a separate vial, dissolve Z-D-Orn(Boc)-OH (3-5 equivalents), a coupling reagent such as HBTU (3-5 equivalents) in DMF.[6]

• Coupling : Add DIEA (6-10 equivalents) to the activation mixture and immediately add the solution to the deprotected resin.[9] Agitate for 1-4 hours at room temperature and monitor with the Kaiser test.

• Washing : Once the coupling is complete, wash the resin extensively with DMF (3-5 times) and DCM (3-5 times). Dry the peptide-resin under vacuum.

Cleavage and Final Deprotection

The final step involves cleaving the peptide from the resin and simultaneously removing the side-chain protecting groups (including the Boc group on Ornithine) and the N-terminal Z-group.[1]

• Preparation : Place the dried peptide-resin in a reaction vessel.

• Cleavage Cocktail : Prepare a cleavage cocktail. A common general-purpose cocktail is Reagent K (TFA/water/phenol/thioanisole/1,2-ethanedithiol at 82.5:5:5:5:2.5 v/v), which is effective for peptides with sensitive residues like Cys, Met, and Trp.[1][10][11] For simpler peptides, a mixture of TFA/Triisopropylsilane (TIS)/Water (95:2.5:2.5 v/v) is often sufficient.[1][10] The strong acid (TFA) will cleave the peptide from the resin and remove both the Boc and Z protecting groups.[1][4]

• Cleavage Reaction : Add the cleavage cocktail to the resin and allow the reaction to proceed for 2-3 hours at room temperature with occasional agitation.[6]

• Peptide Precipitation :

  • Filter the resin and collect the filtrate containing the cleaved peptide.

  • Wash the resin with a small amount of fresh TFA and combine the filtrates.

  • Precipitate the crude peptide by adding the TFA solution to a 10-fold excess of cold diethyl ether.

  • Centrifuge the mixture to pellet the peptide. Decant the ether.[1]

  • Wash the peptide pellet with cold diethyl ether two more times to remove residual scavengers and cleaved protecting groups.[1]

• Drying : Dry the crude peptide pellet under a stream of nitrogen or in a vacuum desiccator.

Purification

• Dissolution : Dissolve the crude peptide in a minimal amount of a suitable solvent, typically a mixture of acetonitrile and water.

• Purification : Purify the peptide using reverse-phase high-performance liquid chromatography (RP-HPLC).[]

• Lyophilization : Collect the pure fractions as determined by UV absorbance and lyophilize to obtain the final peptide product as a white, fluffy powder.

Mandatory Visualization

Caption: Workflow for SPPS using Z-D-Orn(Boc)-OH at the N-terminus.

References

• 1. benchchem.com [benchchem.com]
• 2. biosynth.com [biosynth.com]
• 3. Protecting Groups in Peptide Synthesis: A Detailed Guide - Creative Peptides [creative-peptides.com]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. chem.uci.edu [chem.uci.edu]
• 8. benchchem.com [benchchem.com]
• 9. benchchem.com [benchchem.com]
• 10. merckmillipore.com [merckmillipore.com]
• 11. Introduction to Peptide Synthesis - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for the Deprotection of Z-D-Orn(Boc)-OH using Trifluoroacetic Acid (TFA)

Audience: Researchers, scientists, and drug development professionals.

Introduction:

The selective deprotection of amino acid protecting groups is a critical step in peptide synthesis and the development of peptide-based therapeutics. Z-D-Orn(Boc)-OH is a derivative of the non-proteinogenic amino acid D-ornithine, featuring two orthogonal protecting groups: the benzyloxycarbonyl (Z or Cbz) group on the α-amino group and the tert-butyloxycarbonyl (Boc) group on the δ-amino group. The principle of orthogonality allows for the selective removal of one protecting group without affecting the other, enabling site-specific modifications.[1][2][3][4] The Boc group is highly susceptible to acidolysis, typically using trifluoroacetic acid (TFA), while the Z-group is stable under these conditions and is commonly removed by hydrogenolysis.[3][5] This application note provides a detailed protocol for the selective removal of the Boc group from Z-D-Orn(Boc)-OH using TFA.

Data Presentation: TFA Concentration and Reaction Conditions for Boc Deprotection

The following table summarizes various conditions reported for the acid-catalyzed deprotection of Boc-protected amines, providing a basis for the selection of an optimized protocol for Z-D-Orn(Boc)-OH.

Substrate/Application	TFA Concentration (% in Solvent)	Solvent	Temperature	Time	Yield (%)	Reference
General Boc-SPPS	25-50%	DCM	Room Temp.	20-30 min	>99% (on resin)	[5]
Boc-Phe-Phe-OEt	33%	Chloroform	Room Temp.	Overnight	82%	[6]
General Peptide Deprotection	50% (equal volume to solvent)	CH₂Cl₂ or CH₂Cl₂:CH₃OH (9:1)	0°C to Room Temp.	TLC Monitoring	Not specified	[7]
Boc-Tyr(Bzl)-OH	50% (equal volume to solvent)	DCM	0°C	Not specified	Not specified	[8]
Solid-Phase Peptide Synthesis	55%	DCM	Room Temp.	30 min	High Purity	[9]
General Boc Deprotection	25%	DCM	Room Temp.	2 h	Not specified	[10]
Fmoc-Orn(Boc)-OH (on resin)	10-50% (commonly 20-30%)	DCM	Room Temp.	20-30 min	High (on resin)	[11]

Experimental Protocol: Selective Deprotection of Z-D-Orn(Boc)-OH

This protocol details the selective removal of the Boc group from Z-D-Orn(Boc)-OH in solution phase.

Materials:

• Z-D-Orn(Boc)-OH

• Trifluoroacetic acid (TFA)

• Dichloromethane (DCM), anhydrous

• Diethyl ether, cold

• Round-bottom flask

• Magnetic stirrer and stir bar

• Ice bath

• Rotary evaporator

Procedure:

• Dissolution: In a clean, dry round-bottom flask, dissolve Z-D-Orn(Boc)-OH in anhydrous dichloromethane (DCM) to a concentration of approximately 0.1 M.

• Cooling: Place the flask in an ice bath and allow the solution to cool to 0°C with gentle stirring.

• Addition of TFA: Slowly add an equal volume of trifluoroacetic acid (TFA) to the stirred solution (resulting in a 50% TFA/DCM solution). For example, if you used 10 mL of DCM, add 10 mL of TFA.

• Reaction: Allow the reaction to warm to room temperature and stir for 1-2 hours. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC) by observing the disappearance of the starting material.

• Solvent Removal: Once the reaction is complete, remove the DCM and excess TFA under reduced pressure using a rotary evaporator. The resulting product will be an oily residue of Z-D-Orn-OH as its trifluoroacetate salt.

• Precipitation: To the resulting oil, add cold diethyl ether and triturate to induce precipitation of a solid.

• Isolation and Drying: Collect the solid product by filtration, wash with several portions of cold diethyl ether to remove any remaining impurities, and dry under vacuum.

• Characterization: The final product, Z-D-Orn-OH·TFA, can be characterized by NMR and mass spectrometry to confirm its identity and purity.

Mandatory Visualizations

Deprotection Workflow:

Caption: Workflow for the selective Boc deprotection of Z-D-Orn(Boc)-OH.

Orthogonal Protecting Group Strategy:

References

• 1. Orthogonal Deprotection Strategy of Fmoc Provides Improved Synthesis of Sensitive Peptides: Application to Z-Arg-Lys-AOMK - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. chemweb.bham.ac.uk [chemweb.bham.ac.uk]
• 3. benchchem.com [benchchem.com]
• 4. Thieme E-Books & E-Journals [thieme-connect.de]
• 5. benchchem.com [benchchem.com]
• 6. Article | ChemSpider Synthetic Pages [cssp.chemspider.com]
• 7. rsc.org [rsc.org]
• 8. benchchem.com [benchchem.com]
• 9. Comparison of 55% TFA/CH2Cl2 and 100% TFA for Boc group removal during solid-phase peptide synthesis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Boc Deprotection - TFA [commonorganicchemistry.com]
• 11. benchchem.com [benchchem.com]

Application Notes and Protocols: Enhancing Antimicrobial Peptides with Z-D-Orn(boc)-OH

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to the incorporation of the non-canonical amino acid Z-D-Orn(boc)-OH into antimicrobial peptide (AMP) sequences. The inclusion of D-isomers of amino acids, such as D-ornithine, is a key strategy in overcoming the limitations of natural peptides, primarily their susceptibility to proteolytic degradation. This modification can lead to enhanced stability, sustained antimicrobial activity, and improved therapeutic potential.

Introduction: The Role of Z-D-Orn(boc)-OH in Antimicrobial Peptide Development

Antimicrobial peptides are a promising class of therapeutics in an era of growing antibiotic resistance. However, their clinical application can be hampered by poor in vivo stability due to degradation by proteases. A proven strategy to enhance peptide stability is the incorporation of D-amino acids, which are not recognized by proteases.[1]

Z-D-Orn(boc)-OH is a derivative of the non-proteinogenic amino acid ornithine, featuring a D-chiral center. Ornithine itself is a valuable component of AMPs, contributing a positive charge that is crucial for interaction with negatively charged bacterial membranes.[2] The use of the D-enantiomer of ornithine offers the dual benefit of providing this essential positive charge while simultaneously increasing the peptide's resistance to enzymatic breakdown.[1][2]

The Z (benzyloxycarbonyl) and Boc (tert-butyloxycarbonyl) protecting groups on the alpha and delta amino groups, respectively, make Z-D-Orn(boc)-OH a suitable building block for Boc-based solid-phase peptide synthesis (SPPS).[3]

Key Advantages of Incorporating D-Ornithine

• Increased Proteolytic Stability: Peptides containing D-amino acids are less susceptible to degradation by proteases, leading to a longer in vivo half-life.[1][2]

• Maintained or Enhanced Antimicrobial Activity: The incorporation of D-ornithine can maintain or even improve the antimicrobial potency of peptides.[1]

• Reduced Cytotoxicity: In some cases, the introduction of D-amino acids has been shown to decrease the hemolytic activity of AMPs, thereby improving their selectivity for bacterial cells over host cells.[1]

Data Presentation: Antimicrobial Activity of Ornithine-Containing Peptides

The following tables summarize quantitative data from studies on antimicrobial peptides where ornithine has been incorporated. This data is presented to illustrate the potential effects of including this modified amino acid in novel peptide sequences.

Table 1: Minimum Inhibitory Concentration (MIC) of Lacticin 481 Analogues Containing L-Ornithine

Peptide	Sequence Modification	MIC (µM) against Bacillus subtilis
Wild-type Lacticin 481	-	1.0
Lacticin 481 H8O	His8 -> Orn	1.0
Lacticin 481 H12O	His12 -> Orn	2.0
Lacticin 481 H8O & H12O	His8 -> Orn, His12 -> Orn	2.0

Data adapted from a study on biosynthesized ornithine-containing lacticin 481 analogues.[4][5][6]

Table 2: Hemolytic Activity of D-amino Acid Substituted Peptides

Peptide	Modification	Hemolysis (%) at 100 µM
Polybia-MPI (all L-amino acids)	-	~5%
D-MPI (all D-amino acids)	All L-amino acids replaced with D-amino acids	<2%
D-lys-MPI	L-lysine replaced with D-lysine	<2%

This table illustrates the general trend of reduced hemolytic activity with D-amino acid substitution, as observed in a study on the antimicrobial peptide polybia-MPI and its derivatives.[1]

Experimental Protocols

The following are detailed protocols for the synthesis and evaluation of antimicrobial peptides incorporating Z-D-Orn(boc)-OH.

Solid-Phase Peptide Synthesis (SPPS) using Boc Chemistry

This protocol outlines the manual synthesis of a hypothetical AMP containing a Z-D-Orn(boc)-OH residue.

Materials:

• Rink Amide MBHA resin

• Z-D-Orn(boc)-OH and other N-α-Boc protected amino acids

• N,N-Diisopropylethylamine (DIEA)

• 2-(1H-Benzotriazole-1-yl)-1,1,3,3-tetramethyluronium hexafluorophosphate (HBTU)

• N,N-Dimethylformamide (DMF)

• Dichloromethane (DCM)

• Piperidine

• Trifluoroacetic acid (TFA)

• Triisopropylsilane (TIS)

• Water

• Diethyl ether

Procedure:

• Resin Swelling: Swell the Rink Amide MBHA resin in DMF for 1 hour in a reaction vessel.

• First Amino Acid Coupling:

  • Deprotect the resin by treating with 20% piperidine in DMF (2 x 10 min).

  • Wash the resin thoroughly with DMF and DCM.

  • Couple the first Boc-protected amino acid (e.g., Boc-Gly-OH) using HBTU and DIEA in DMF for 2 hours.

• Chain Elongation (for each subsequent amino acid, including Z-D-Orn(boc)-OH):

  • Boc Deprotection: Treat the resin with 50% TFA in DCM for 30 minutes.

  • Washing: Wash the resin with DCM, followed by a neutralization wash with 10% DIEA in DMF, and then with DMF.

  • Coupling: Dissolve the next Boc-protected amino acid (or Z-D-Orn(boc)-OH) (3 eq.), HBTU (3 eq.), and DIEA (6 eq.) in DMF. Add this solution to the resin and shake for 2 hours.

  • Washing: Wash the resin with DMF and DCM.

• Cleavage and Deprotection:

  • After the final amino acid coupling and deprotection, wash the resin with DCM and dry under vacuum.

  • Treat the resin with a cleavage cocktail of TFA/TIS/Water (95:2.5:2.5) for 3 hours.

  • Filter the resin and collect the filtrate.

• Peptide Precipitation and Purification:

  • Precipitate the crude peptide from the filtrate by adding cold diethyl ether.

  • Centrifuge to pellet the peptide and wash with cold ether.

  • Purify the peptide by reverse-phase high-performance liquid chromatography (RP-HPLC).

  • Lyophilize the pure fractions to obtain the final peptide.

Antimicrobial Activity Assay (Broth Microdilution)

This protocol determines the Minimum Inhibitory Concentration (MIC) of the synthesized peptide.

Materials:

• Synthesized peptide

• Bacterial strains (e.g., E. coli, S. aureus)

• Mueller-Hinton Broth (MHB)

• 96-well microtiter plates

• Spectrophotometer

Procedure:

• Bacterial Culture Preparation: Inoculate the test bacteria in MHB and incubate until the culture reaches the logarithmic growth phase. Dilute the culture to a final concentration of 5 x 10^5 CFU/mL.

• Peptide Dilution: Prepare a series of twofold dilutions of the peptide in MHB in a 96-well plate.

• Inoculation: Add the diluted bacterial suspension to each well.

• Incubation: Incubate the plate at 37°C for 18-24 hours.

• MIC Determination: The MIC is the lowest concentration of the peptide that completely inhibits visible bacterial growth. This can be determined by visual inspection or by measuring the optical density at 600 nm.

Hemolytic Activity Assay

This assay assesses the cytotoxicity of the peptide against red blood cells.

Materials:

• Synthesized peptide

• Fresh human red blood cells (hRBCs)

• Phosphate-buffered saline (PBS)

• Triton X-100 (1%)

• 96-well microtiter plates

• Centrifuge

• Spectrophotometer

Procedure:

• hRBC Preparation: Wash hRBCs three times with PBS by centrifugation. Resuspend the cells in PBS to a final concentration of 4% (v/v).

• Peptide Dilution: Prepare serial dilutions of the peptide in PBS in a 96-well plate.

• Incubation: Add the hRBC suspension to each well. Use PBS as a negative control and 1% Triton X-100 as a positive control. Incubate the plate at 37°C for 1 hour.

• Centrifugation: Centrifuge the plate to pellet the intact hRBCs.

• Hemolysis Measurement: Transfer the supernatant to a new plate and measure the absorbance at 450 nm, which corresponds to the release of hemoglobin.

• Calculation: Calculate the percentage of hemolysis using the following formula: % Hemolysis = [(Abs_sample - Abs_negative_control) / (Abs_positive_control - Abs_negative_control)] x 100

Visualizations

The following diagrams illustrate key workflows and concepts related to the incorporation of Z-D-Orn(boc)-OH in antimicrobial peptide synthesis.

Caption: Workflow for Boc-based Solid-Phase Peptide Synthesis (SPPS).

Caption: General mechanism of action for cationic antimicrobial peptides.

Caption: Enhanced proteolytic stability of D-amino acid containing peptides.

References

• 1. Antimicrobial activity and stability of the d-amino acid substituted derivatives of antimicrobial peptide polybia-MPI - PMC [pmc.ncbi.nlm.nih.gov]
• 2. The Potential of Antimicrobial Peptides as Biocides - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Z-D-Orn(boc)-OH | C18H26N2O6 | CID 7350736 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Biosynthesis of Antimicrobial Ornithine-Containing Lacticin 481 Analogues by Use of a Combinatorial Biosynthetic Pathway in Escherichia coli - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. pubs.acs.org [pubs.acs.org]

Application Notes: Synthesis of Cyclic Peptides via Side-Chain Lactamization Using Ornithine Derivatives

Introduction

Cyclic peptides are a prominent class of molecules in drug discovery, valued for their enhanced proteolytic stability, improved receptor selectivity, and favorable bioavailability compared to their linear counterparts.[1] A robust method for synthesizing these structures is the formation of a lactam bridge between the side chains of a basic amino acid, such as ornithine, and an acidic amino acid like aspartic acid or glutamic acid.[1][2] This process requires a sophisticated orthogonal protection strategy, where specific protecting groups can be removed selectively without affecting other protected functionalities on the peptide or the solid-phase resin anchor.[3][4]

The building block Z-D-Orn(Boc)-OH, with its Nα-benzyloxycarbonyl (Z) and Nδ-tert-butyloxycarbonyl (Boc) protection, is well-suited for solution-phase peptide synthesis.[5][6] However, the most common contemporary strategy for complex peptide synthesis involves Solid-Phase Peptide Synthesis (SPPS) followed by either on-resin or in-solution cyclization. For this more prevalent workflow, an Fmoc-protected version, Fmoc-D-Orn(Boc)-OH, is typically used for the initial linear sequence assembly.

This document provides detailed protocols for a representative workflow: the synthesis of a linear peptide precursor on solid support using Fmoc/tBu chemistry, followed by cleavage from the resin, and subsequent solution-phase side-chain to side-chain cyclization.

Principle of the Method

The core of this methodology is the use of an orthogonal protecting group scheme that allows for the selective deprotection of the side chains involved in the cyclization.[3] The synthesis workflow is as follows:

• Solid-Phase Peptide Synthesis (SPPS) : A linear peptide is assembled on a suitable resin using Fmoc chemistry. Key components, Fmoc-D-Orn(Boc)-OH and an acidic amino acid with an orthogonal side-chain protecting group (e.g., Fmoc-Asp(OtBu)-OH), are incorporated into the sequence.[1]

• Cleavage from Resin : The fully assembled, side-chain protected linear peptide is cleaved from the solid support.

• Selective Side-Chain Deprotection : The protecting groups on the ornithine and aspartic acid side chains (Boc and OtBu, respectively) are removed simultaneously using acid.

• Solution-Phase Cyclization : The deprotected linear peptide is cyclized under high-dilution conditions to favor intramolecular lactam bridge formation over intermolecular oligomerization.[7]

• Purification : The final cyclic peptide is purified to homogeneity using reverse-phase high-performance liquid chromatography (RP-HPLC).

Caption: Overall workflow for cyclic peptide synthesis.

Experimental Protocols

Protocol 1: Linear Peptide Synthesis (Fmoc/tBu SPPS)

This protocol describes a single cycle of amino acid addition. This process is repeated until the full linear sequence is assembled.

• Resin Preparation : Place the appropriate resin (e.g., Rink Amide resin) in a reaction vessel. Swell the resin in N,N-Dimethylformamide (DMF) for 30 minutes.

• Fmoc Deprotection :

  • Drain the DMF.

  • Add a solution of 20% piperidine in DMF to the resin.

  • Agitate the mixture for 5-10 minutes at room temperature.[3]

  • Drain the solution and repeat the piperidine treatment for another 10 minutes.

  • Wash the resin thoroughly with DMF (5x), Dichloromethane (DCM) (3x), and DMF (3x) to remove all traces of piperidine.

• Amino Acid Coupling :

  • In a separate vial, dissolve the Fmoc-protected amino acid (3 eq.), HBTU (3 eq.), and HOBt (3 eq.) in DMF.

  • Add Diisopropylethylamine (DIEA) (6 eq.) to the solution to pre-activate the amino acid for 2 minutes.[8]

  • Add the activated amino acid solution to the deprotected peptide-resin.

  • Agitate the reaction mixture for 1-2 hours at room temperature.

  • Monitor the reaction completion using a Kaiser test. If the test is positive (blue beads), extend the coupling time or perform a second coupling.

• Washing : Once coupling is complete, drain the reaction solution and wash the resin with DMF (3x) and DCM (3x).

• Repeat : Repeat steps 2-4 for each amino acid in the sequence, incorporating Fmoc-D-Orn(Boc)-OH and Fmoc-Asp(OtBu)-OH at the desired positions.[8]

Protocol 2: Cleavage and Side-Chain Deprotection

This protocol releases the peptide from the resin and removes the acid-labile side-chain protecting groups.

• Resin Preparation : Wash the final peptide-resin with DCM (3x) and dry it under a vacuum for at least 1 hour.

• Cleavage Cocktail Preparation : Prepare a cleavage cocktail of Trifluoroacetic acid (TFA) / H₂O / Triisopropylsilane (TIS) in a ratio of 95:2.5:2.5 (v/v/v).[8] TIS is a scavenger to quench reactive cations generated during deprotection.

• Cleavage Reaction :

  • Add the cleavage cocktail to the dried resin (approx. 10 mL per gram of resin).

  • Agitate the slurry at room temperature for 2-4 hours.[8]

• Peptide Precipitation :

  • Filter the resin and collect the filtrate containing the peptide.

  • Precipitate the crude peptide by adding the filtrate dropwise into a large volume of cold diethyl ether (typically 10x the volume of the filtrate).[8]

  • A white precipitate should form. Allow it to stand at -20°C for 30 minutes to maximize precipitation.

• Collection and Drying :

  • Centrifuge the mixture to pellet the peptide.

  • Decant the ether and wash the peptide pellet with cold diethyl ether twice more.[8]

  • Dry the crude peptide pellet under a vacuum. The product is the linear, fully deprotected peptide precursor.

Caption: Orthogonal protection strategy concept.

Protocol 3: Solution-Phase Cyclization (Lactam Bridge Formation)

This protocol creates the cyclic peptide through an intramolecular amide bond. High dilution is critical to minimize dimerization and oligomerization.[7]

• Peptide Dissolution : Dissolve the crude linear peptide in a large volume of DMF to achieve a final concentration of 0.1-1.0 mM. The high dilution favors the intramolecular reaction.[9]

• Activation :

  • In a separate vial, prepare the coupling reagent solution. Dissolve HATU (1.5 eq.) and HOBt (1.5 eq.) in a small amount of DMF.

  • Add this activating solution to the dissolved peptide.

• pH Adjustment : Adjust the pH of the reaction mixture to 8.0-9.0 by the dropwise addition of DIEA. The basic pH ensures the N-terminal amine is deprotonated and nucleophilic.

• Cyclization Reaction :

  • Stir the reaction mixture at room temperature.

  • Monitor the reaction progress by taking small aliquots every 2-4 hours and analyzing them via LC-MS. Look for the disappearance of the linear precursor's mass peak and the appearance of the cyclic product's mass peak (M-18 Da, due to the loss of H₂O).

  • The reaction is typically complete within 12-24 hours.[1]

• Work-up : Once the reaction is complete, quench it by adding a small amount of water. Remove the solvent (DMF) under a high vacuum.

Protocol 4: Purification and Characterization

• Purification :

  • Dissolve the dried crude cyclic peptide in a minimal amount of a suitable solvent (e.g., water/acetonitrile mixture with 0.1% TFA).

  • Purify the peptide using preparative RP-HPLC with a C18 column.

  • Use a water/acetonitrile gradient containing 0.1% TFA.

  • Collect fractions corresponding to the major product peak.

• Characterization :

  • Confirm the purity of the collected fractions using analytical RP-HPLC.

  • Verify the identity of the final product by determining its molecular weight using Mass Spectrometry (e.g., ESI-MS or MALDI-TOF).

Data Presentation

Table 1: Reagents and Their Functions in the Synthesis Workflow

Reagent	Chemical Name	Function	Stage Used
Fmoc-AA-OH	9-Fluorenylmethoxycarbonyl protected Amino Acid	Building block for peptide chain	Protocol 1
Fmoc-D-Orn(Boc)-OH	Fmoc-D-Ornithine(Boc)	Ornithine source for cyclization	Protocol 1
Piperidine	Piperidine	Removes the Nα-Fmoc protecting group	Protocol 1
HBTU/HOBt/DIEA	Coupling Reagents	Activate carboxylic acids for amide bond formation	Protocol 1 & 3
TFA/TIS/H₂O	Cleavage Cocktail	Cleaves peptide from resin and removes side-chain groups	Protocol 2
Diethyl Ether	Diethyl Ether	Precipitates the crude peptide from the cleavage solution	Protocol 2
HATU	Activation Reagent	Promotes intramolecular amide bond formation	Protocol 3

Table 2: Typical Conditions and Outcomes for Solution-Phase Cyclization

Parameter	Condition	Rationale / Expected Outcome
Peptide Concentration	0.1 - 1.0 mM	High dilution minimizes intermolecular side reactions like dimerization and oligomerization.[7]
Solvent	DMF	Aprotic polar solvent, effectively solubilizes protected peptides.[9]
Coupling Reagent	HATU, PyBOP, HBTU (1.5 - 3 eq.)	Efficiently activates the carboxylic acid for rapid lactamization.
Base	DIEA (3 - 6 eq.)	Maintains a basic pH (8-9) to ensure the amine is nucleophilic.[8]
Reaction Time	4 - 24 hours	Sequence-dependent; monitored by LC-MS for completion.[8]
Typical Yield	40 - 85%	Highly dependent on the peptide sequence and ring strain of the final product.[10]
Major Side Products	Dimers, Trimers	Result from intermolecular coupling, minimized by high dilution.[9]

References

• 1. benchchem.com [benchchem.com]
• 2. peptide.com [peptide.com]
• 3. benchchem.com [benchchem.com]
• 4. biosynth.com [biosynth.com]
• 5. peptide.com [peptide.com]
• 6. Z-D-Orn(boc)-OH | C18H26N2O6 | CID 7350736 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. Thieme E-Books & E-Journals [thieme-connect.de]
• 8. benchchem.com [benchchem.com]
• 9. Global Analysis of Peptide Cyclization Efficiency - PMC [pmc.ncbi.nlm.nih.gov]
• 10. mdpi.com [mdpi.com]

Application Notes and Protocols: A Comparative Analysis of Manual and Automated Synthesis of Peptides Containing Z-D-Orn(boc)-OH

For Researchers, Scientists, and Drug Development Professionals

Introduction

The incorporation of non-proteinogenic amino acids, such as the D-enantiomer of ornithine, into peptide sequences is a critical strategy in modern drug discovery and development. D-amino acids can confer enhanced stability against enzymatic degradation, leading to improved pharmacokinetic profiles and therapeutic efficacy. Z-D-Orn(boc)-OH, with its orthogonal protecting groups (Z for the delta-amino group and Boc for the alpha-amino group), is a versatile building block for introducing D-ornithine into peptide chains via solid-phase peptide synthesis (SPPS).

This document provides a detailed comparison of manual and automated SPPS methodologies for the incorporation of Z-D-Orn(boc)-OH. It includes comprehensive experimental protocols, quantitative performance data, and troubleshooting guidance to assist researchers in selecting the optimal synthesis strategy for their specific needs.

Data Presentation: Manual vs. Automated Synthesis

The choice between manual and automated peptide synthesis involves a trade-off between flexibility, throughput, and cost. The following table summarizes key quantitative parameters to aid in this decision-making process. The data presented is a representative comparison based on typical outcomes in SPPS, as specific comparative data for Z-D-Orn(boc)-OH is not extensively published.

Parameter	Manual Solid-Phase Synthesis	Automated Solid-Phase Synthesis	Key Considerations
Typical Scale	50 mg - 5 g of resin	10 mg - 1 g of resin per vessel	Manual synthesis is often more suitable for larger, single-peptide syntheses.
Hands-on Time per Cycle	1 - 2 hours	5 - 15 minutes (for setup)	Automation significantly reduces the labor required per coupling cycle.
Total Time per Cycle	2 - 4 hours	30 - 90 minutes	Automated systems, especially those with microwave assistance, offer substantially faster cycle times.[1]
Typical Yield per Coupling Step	95 - 99%	> 99%	Automated reagent delivery and washing can lead to higher and more consistent coupling efficiencies.[2]
Final Crude Purity	70 - 90%	85 - 98%	The consistency of automated systems often results in higher purity of the crude peptide.[2]
Reagent Consumption	Higher, due to manual dispensing	Optimized and lower	Automated synthesizers can be programmed for more precise and economical reagent use.[1]
Reproducibility	Operator-dependent	High	Automation minimizes human error, leading to highly reproducible results.[1]
Throughput	Low (typically one peptide at a time)	High (multiple peptides can be synthesized sequentially or in parallel)	Automated synthesizers are ideal for high-throughput screening and library generation.
Initial Investment	Low	High	Automated peptide synthesizers represent a significant capital investment.[1]

Experimental Protocols

The following are detailed protocols for the incorporation of Z-D-Orn(boc)-OH into a peptide sequence using both manual and automated SPPS. These protocols assume a Boc/Bzl protection strategy on a polystyrene-based resin (e.g., Merrifield or MBHA resin).

Protocol 1: Manual Solid-Phase Peptide Synthesis

This protocol describes a single coupling cycle for the addition of Z-D-Orn(boc)-OH to a growing peptide chain on a solid support.

Materials:

• Peptide-resin with a free N-terminal amine

• Z-D-Orn(boc)-OH

• Coupling reagent (e.g., HBTU/HOBt or DIC/HOBt)

• N,N-Diisopropylethylamine (DIEA)

• Dichloromethane (DCM), peptide synthesis grade

• N,N-Dimethylformamide (DMF), peptide synthesis grade

• Piperidine (20% in DMF) for Fmoc removal (if using a mixed Boc/Fmoc strategy)

• Trifluoroacetic acid (TFA)

• Scavengers (e.g., triisopropylsilane (TIS), water)

• SPPS reaction vessel

• Shaker

Procedure:

• Resin Swelling: Swell the peptide-resin in DCM for 30 minutes in the reaction vessel. Drain the solvent.

• Nα-Boc Deprotection:

  • Add a solution of 25-50% TFA in DCM to the resin.

  • Agitate for 1-2 minutes, then drain.

  • Add a fresh portion of the TFA/DCM solution and agitate for 20-30 minutes.[3]

  • Drain the solution and wash the resin thoroughly with DCM (3x), isopropanol (2x), and DMF (3x) to remove residual acid.

• Neutralization:

  • Add a solution of 5-10% DIEA in DMF to the resin and agitate for 2 minutes.[3]

  • Drain the solution and repeat the neutralization step.

  • Wash the resin thoroughly with DMF (3x) and DCM (3x) to remove excess base.

• Amino Acid Activation and Coupling:

  • In a separate vial, dissolve Z-D-Orn(boc)-OH (3 equivalents relative to resin loading) and HBTU/HOBt (3 equivalents) in DMF.

  • Add DIEA (6 equivalents) to the activation mixture and allow it to pre-activate for 1-2 minutes.

  • Add the activated amino acid solution to the deprotected and neutralized resin.

  • Agitate the reaction mixture for 1-4 hours at room temperature.

• Monitoring the Coupling Reaction:

  • Perform a qualitative ninhydrin (Kaiser) test to monitor for the presence of free primary amines. A negative result (yellow beads) indicates complete coupling. If the test is positive, the coupling step can be repeated.

• Washing: Once the coupling is complete, drain the reaction solution and wash the resin thoroughly with DMF (3x) and DCM (3x) to remove excess reagents and byproducts.

• Chain Elongation: Repeat steps 2-6 for each subsequent amino acid in the peptide sequence.

• Final Cleavage and Deprotection:

  • After the final coupling and Nα-Boc deprotection, wash the peptide-resin with DCM and dry it under vacuum.

  • Prepare a cleavage cocktail (e.g., 95% TFA, 2.5% TIS, 2.5% water).

  • Add the cleavage cocktail to the resin and agitate at room temperature for 2-3 hours.

  • Filter the resin and collect the filtrate containing the cleaved peptide.

  • Precipitate the crude peptide by adding the filtrate to cold diethyl ether.

  • Centrifuge to pellet the peptide, wash with cold diethyl ether, and dry under vacuum.

• Purification: Purify the crude peptide by reverse-phase high-performance liquid chromatography (RP-HPLC).

Protocol 2: Automated Solid-Phase Peptide Synthesis

This protocol provides a general guideline for incorporating Z-D-Orn(boc)-OH using an automated peptide synthesizer (e.g., CEM Liberty Blue™, Biotage® Initiator+ Alstra™). Specific parameters may need to be optimized based on the instrument and the peptide sequence. Microwave-assisted heating can significantly accelerate coupling and deprotection steps.[4][5]

General Synthesizer Setup:

• Resin: Load the appropriate resin into the reaction vessel.

• Amino Acid: Dissolve Z-D-Orn(boc)-OH in a suitable solvent (e.g., DMF) at the concentration specified by the synthesizer manufacturer (typically 0.2 M).

• Reagents: Fill the reagent bottles with deprotection solution (e.g., 20% piperidine in DMF for Fmoc removal, or TFA-based solutions for Boc removal), coupling activators (e.g., HBTU, DIC), activator base (e.g., DIEA), and washing solvents (e.g., DMF, DCM).

Typical Automated Synthesis Cycle:

• Swell Resin: The synthesizer will automatically swell the resin in a specified solvent (e.g., DMF) for a pre-programmed duration.

• Deprotection: The instrument will deliver the deprotection solution to the reaction vessel and agitate for the set time. For microwave synthesizers, this step is often performed at an elevated temperature (e.g., 75-90°C) for a shorter duration (e.g., 1-3 minutes).[4]

• Washing: A series of automated washes with DMF and/or DCM will remove the deprotection reagent and byproducts.

• Coupling: The synthesizer will deliver the Z-D-Orn(boc)-OH solution, coupling activator, and activator base to the reaction vessel. The coupling reaction will proceed for the programmed time, often with microwave heating (e.g., 2-5 minutes at 75-90°C) to enhance efficiency.[4]

• Washing: The resin is washed again to remove excess reagents.

• Loop for Next Amino Acid: The cycle repeats automatically for the next amino acid in the sequence.

• Final Cleavage: Cleavage from the resin is typically performed manually as described in the manual protocol, although some synthesizers have modules for automated cleavage.

Mandatory Visualization

Manual SPPS Workflow

Caption: Manual Solid-Phase Peptide Synthesis Workflow for Z-D-Orn(boc)-OH.

Automated SPPS Workflow

Caption: Automated Solid-Phase Peptide Synthesis Workflow for Z-D-Orn(boc)-OH.

Signaling Pathway: Role of D-Ornithine Peptides in Antimicrobial Drug Development

The incorporation of D-ornithine into peptides is a key strategy in the development of novel antimicrobial agents. These peptides often target bacterial cell membranes, leading to cell death. The following diagram illustrates a simplified, representative pathway of this mechanism of action.

Caption: D-Ornithine peptides in antimicrobial action.

Troubleshooting and Side Reactions

The incorporation of Z-D-Orn(boc)-OH is generally straightforward; however, as with any peptide synthesis, side reactions can occur.

• Incomplete Coupling: Due to the bulky nature of the Z and Boc protecting groups, steric hindrance can sometimes lead to incomplete coupling.

  • Solution (Manual): Extend the coupling time, or perform a double coupling (repeating the coupling step before proceeding to the next deprotection).

  • Solution (Automated): Increase the coupling time in the synthesis protocol. For microwave synthesizers, a slight increase in temperature may also be beneficial, but should be done with caution to avoid side reactions.

• Racemization: While the use of a D-amino acid is intentional, preventing its racemization to the L-isomer is crucial. The risk is generally low for standard coupling reagents like HBTU.

  • Mitigation: Avoid prolonged exposure to basic conditions and excessively high temperatures during coupling.

• Side-Chain Protection Stability: The Z-group is stable to the acidic conditions used for Boc deprotection but is removed during the final strong acid cleavage (e.g., HF or TFMSA). Ensure that the cleavage conditions are sufficient for complete Z-group removal.

Conclusion

Both manual and automated SPPS are effective methods for incorporating Z-D-Orn(boc)-OH into peptide sequences. Manual synthesis offers greater flexibility and is suitable for larger-scale or exploratory work, while automated synthesis provides higher throughput, reproducibility, and purity, making it the preferred method for routine synthesis and the preparation of peptide libraries. The choice of method will ultimately depend on the specific requirements of the research, including the scale of synthesis, the number of peptides needed, and available resources. By following the detailed protocols and considering the potential challenges outlined in these application notes, researchers can successfully synthesize D-ornithine-containing peptides for a wide range of applications in drug discovery and development.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. interanalyt.ru [interanalyt.ru]
• 5. biotage.com [biotage.com]

Application Notes and Protocols for the Coupling of Z-D-Orn(Boc)-OH using HBTU, HATU, and DIC

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed guide for the use of common coupling reagents—HBTU, HATU, and DIC—for the incorporation of Nα-Z-Nδ-Boc-D-ornithine (Z-D-Orn(Boc)-OH) in peptide synthesis. This document outlines the mechanisms of action, provides a comparative analysis, and offers detailed protocols for both solid-phase and solution-phase synthesis.

Introduction to Coupling Agents for Z-D-Orn(Boc)-OH

The efficient formation of peptide bonds is a critical step in the synthesis of peptides for therapeutic and research applications. The choice of coupling reagent significantly impacts reaction kinetics, yield, purity, and the preservation of stereochemical integrity. Z-D-Orn(Boc)-OH is a valuable building block in peptide synthesis, offering an orthogonal protection strategy with the benzyloxycarbonyl (Z) group on the alpha-amino group and the tert-butyloxycarbonyl (Boc) group on the delta-amino group of the side chain.

This document focuses on three widely used coupling reagents:

• HBTU (O-(Benzotriazol-1-yl)-N,N,N',N'-tetramethyluronium hexafluorophosphate): A well-established and efficient uronium salt-based coupling reagent.[1][2]

• HATU (O-(7-Azabenzotriazol-1-yl)-N,N,N',N'-tetramethyluronium hexafluorophosphate): A more reactive analogue of HBTU, known for its high coupling efficiency and reduced racemization, especially in challenging couplings.[1][2]

• DIC (N,N'-Diisopropylcarbodiimide): A liquid carbodiimide that is easy to handle and forms a soluble urea byproduct, making it particularly suitable for solid-phase peptide synthesis (SPPS).[1]

Comparative Analysis of Coupling Agents

The selection of the appropriate coupling reagent depends on several factors, including the specific peptide sequence, the scale of the synthesis, cost considerations, and the desired purity of the final product.

Feature	HBTU	HATU	DIC
Reagent Class	Aminium/Uronium Salt	Aminium/Uronium Salt	Carbodiimide
Reactivity	High	Very High	Moderate
Mechanism	Forms an HOBt active ester intermediate.[3]	Forms a more reactive HOAt active ester intermediate.[4][5]	Forms a reactive O-acylisourea intermediate, often used with additives like HOBt or OxymaPure to form a more stable active ester.[3]
Advantages	- Good balance of reactivity and cost.[5]- Reliable for standard couplings.[5]- Water-soluble byproducts.[6]	- Higher reactivity and faster reaction times than HBTU.[1][4]- Lower risk of racemization compared to HBTU.[1][4]- Effective for sterically hindered couplings.[5]	- Cost-effective.[3]- Liquid form is easy to handle.[3]- Soluble urea byproduct simplifies purification in SPPS.[1]
Disadvantages	- Can be less effective than HATU for difficult couplings.[5]- Potential for guanidinylation of the N-terminus if used in excess.[1][7]	- Higher cost compared to HBTU and DIC.[8]- Potential for guanidinylation of the N-terminus if used in excess.[1][7]	- Generally lower reactivity and longer reaction times compared to onium salts.[5]- Higher risk of racemization without additives.[1][3]

Expected Performance in Z-D-Orn(Boc)-OH Coupling

While specific comparative data for Z-D-Orn(Boc)-OH is limited, the following table provides an expected performance summary based on data from analogous Z- and Boc-protected amino acids.

Parameter	HBTU	HATU	DIC/HOBt
Coupling Time	15-60 minutes	5-30 minutes	1-4 hours
Expected Yield	>95%	>98%	>90%
Expected Purity	High	Very High	Good to High
Risk of Racemization	Low	Very Low	Low to Moderate (additive dependent)
Side Reactions	Potential for guanidinylation.[7]	Potential for guanidinylation.[7]	Potential for N-acylurea formation.

Experimental Protocols

The following are detailed protocols for the coupling of Z-D-Orn(Boc)-OH using HBTU, HATU, and DIC in both solid-phase and solution-phase synthesis.

Solid-Phase Peptide Synthesis (SPPS) Protocols

These protocols are based on a standard Fmoc-SPPS workflow. Equivalents are calculated based on the initial loading of the resin.

Protocol 1: HBTU Coupling

• Resin Preparation: Swell the resin (e.g., Rink Amide resin) in N,N-Dimethylformamide (DMF) for 30 minutes.

• Fmoc-Deprotection: Treat the resin with 20% piperidine in DMF for 5 minutes, drain, and repeat for 15 minutes. Wash the resin thoroughly with DMF.

• Activation and Coupling:

  • In a separate vessel, dissolve Z-D-Orn(Boc)-OH (3 equivalents), HBTU (2.9 equivalents), and 1-Hydroxybenzotriazole (HOBt) (3 equivalents, optional but recommended to suppress racemization) in DMF.

  • Add N,N-Diisopropylethylamine (DIPEA) (6 equivalents) to the solution and pre-activate for 1-2 minutes.

  • Add the activated amino acid solution to the deprotected resin.

• Reaction: Agitate the mixture at room temperature for 30-60 minutes.

• Monitoring: Monitor the reaction progress using a qualitative method like the Kaiser test to check for the presence of free primary amines.

• Washing: Once the reaction is complete (negative Kaiser test), wash the resin thoroughly with DMF.[9]

Protocol 2: HATU Coupling

• Resin Preparation and Deprotection: Follow steps 1 and 2 from the HBTU protocol.

• Activation and Coupling:

  • In a separate vessel, dissolve Z-D-Orn(Boc)-OH (3 equivalents) and HATU (2.9 equivalents) in DMF.

  • Add DIPEA (6 equivalents) to the solution and pre-activate for 1-2 minutes.

  • Add the activated amino acid solution to the deprotected resin.

• Reaction: Agitate the mixture at room temperature for 15-45 minutes.

• Monitoring and Washing: Follow steps 5 and 6 from the HBTU protocol.

Protocol 3: DIC/HOBt Coupling

• Resin Preparation and Deprotection: Follow steps 1 and 2 from the HBTU protocol.

• Activation and Coupling:

  • In a separate vessel, dissolve Z-D-Orn(Boc)-OH (3 equivalents) and HOBt (3 equivalents) in DMF.

  • Add the amino acid/HOBt solution to the deprotected resin.

  • Add DIC (3 equivalents) to the resin suspension.

• Reaction: Agitate the mixture at room temperature for 1-2 hours.

• Monitoring and Washing: Follow steps 5 and 6 from the HBTU protocol. The diisopropylurea byproduct of DIC is soluble in common washing solvents and will be removed during the washing steps.[1]

Solution-Phase Peptide Synthesis Protocols

These protocols describe the coupling of Z-D-Orn(Boc)-OH to an amino acid or peptide ester.

Protocol 4: HBTU Coupling

• Reactant Preparation: Dissolve Z-D-Orn(Boc)-OH (1.0 equivalent) and the amino acid/peptide ester hydrochloride (1.0 equivalent) in an anhydrous aprotic solvent such as DMF or Dichloromethane (DCM).

• Activation: Add HBTU (1.05 equivalents) and HOBt (1.1 equivalents, optional) to the solution. Cool the mixture to 0°C.

• Base Addition: Add DIPEA (2.5 equivalents) dropwise to the stirred solution.

• Reaction: Allow the reaction to warm to room temperature and stir for 1-3 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

• Work-up:

  • Dilute the reaction mixture with an organic solvent like Ethyl Acetate.

  • Wash the organic layer sequentially with 1N HCl, saturated NaHCO₃ solution, and brine.

  • Dry the organic layer over anhydrous Na₂SO₄ or MgSO₄, filter, and concentrate under reduced pressure.

• Purification: Purify the crude peptide by column chromatography.

Protocol 5: HATU Coupling

• Reactant Preparation: Follow step 1 from the solution-phase HBTU protocol.

• Activation: Add HATU (1.05 equivalents) to the solution and cool to 0°C.

• Base Addition: Add DIPEA (2.0 equivalents) dropwise to the stirred solution.

• Reaction, Work-up, and Purification: Follow steps 4, 5, and 6 from the solution-phase HBTU protocol. The reaction time is typically shorter (0.5-2 hours).

Protocol 6: DIC/HOBt Coupling

• Reactant Preparation: Dissolve Z-D-Orn(Boc)-OH (1.0 equivalent), the amino acid/peptide ester hydrochloride (1.0 equivalent), and HOBt (1.1 equivalents) in anhydrous DCM or DMF.

• Base Addition: Add DIPEA (1.0 equivalent) to neutralize the hydrochloride salt. Cool the reaction mixture to 0°C.

• Coupling Reagent Addition: Add DIC (1.1 equivalents) dropwise to the stirred solution.

• Reaction: Allow the reaction to warm to room temperature and stir for 2-6 hours. Monitor the reaction progress by TLC or LC-MS.

• Work-up:

  • Filter the reaction mixture to remove the precipitated diisopropylurea (DIU) byproduct.

  • Dilute the filtrate with an organic solvent like Ethyl Acetate.

  • Wash the organic layer sequentially with 1N HCl, saturated NaHCO₃ solution, and brine.

  • Dry the organic layer over anhydrous Na₂SO₄ or MgSO₄, filter, and concentrate under reduced pressure.

• Purification: Purify the crude peptide by column chromatography.

Visualized Workflows and Mechanisms

Experimental Workflow for SPPS

Caption: General workflow for a single coupling cycle in SPPS.

Activation Mechanism of Carboxylic Acid

Caption: Activation of Z-D-Orn(Boc)-OH with HBTU, HATU, and DIC/HOBt.

Troubleshooting

Issue	Possible Cause(s)	Suggested Solution(s)
Incomplete Coupling	- Steric hindrance.- Peptide aggregation.- Insufficient reagent equivalents or reaction time.	- Switch to a more powerful coupling reagent (e.g., HATU).- Increase reaction time and/or temperature.- Use structure-disrupting solvents (e.g., NMP, DMSO).
Racemization	- Over-activation of the carboxylic acid.- Presence of a strong base.- Prolonged reaction time at elevated temperatures.	- Use a weaker base (e.g., N-methylmorpholine or collidine).- Ensure the use of an additive like HOBt or OxymaPure, especially with DIC.- Minimize pre-activation and overall reaction time.
Guanidinylation	- Excess HBTU or HATU reacting with the N-terminal amine.	- Use a slight excess of the carboxylic acid relative to the coupling reagent.- Pre-activate the carboxylic acid for a short period before adding it to the amine component.
Side-chain Reactions	- Incomplete protection of the delta-amino group of ornithine.	- Ensure the use of high-quality, fully protected Z-D-Orn(Boc)-OH.

References

• 1. peptide.com [peptide.com]
• 2. Thieme E-Journals - Synfacts / Abstract [thieme-connect.de]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. bachem.com [bachem.com]
• 7. peptide.com [peptide.com]
• 8. benchchem.com [benchchem.com]
• 9. Article | KnE Open [kneopen.com]

Application Notes and Protocols for the Cleavage of Peptides Containing Z-D-Orn(Boc)-OH from Resin

For: Researchers, Scientists, and Drug Development Professionals

Introduction

In solid-phase peptide synthesis (SPPS), the use of non-proteinogenic amino acids and orthogonal protecting groups is essential for creating complex and modified peptides. The derivative Z-D-Orn(Boc)-OH incorporates a benzyloxycarbonyl (Z) group on the α-amino group and a tert-butyloxycarbonyl (Boc) group on the δ-amino side-chain of D-ornithine. This dual protection scheme allows for specific synthetic strategies. The final and critical step in SPPS is the cleavage of the peptide from the solid support and the removal of side-chain protecting groups.[1]

This document provides detailed protocols for the cleavage of peptides containing a Z-D-Orn(Boc)-OH residue from acid-labile resins. The primary challenge lies in the differential lability of the Z and Boc protecting groups. The Boc group is highly sensitive to moderately acidic conditions, such as trifluoroacetic acid (TFA), whereas the Z group is stable to TFA but can be removed under different conditions like catalytic hydrogenation or strong acids (e.g., HF).[2][3] Therefore, a standard TFA-based cleavage will simultaneously remove the Boc group and cleave the peptide from the resin, but will leave the Z group intact.

Orthogonal Protection & Cleavage Strategy

The successful cleavage and deprotection strategy relies on the principle of orthogonality, where different protecting groups can be removed under distinct chemical conditions without affecting others.[4][5][6] In the context of a peptide containing Z-D-Orn(Boc)-OH synthesized on an acid-labile linker (like Wang or PAM resin), the following lability hierarchy is observed:

• Boc group (δ-amino of Orn): Highly acid-labile, removed by moderate acids like TFA.[1][7]

• Resin Linker (e.g., Wang): Acid-labile, cleaved by TFA.[8]

• Z group (α-amino of Orn): Stable to TFA, requires catalytic hydrogenation or strong acids for removal.[3]

This relationship dictates that a single-step TFA treatment will yield a peptide that is free from the resin and deprotected at the ornithine side-chain, but still possesses the N-terminal Z-group. A subsequent, orthogonal deprotection step is required to remove the Z-group if the free N-terminus is desired.

References

• 1. benchchem.com [benchchem.com]
• 2. nbinno.com [nbinno.com]
• 3. benchchem.com [benchchem.com]
• 4. peptide.com [peptide.com]
• 5. peptide.com [peptide.com]
• 6. benchchem.com [benchchem.com]
• 7. benchchem.com [benchchem.com]
• 8. researchgate.net [researchgate.net]

Application Notes and Protocols for Post-Synthesis Modification of the Ornithine Side Chain from Z-D-Orn(Boc)-OH

Audience: Researchers, scientists, and drug development professionals.

Introduction: The selective modification of amino acid side chains is a powerful tool in peptide science, enabling the synthesis of complex peptides with enhanced structural and functional properties. The non-proteinogenic amino acid ornithine is particularly valuable for such modifications due to its primary amine on the side chain. The use of orthogonally protected ornithine derivatives, such as Nα-Benzyloxycarbonyl-D-ornithine(Nδ-tert-butoxycarbonyl)-OH (Z-D-Orn(Boc)-OH), allows for the specific deprotection and subsequent derivatization of the side chain on a solid support. This document provides detailed protocols for the post-synthesis modification of the ornithine side chain from Z-D-Orn(Boc)-OH incorporated into a peptide sequence.

The core of this strategy lies in the principle of orthogonal protection . The Z (benzyloxycarbonyl) group protecting the α-amino group is stable to the acidic conditions required to remove the Boc (tert-butoxycarbonyl) group from the δ-amino side chain. The Z group is typically removed at the final cleavage step by hydrogenolysis. This differential stability allows for the selective exposure of the side-chain amine for modification while the peptide remains anchored to the resin and the N-terminus remains protected.

Experimental Workflows and Chemical Pathways

The following diagrams illustrate the overall workflow for the post-synthesis modification of the ornithine side chain and the chemical transformations involved.

Caption: Overall experimental workflow for post-synthesis modification.

Caption: Chemical transformation pathway for ornithine side-chain modification.

Caption: Decision tree for selecting a modification strategy.

Data Presentation: Summary of On-Resin Ornithine Side-Chain Modifications

The following table summarizes typical reaction conditions and expected outcomes for various post-synthesis modifications of the ornithine side chain after selective Boc deprotection.

Modification Type	Reagents and Solvents	Reaction Time	Temperature	Typical Yield	Monitoring Method
Acylation	Carboxylic acid (3-5 eq.), Coupling agent (e.g., HATU, HBTU) (3-5 eq.), Base (e.g., DIPEA) (6-10 eq.) in DMF	1-4 hours	Room Temp.	>90%	Kaiser Test (ninhydrin)
Biotinylation	Biotin-NHS ester (3-5 eq.), Base (e.g., DIPEA) (3-5 eq.) in DMF	2-12 hours	Room Temp.	>85%	Kaiser Test, Mass Spec.
Fluorescent Labeling	Fluorescein isothiocyanate (FITC) or other amine-reactive dye (2-4 eq.), Base (e.g., DIPEA) (4-8 eq.) in DMF	4-24 hours	Room Temp.	70-90%	Kaiser Test, Visual Insp.
PEGylation	Amine-reactive PEG (e.g., PEG-NHS) (1.5-3 eq.), Base (e.g., DIPEA) (3-6 eq.) in DMF/DCM	12-24 hours	Room Temp.	60-85%	Mass Spec. of cleaved aliquot

Note: Yields are highly sequence-dependent and can be influenced by factors such as steric hindrance around the ornithine residue and the nature of the resin support. Equivalents (eq.) are calculated relative to the initial loading of the resin.

Experimental Protocols

Protocol 1: On-Resin Selective Deprotection of the Ornithine Side-Chain Boc Group

This protocol describes the selective removal of the Boc protecting group from the δ-amino group of an ornithine residue within a peptide sequence synthesized on a solid support. This procedure assumes the peptide was synthesized using standard solid-phase peptide synthesis (SPPS) and contains at least one Z-D-Orn(Boc)-OH residue.

Materials:

• Peptide-resin containing Z-D-Orn(Boc)-OH

• Dichloromethane (DCM), peptide synthesis grade

• Trifluoroacetic acid (TFA), peptide synthesis grade

• N,N-Diisopropylethylamine (DIPEA)

• N,N-Dimethylformamide (DMF), peptide synthesis grade

• SPPS reaction vessel

• Shaker or bubbler for agitation

Procedure:

• Resin Swelling: Swell the peptide-resin in DCM for 30 minutes in the SPPS reaction vessel. Drain the DCM.

• Deprotection Cocktail Preparation: Prepare a deprotection solution of 20-30% TFA in DCM. A common and effective concentration is 25% TFA in DCM.

• Boc Deprotection: Add the TFA/DCM solution to the resin (approximately 10 mL per gram of resin). Agitate the mixture at room temperature for 30 minutes. Drain the deprotection solution.

• Repeat Deprotection (Optional but Recommended): Add a fresh portion of the TFA/DCM solution and agitate for another 30 minutes to ensure complete removal of the Boc group. Drain the solution.

• Washing: Wash the resin thoroughly with DCM (5 x 1-minute washes) to remove residual TFA and cleaved Boc byproducts.

• Neutralization: Wash the resin with a 10% solution of DIPEA in DMF (3 x 2-minute washes) to neutralize the trifluoroacetate salt of the newly exposed amine.

• Final Washing: Wash the resin with DMF (3 x 1-minute washes) followed by DCM (3 x 1-minute washes).

• Confirmation of Deprotection: Perform a Kaiser (ninhydrin) test on a small sample of the resin. A positive result (blue beads) confirms the presence of a free primary amine. The resin is now ready for side-chain modification.

Protocol 2: On-Resin Acylation of the Ornithine Side Chain

This protocol details the acylation of the deprotected ornithine side-chain amine with a generic carboxylic acid.

Materials:

• Deprotected peptide-resin from Protocol 1

• Carboxylic acid of interest

• Coupling agent (e.g., HATU, HBTU)

• DIPEA

• DMF, peptide synthesis grade

• SPPS reaction vessel

• Shaker or bubbler for agitation

Procedure:

• Resin Preparation: Ensure the deprotected peptide-resin is well-swollen in DMF.

• Activation of Carboxylic Acid: In a separate vial, dissolve the carboxylic acid (3-5 equivalents relative to resin loading) and the coupling agent (e.g., HATU, 3-5 equivalents) in DMF. Add DIPEA (6-10 equivalents) to the solution and allow it to pre-activate for 5-10 minutes.

• Coupling Reaction: Add the activated carboxylic acid solution to the peptide-resin in the reaction vessel. Agitate the mixture at room temperature for 1-4 hours.

• Monitoring the Reaction: After the desired reaction time, take a small sample of the resin and perform a Kaiser test. A negative result (clear or yellowish beads) indicates the reaction is complete. If the test is positive, the reaction can be allowed to proceed for a longer duration or a second coupling can be performed.

• Washing: Once the reaction is complete, drain the coupling solution and wash the resin thoroughly with DMF (5 x 1-minute washes) followed by DCM (5 x 1-minute washes).

• Drying: Dry the resin under a stream of nitrogen or in a vacuum desiccator. The modified peptide is now ready for cleavage from the resin or further synthetic steps.

Protocol 3: On-Resin Biotinylation of the Ornithine Side Chain

This protocol describes the attachment of a biotin moiety to the deprotected ornithine side chain using an N-hydroxysuccinimide (NHS) ester of biotin.

Materials:

• Deprotected peptide-resin from Protocol 1

• Biotin-NHS ester

• DIPEA

• DMF, peptide synthesis grade

• SPPS reaction vessel

• Shaker or bubbler for agitation

Procedure:

• Resin Preparation: Swell the deprotected peptide-resin in DMF.

• Biotinylation Solution: In a separate vial, dissolve the Biotin-NHS ester (3-5 equivalents) in DMF. Add DIPEA (3-5 equivalents) to the solution.

• Biotinylation Reaction: Add the biotinylation solution to the peptide-resin. Agitate the mixture at room temperature. The reaction is typically complete within 2-12 hours.[1]

• Monitoring: Monitor the reaction for completion using the Kaiser test.

• Washing: After a negative Kaiser test, drain the reaction solution and wash the resin extensively with DMF (5 x 1-minute washes) and DCM (5 x 1-minute washes) to remove any unreacted biotinylation reagent.

• Drying: Dry the biotinylated peptide-resin under vacuum. The peptide is now ready for final cleavage.

Protocol 4: On-Resin Fluorescent Labeling with FITC

This protocol outlines the labeling of the ornithine side chain with fluorescein isothiocyanate (FITC).

Materials:

• Deprotected peptide-resin from Protocol 1

• Fluorescein isothiocyanate (FITC)

• DIPEA

• DMF, peptide synthesis grade

• SPPS reaction vessel (protect from light)

• Shaker or bubbler for agitation

Procedure:

• Resin Preparation: Swell the deprotected peptide-resin in DMF.

• Labeling Solution: In a separate vial, dissolve FITC (2-4 equivalents) in DMF. Add DIPEA (4-8 equivalents). It is advisable to prepare this solution fresh and protect it from light.

• Labeling Reaction: Add the FITC solution to the peptide-resin. Wrap the reaction vessel in aluminum foil to protect it from light. Agitate the mixture at room temperature for 4-24 hours.

• Monitoring: The reaction can be monitored by the Kaiser test. A negative result indicates complete reaction. A visual inspection of the resin should show a distinct orange/yellow color.

• Washing: Once the reaction is complete, drain the labeling solution and wash the resin with DMF until the filtrate is colorless (this may require multiple washes). Follow with several washes with DCM.

• Drying: Dry the fluorescently labeled peptide-resin under vacuum, while continuing to protect it from light. The peptide is now ready for cleavage.

References

• 1. On-resin biotinylation of chemically synthesized proteins for one-step purification - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Notes & Optimization

preventing racemization of Z-D-Orn(boc)-OH during activation

Welcome to the technical support center for researchers, scientists, and drug development professionals. This resource provides troubleshooting guides and frequently asked questions (FAQs) to help you prevent racemization of Z-D-Orn(boc)-OH during the critical activation step in your peptide synthesis protocols.

Frequently Asked Questions (FAQs)

Q1: What is the primary cause of racemization when activating Z-D-Orn(boc)-OH?

A1: The primary cause of racemization during the activation of Z-D-Orn(boc)-OH is the formation of a planar, achiral intermediate, which can be either an oxazolone (azlactone) or an enolate.[1][2] Once this planar intermediate is formed, the stereochemical information at the alpha-carbon is lost. Subsequent reaction with an amine can occur from either face of the planar intermediate, leading to a mixture of D- and L-isomers of the resulting peptide. The urethane protecting group (Z-group) on Z-D-Orn(boc)-OH generally helps to suppress racemization compared to acyl protecting groups.[2]

Q2: Which factors have the most significant impact on the racemization of Z-D-Orn(boc)-OH?

A2: Several factors can significantly influence the extent of racemization during the activation of Z-D-Orn(boc)-OH. These include the choice of coupling reagent, the use of additives, the type and amount of base, the reaction temperature, and the solvent used.[2][3] Optimizing these conditions is crucial for maintaining the chiral integrity of the amino acid.

Q3: How do different classes of coupling reagents affect racemization?

A3: The choice of coupling reagent is critical.[4]

• Carbodiimides (e.g., DCC, DIC): When used alone, these reagents can lead to significant racemization.[1] Their primary role is to form a highly reactive O-acylisourea intermediate, which is prone to cyclize to the problematic oxazolone.

• Phosphonium Salts (e.g., PyBOP, PyAOP): These reagents generally lead to less racemization than carbodiimides alone.[2][5] They react with the carboxylic acid to form an activated ester in situ, which is less prone to racemization.

• Uronium/Aminium Salts (e.g., HBTU, HATU, COMU): These are highly efficient coupling reagents that generally result in low levels of racemization, especially when used correctly.[5][6] They also form active esters that are relatively stable against racemization.

Q4: What is the role of additives like HOBt, HOAt, and OxymaPure?

A4: Additives are essential for suppressing racemization, particularly when using carbodiimide coupling reagents.[3][5][7] Additives like 1-hydroxybenzotriazole (HOBt), 1-hydroxy-7-azabenzotriazole (HOAt), and ethyl cyanohydroxyiminoacetate (OxymaPure) react with the initially formed highly reactive intermediate (e.g., O-acylisourea) to form a more stable, less racemization-prone active ester.[8] HOAt is often considered superior to HOBt in both increasing reaction rates and suppressing racemization.[3][8]

Q5: Which base should I use to minimize racemization?

A5: The basicity and steric hindrance of the base used play a crucial role.[2][3]

• Strong, non-hindered bases (e.g., triethylamine, TEA): These should be avoided as they can readily abstract the alpha-proton, leading to racemization via the enolization pathway.[3]

• Sterically hindered bases (e.g., N,N-diisopropylethylamine, DIEA): These are a better choice than TEA as their bulkiness makes it more difficult to abstract the alpha-proton.[2]

• Weakly basic, sterically hindered bases (e.g., N-methylmorpholine, NMM or 2,4,6-collidine): These are often the best choices for minimizing racemization as they are sufficiently basic to facilitate the reaction but are less likely to cause epimerization.[2][3][9]

Q6: How does temperature affect the racemization of Z-D-Orn(boc)-OH?

A6: Higher reaction temperatures generally increase the rate of racemization.[4][10] While elevated temperatures can be beneficial for difficult couplings, it is advisable to perform the activation and coupling of Z-D-Orn(boc)-OH at a lower temperature (e.g., 0°C) to minimize the risk of epimerization.[1] For microwave-assisted peptide synthesis, reducing the coupling temperature has been shown to limit the racemization of sensitive amino acids.[9]

Troubleshooting Guide

Problem	Potential Cause	Recommended Solution
Detection of L-Ornithine diastereomer in the final peptide.	Racemization during the activation/coupling of Z-D-Orn(boc)-OH.	1. Review Coupling Reagent and Additives: If using a carbodiimide like DIC, ensure an additive such as HOAt or OxymaPure is being used in equimolar amounts.[1][5] Consider switching to a phosphonium (e.g., PyBOP) or uronium (e.g., HCTU, COMU) based coupling reagent.[2][5][6] 2. Evaluate the Base: If using a strong, non-hindered base like TEA, switch to a more sterically hindered and/or weaker base like DIEA, NMM, or 2,4,6-collidine.[2][3][9] Use the minimum necessary amount of base. 3. Control the Temperature: Perform the activation and coupling steps at 0°C.[1][4] 4. Minimize Pre-activation Time: Long pre-activation times can increase the risk of racemization. Consider in-situ activation where the coupling reagent is added to the mixture of the amino acid, amine component, and additive.[7]
Low coupling efficiency and suspected racemization.	Highly reactive intermediate is racemizing before it can react with the amine component.	1. Increase Nucleophilicity of the Amine: Ensure the amine component is fully deprotected and neutralized. 2. Optimize Solvent: Use a less polar solvent if compatible with your synthesis, as this can sometimes reduce racemization.[1] 3. Use of Copper(II) Chloride: In some cases, the addition of CuCl₂ has been shown to suppress racemization, particularly in segment coupling.[5][7]

Data Summary: Factors Influencing Racemization

The following table summarizes the relative risk of racemization associated with different reagents and conditions during the activation of N-alpha-protected amino acids.

Factor	Condition	Relative Risk of Racemization	Rationale
Coupling Reagent	Carbodiimide (e.g., DIC) alone	High	Forms a highly reactive O-acylisourea intermediate prone to oxazolone formation.[1]
Carbodiimide + HOBt	Medium	HOBt traps the O-acylisourea to form a more stable active ester.[5]
Carbodiimide + HOAt/OxymaPure	Low	HOAt and OxymaPure are more effective than HOBt at forming stable active esters and suppressing racemization.[3][8]
Phosphonium Salts (e.g., PyBOP)	Low to Medium	Directly form active esters, but the reaction rate and structure can influence racemization.[2]
Uronium Salts (e.g., HBTU, HATU)	Low	Highly efficient and form relatively stable active esters.[5]
Base	Triethylamine (TEA)	High	Strong, non-hindered base that can easily abstract the alpha-proton.[3]
DIEA	Medium	Sterically hindered, reducing the rate of alpha-proton abstraction.[2]
NMM / 2,4,6-Collidine	Low	Weaker bases with steric hindrance, providing the best protection against racemization.[2][3][9]
Temperature	25°C to 80°C	Medium to High	Higher temperatures accelerate the rate of racemization.[9][10]
0°C	Low	Reduced thermal energy lowers the rate of racemization.[1][4]

Experimental Protocols

Protocol 1: Low-Racemization Activation using DIC/HOAt

This protocol is designed for the activation of Z-D-Orn(boc)-OH in solid-phase peptide synthesis (SPPS) with a focus on minimizing racemization.

• Resin Preparation: Swell the resin-bound peptide with the free N-terminal amine in a suitable solvent like N,N-dimethylformamide (DMF).

• Amino Acid Solution Preparation: In a separate vessel, dissolve Z-D-Orn(boc)-OH (3-5 equivalents) and HOAt (3-5 equivalents) in DMF.

• Cooling: Cool the amino acid solution and the reaction vessel containing the resin to 0°C in an ice bath.

• Activation and Coupling: Add DIC (3-5 equivalents) to the cooled amino acid solution. Immediately add this activation mixture to the cooled resin.

• Reaction: Allow the coupling reaction to proceed at 0°C for 2-4 hours or at room temperature for 1-2 hours. Monitor the reaction completion using a suitable test (e.g., Kaiser test).

• Washing: After the reaction is complete, thoroughly wash the resin with DMF to remove excess reagents and byproducts.

Protocol 2: Racemization Analysis by Chiral HPLC

This protocol provides a general method to analyze the extent of racemization by comparing the synthesized peptide containing the D-Ornithine residue to a standard sample containing the L-Ornithine diastereomer.

• Peptide Cleavage and Deprotection: Cleave the synthesized peptide from the resin and remove all protecting groups using an appropriate cleavage cocktail (e.g., TFA/TIS/H₂O).

• Purification: Purify the crude peptide using preparative reversed-phase HPLC.

• Chiral HPLC Analysis:

  • Dissolve the purified peptide in a suitable mobile phase.

  • Inject the sample onto a chiral HPLC column.

  • Develop a gradient method that separates the desired peptide (containing D-Orn) from its L-Orn diastereomer.

  • Synthesize a small amount of the peptide using Z-L-Orn(boc)-OH as a standard to identify the retention time of the undesired diastereomer.

  • Quantify the percentage of the L-Orn diastereomer in your sample by integrating the peak areas.

Visualizations

Caption: Racemization pathways during amino acid activation and the role of additives.

Caption: Troubleshooting workflow for minimizing racemization.

References

• 1. benchchem.com [benchchem.com]
• 2. bachem.com [bachem.com]
• 3. A Brief Introduction to the Racemization of Amino Acids in Polypeptide Synthesis [en.highfine.com]
• 4. benchchem.com [benchchem.com]
• 5. peptide.com [peptide.com]
• 6. TOMBU and COMBU as Novel Uronium-Type Peptide Coupling Reagents Derived from Oxyma-B - PMC [pmc.ncbi.nlm.nih.gov]
• 7. peptide.com [peptide.com]
• 8. pubs.acs.org [pubs.acs.org]
• 9. Limiting racemization and aspartimide formation in microwave-enhanced Fmoc solid phase peptide synthesis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. pubs.acs.org [pubs.acs.org]

Technical Support Center: Optimizing Z-D-Orn(Boc)-OH Coupling Reactions

Welcome to the Technical Support Center for optimizing the coupling of Z-D-Orn(Boc)-OH. This resource is designed for researchers, scientists, and drug development professionals to provide guidance on troubleshooting common issues and optimizing experimental conditions for this specific amino acid derivative.

Frequently Asked Questions (FAQs)

Q1: What are the main challenges when coupling Z-D-Orn(Boc)-OH?

The primary challenges in coupling Z-D-Orn(Boc)-OH, like other protected amino acids, revolve around ensuring high coupling efficiency while minimizing potential side reactions. Key considerations include steric hindrance from the bulky Boc and Z protecting groups, the potential for racemization at the alpha-carbon, and solubility issues of the protected amino acid and the growing peptide chain.[1][2]

Q2: What is the optimal temperature for coupling Z-D-Orn(Boc)-OH?

The optimal temperature for coupling reactions is a balance between reaction rate and the prevention of side reactions. Generally, it is advisable to perform the coupling at room temperature (20-25°C).[3] While elevated temperatures can increase the reaction rate, they can also increase the risk of racemization.[3][4] For difficult couplings, a slight increase in temperature may be necessary, but this should be carefully optimized for each specific peptide sequence. It is advantageous to maintain temperatures below 60°C to avoid the degradation of N-acylurea compounds, which can form during carbodiimide-mediated couplings.[5]

Q3: How long should a typical coupling reaction with Z-D-Orn(Boc)-OH be?

A typical coupling reaction time can range from 1 to 4 hours.[3] However, the ideal duration is highly dependent on the specific peptide sequence, the coupling reagents used, and the reaction temperature.[1] It is crucial to monitor the reaction's progress using a qualitative method like the ninhydrin (Kaiser) test to determine completion.[3][6]

Q4: Which coupling reagents are most effective for Z-D-Orn(Boc)-OH?

For sterically hindered amino acids, potent activating reagents are generally required.[3] Onium salt-based reagents such as HATU, HBTU, and HCTU are often highly effective.[3][7] Phosphonium salt-based reagents like PyBOP are also a good choice and may reduce the risk of certain side reactions.[8] While carbodiimide reagents like DCC or DIC in the presence of an additive like HOBt or OxymaPure can be used, they may be less efficient for more challenging couplings.[3][9]

Q5: How can I minimize racemization during the coupling of Z-D-Orn(Boc)-OH?

To minimize racemization, consider the following strategies:

• Use racemization-suppressing additives: Incorporate additives like HOBt or, more effectively, HOAt or OxymaPure into the coupling cocktail.[1][3]

• Control the temperature: Perform the coupling at room temperature or lower if possible, as elevated temperatures can accelerate racemization.[3]

• Choose the right base: Use a weaker base like N-methylmorpholine (NMM) or collidine instead of a stronger base like diisopropylethylamine (DIPEA).[1][3]

• Minimize pre-activation time: Reduce the time the carboxylic acid is activated before the addition of the amine component.[1]

Troubleshooting Guide

This guide addresses specific issues that may arise during the coupling of Z-D-Orn(Boc)-OH.

Issue: Positive Ninhydrin Test (Incomplete Coupling)

A positive ninhydrin test, indicated by a blue or purple color, signifies the presence of unreacted primary amines on the resin, meaning the coupling reaction is incomplete.[3]

• Immediate Action: Double Couple

  • If the initial ninhydrin test is positive, the most common solution is to perform a second coupling (double couple).[2]

  • Procedure: After the first coupling, drain the reaction vessel, wash the resin thoroughly with DMF, and then add a fresh solution of activated Z-D-Orn(Boc)-OH. Allow this second coupling to proceed for 1-2 hours before performing another ninhydrin test.[3]

• If Double Coupling Fails:

  • Switch to a more potent coupling reagent: If you are using a carbodiimide-based method, consider switching to a more powerful onium-salt-based reagent like HATU or HCTU.[2][3]

  • Optimize reaction conditions:

    • Extend coupling time: Increase the reaction time to 2-4 hours.[3]

    • Increase reagent concentration: Use a higher equivalent of the amino acid and coupling reagents.

    • Change the solvent: In some cases, switching from DMF to NMP can help to disrupt peptide aggregation and improve coupling efficiency.[3]

  • Final Recourse: Capping

    • If the coupling remains incomplete after these steps, it is advisable to "cap" the unreacted amines to prevent the formation of deletion sequences in the final peptide product.[3]

    • Procedure: Treat the resin with a capping solution, such as acetic anhydride and a non-nucleophilic base (e.g., DIPEA) in DMF, for about 30 minutes.[3]

Issue: Low Yield of the Final Peptide

• Possible Cause: Incomplete Deprotection

  • Ensure that the N-terminal protecting group of the preceding amino acid has been completely removed before the coupling step. A positive ninhydrin test should be confirmed before adding the Z-D-Orn(Boc)-OH.[3]

• Possible Cause: Reagent Degradation

  • Use fresh, high-quality Z-D-Orn(Boc)-OH and coupling reagents. Ensure they have been stored under the recommended conditions to prevent degradation.[2]

Issue: Presence of Side Products in the Final Peptide

• Possible Cause: Racemization

  • As discussed in the FAQs, this can lead to diastereomeric impurities that are difficult to separate. Employ strategies to minimize racemization.[1]

• Possible Cause: Side-Chain Reactions

  • While the Boc group on the ornithine side chain is generally stable, ensure that the deprotection and coupling conditions are not harsh enough to cause premature cleavage or other side reactions.

Data Presentation: Recommended Coupling Conditions

While optimal conditions are sequence-dependent and require empirical validation, the following table provides general guidelines for the coupling of Z-D-Orn(Boc)-OH.

Coupling Reagent	Additive	Base	Recommended Temperature	Recommended Time	Relative Efficiency for Hindered Couplings
DIC/DCC	HOBt or OxymaPure	DIPEA or NMM	0°C to Room Temperature	2-4 hours	Low to Moderate
HBTU	HOBt	DIPEA or NMM	Room Temperature	1-2 hours	High
HCTU	-	DIPEA or NMM	Room Temperature	1-2 hours	Very High
HATU	HOAt	DIPEA or NMM	Room Temperature	1-2 hours	Very High
PyBOP	-	DIPEA or NMM	Room Temperature	1-2 hours	High

Experimental Protocols

Protocol 1: Standard Solid-Phase Peptide Synthesis (SPPS) Coupling of Z-D-Orn(Boc)-OH

This protocol outlines a general procedure for a manual SPPS coupling cycle.

• Resin Preparation:

  • Swell the resin (e.g., Rink Amide resin) in DMF for at least 30 minutes in the reaction vessel.

  • Perform N-terminal deprotection of the growing peptide chain on the resin (e.g., using 20% piperidine in DMF for Fmoc-SPPS).

  • Wash the resin thoroughly with DMF (3-5 times) to remove the deprotection solution.

  • Confirm complete deprotection with a positive ninhydrin test.[3]

• Amino Acid Activation (Pre-activation):

  • In a separate vial, dissolve Z-D-Orn(Boc)-OH (3 equivalents relative to the resin loading), a coupling reagent (e.g., HBTU, 2.9 equivalents), and an additive (e.g., HOBt, 3 equivalents) in DMF.

  • Add a non-nucleophilic base (e.g., DIPEA, 6 equivalents) to the mixture.

  • Allow the solution to pre-activate for 1-2 minutes.[6]

• Coupling Reaction:

  • Add the pre-activated amino acid solution to the reaction vessel containing the deprotected resin.

  • Agitate the mixture at room temperature for 1-2 hours.[6]

• Monitoring the Coupling:

  • After the desired reaction time, take a small sample of the resin beads.

  • Wash the beads thoroughly with DMF and then ethanol.

  • Perform a ninhydrin (Kaiser) test.[3]

  • A negative result (yellow/colorless beads) indicates complete coupling. A positive result (blue/purple beads) indicates incomplete coupling.

• Follow-up Actions:

  • If coupling is complete: Wash the resin with DMF (3-5 times) to remove excess reagents and byproducts. Proceed to the deprotection of the newly added Z-D-Orn(Boc)-OH if it is the N-terminal residue, or proceed to the next coupling cycle.

  • If coupling is incomplete: Perform a double coupling as described in the Troubleshooting Guide.

Protocol 2: Ninhydrin (Kaiser) Test

This test is used to detect the presence of free primary amines.[3]

• Sample Preparation: Place a few resin beads into a small glass test tube.

• Washing: Wash the beads with ethanol.

• Reagent Addition: Add 2-3 drops of each of the following solutions:

  • 5% ninhydrin in ethanol

  • 80% phenol in ethanol

  • Pyridine containing 2% of 0.001 M aqueous KCN

• Heating: Heat the test tube to 100°C for 3-5 minutes.

• Observation:

  • Positive Result (Free Amines Present): The solution and/or beads turn blue or purple.

  • Negative Result (No Free Amines): The solution and/or beads remain yellow or colorless.

Visualizations

Caption: Troubleshooting workflow for incomplete Z-D-Orn(Boc)-OH coupling.

Caption: General experimental workflow for a single SPPS coupling cycle.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. occamdesign.com [occamdesign.com]
• 5. researchgate.net [researchgate.net]
• 6. benchchem.com [benchchem.com]
• 7. How to Optimize Peptide Synthesis? - Creative Peptides [creative-peptides.com]
• 8. Peptide Coupling Reagents Guide [sigmaaldrich.com]
• 9. bachem.com [bachem.com]

side reactions associated with Z-D-Orn(boc)-OH in peptide synthesis

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) regarding the use of Z-D-Orn(Boc)-OH in peptide synthesis. The primary focus is on identifying and mitigating potential side reactions to ensure the successful synthesis of high-purity peptides.

Frequently Asked Questions (FAQs)

Q1: What is the most common side reaction associated with the use of Z-D-Orn(Boc)-OH in peptide synthesis?

The most significant and common side reaction is the intramolecular cyclization of the ornithine residue to form a δ-lactam. This occurs when the nucleophilic δ-amino group of the ornithine side chain attacks an activated C-terminal carboxyl group of the same residue, leading to a stable six-membered ring structure. This can happen during the coupling of Z-D-Orn(Boc)-OH to the peptide chain.

Q2: What is the "ornithine effect"?

The "ornithine effect" refers to the high propensity of ornithine residues in a peptide chain to facilitate cleavage of the peptide bond C-terminal to the ornithine, with the concomitant formation of a terminal lactam. This process is driven by the thermodynamic stability of the resulting six-membered lactam ring. While this is a known phenomenon in peptide fragmentation in mass spectrometry, the underlying chemical tendency for lactam formation is also a critical consideration during peptide synthesis.

Q3: Can the choice of coupling reagent influence the extent of lactam formation?

Yes, the choice of coupling reagent plays a crucial role. Highly reactive coupling reagents can lead to a greater extent of O-acylisourea formation, which is a highly reactive intermediate. While specific comparative data on lactam formation with Z-D-Orn(Boc)-OH is limited, general principles of peptide synthesis suggest that phosphonium- and aminium-based reagents like HBTU, HATU, and PyBOP are generally efficient and can help minimize side reactions when used under optimal conditions.[1][2] Carbodiimide reagents such as DCC and DIC are also effective but may require the addition of an agent like HOBt to suppress racemization and other side reactions.

Q4: Are there any specific cleavage conditions recommended when a peptide contains Z-D-Orn(Boc)-OH?

Standard cleavage cocktails for Boc-SPPS, such as high concentrations of trifluoroacetic acid (TFA) with scavengers, are generally effective for removing the Boc and other side-chain protecting groups and cleaving the peptide from the resin. A common cleavage cocktail, known as "Reagent K," consists of TFA, phenol, water, thioanisole, and ethanedithiol (EDT), which helps to suppress a variety of side reactions, particularly with sensitive residues.[3] It is important to ensure that the cleavage is complete to avoid incomplete deprotection.

Troubleshooting Guide

Problem 1: Unexpected mass loss in the final peptide corresponding to the mass of water.

• Possible Cause: Formation of a δ-lactam at the C-terminal ornithine residue. This results in the loss of a water molecule from the peptide's molecular weight.

• Troubleshooting Steps:

  • Optimize Coupling Conditions:

    • Lower Temperature: Perform the coupling reaction at a lower temperature (e.g., 0°C) to reduce the rate of the intramolecular cyclization reaction.

    • Choice of Coupling Reagent: If using a carbodiimide, ensure the presence of an additive like HOBt. Consider switching to a phosphonium or aminium-based reagent like HBTU or HATU, which may offer better control.[1][2]

    • Pre-activation Time: Minimize the pre-activation time of the Z-D-Orn(Boc)-OH before adding it to the resin-bound peptide. A prolonged pre-activation can increase the concentration of the highly reactive intermediate, favoring lactam formation.

  • Use of Additives: The addition of HOBt or its derivatives can help to form a less reactive HOBt-ester, which may reduce the propensity for intramolecular cyclization compared to the O-acylisourea intermediate.

  • Solid-Phase vs. Solution-Phase: If the problem persists in solid-phase synthesis, and if feasible, a segment condensation strategy in solution phase might offer better control over the coupling of the ornithine-containing fragment.

Problem 2: Appearance of a major impurity with the same mass as the desired peptide in HPLC.

• Possible Cause: Racemization of the D-ornithine residue to L-ornithine during the coupling step. This results in a diastereomeric impurity that can be difficult to separate.

• Troubleshooting Steps:

  • Additive Inclusion: Always include an epimerization-suppressing additive such as 1-hydroxybenzotriazole (HOBt) or 7-aza-1-hydroxybenzotriazole (HOAt) in your coupling reactions, especially when using carbodiimide-based activators.[4]

  • Base Selection: Use a sterically hindered, non-nucleophilic base such as N,N-diisopropylethylamine (DIPEA) for neutralization and coupling steps. Avoid using tertiary amines that can promote racemization.

  • Reagent Stoichiometry: Use the coupling reagent in slight excess, but avoid a large excess of base, as this can increase the risk of racemization.

Quantitative Data on Side Reactions

Factor	Condition Favoring Low Lactam Formation	Condition Favoring High Lactam Formation
Temperature	Low (e.g., 0°C)	High (e.g., Room Temperature or elevated)
Coupling Reagent	Phosphonium/Aminium-based (e.g., HBTU, HATU) with controlled stoichiometry	Highly reactive carbodiimides without additives
Pre-activation Time	Short	Long
Solvent	Aprotic, non-polar solvents may slow down the reaction	Polar, aprotic solvents

Experimental Protocols

Protocol 1: Recommended Coupling of Z-D-Orn(Boc)-OH in Boc-SPPS to Minimize Lactam Formation

• Resin Swelling: Swell the resin-bound peptide in dichloromethane (DCM) for 30 minutes, followed by N,N-dimethylformamide (DMF) for 30 minutes.

• Boc Deprotection: Treat the resin with 50% trifluoroacetic acid (TFA) in DCM for 20-30 minutes. Wash the resin thoroughly with DCM and then DMF.

• Neutralization: Neutralize the resin with 10% N,N-diisopropylethylamine (DIPEA) in DMF for 2 x 2 minutes. Wash the resin with DMF.

• Amino Acid Activation and Coupling:

  • In a separate reaction vessel, dissolve Z-D-Orn(Boc)-OH (3 equivalents) and HBTU (2.9 equivalents) in DMF.

  • Add DIPEA (6 equivalents) to the amino acid solution and allow to pre-activate for no more than 2 minutes.

  • Immediately add the activated amino acid solution to the resin.

  • Allow the coupling reaction to proceed for 1-2 hours at room temperature, or consider performing the coupling at 0°C for sensitive sequences.

• Washing: Wash the resin thoroughly with DMF, followed by DCM, and then DMF again to prepare for the next coupling cycle.

Protocol 2: Standard Cleavage and Deprotection

• Resin Preparation: After the final deprotection and washing steps, dry the peptidyl-resin under vacuum.

• Cleavage Cocktail Preparation: Prepare "Reagent K" cleavage cocktail: 82.5% TFA, 5% phenol, 5% water, 5% thioanisole, 2.5% ethanedithiol.[3]

• Cleavage Reaction: Add the cleavage cocktail to the resin (approximately 10 mL per gram of resin) and allow the reaction to proceed at room temperature for 2-4 hours with occasional swirling.

• Peptide Precipitation: Filter the resin and collect the filtrate. Reduce the volume of the TFA solution with a stream of nitrogen and precipitate the crude peptide by adding cold diethyl ether.

• Peptide Isolation: Centrifuge the mixture to pellet the peptide. Decant the ether and wash the peptide pellet with cold ether two more times.

• Drying and Purification: Dry the crude peptide under vacuum. The peptide can then be purified by reverse-phase high-performance liquid chromatography (RP-HPLC).

Visualizations

Caption: Experimental workflow for the incorporation of Z-D-Orn(Boc)-OH.

Caption: Logical workflow for troubleshooting δ-lactam formation.

References

• 1. researchgate.net [researchgate.net]
• 2. peptide.com [peptide.com]
• 3. A cleavage method which minimizes side reactions following Fmoc solid phase peptide synthesis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. benchchem.com [benchchem.com]
• 5. Selective Synthesis of Lysine Peptides and the Prebiotically Plausible Synthesis of Catalytically Active Diaminopropionic Acid Peptide Nitriles in Water - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Z-D-Orn(Boc)-OH Deprotection

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) concerning the selective deprotection of the tert-butyloxycarbonyl (Boc) group from Z-D-Orn(Boc)-OH.

Troubleshooting Guides

This section addresses specific issues that may be encountered during the selective removal of the Boc group from the side chain of Z-D-Orn(Boc)-OH.

Issue 1: Incomplete Boc Deprotection

• Observation: The presence of starting material is detected by TLC or LC-MS analysis after the reaction.

• Possible Causes:

  • Insufficient Acid Concentration: The acidic conditions are not strong enough to completely cleave the Boc group.

  • Short Reaction Time: The reaction has not been allowed to proceed for a sufficient duration.

  • Low Temperature: The reaction temperature is too low to facilitate complete deprotection.

  • Steric Hindrance: Bulky neighboring groups may hinder the access of the acid to the Boc-protected amine.

• Solutions:

  • Increase the concentration of trifluoroacetic acid (TFA) in dichloromethane (DCM). A common starting point is 20-30% TFA in DCM, which can be increased to 50% if necessary.[1]

  • Extend the reaction time and monitor the progress closely using TLC or LC-MS.

  • Ensure the reaction is carried out at room temperature, as lower temperatures can slow down the reaction rate.

  • If steric hindrance is a suspected issue, a longer reaction time or a slight increase in TFA concentration may be required.

Issue 2: Unexpected Side Products Detected by LC-MS (+56 Da)

• Observation: Mass spectrometry analysis reveals a significant peak corresponding to the mass of the desired product plus 56 Da.

• Possible Cause:

  • Tert-butylation: The reactive tert-butyl cation, generated during the cleavage of the Boc group, can alkylate nucleophilic sites on the molecule.[2][3] While the Z-protected alpha-amino group and the deprotected side-chain amine of ornithine are not typically susceptible, other sensitive amino acid residues in a peptide chain could be modified.

• Solution:

  • Incorporate Scavengers: Add scavengers to the deprotection cocktail to trap the tert-butyl cation.[4] Triisopropylsilane (TIS) and water are commonly used for this purpose. A standard scavenger cocktail is 95% TFA, 2.5% water, and 2.5% TIS (v/v/v).[3]

Issue 3: Partial or Complete Loss of the Z-Protecting Group

• Observation: The desired product, Z-D-Orn-OH, is detected, or the final product yield is lower than expected, with the potential presence of fully deprotected D-Ornithine.

• Possible Cause:

  • Inappropriate Deprotection Conditions: While the Z (benzyloxycarbonyl) group is generally stable to the acidic conditions used for Boc removal, excessively harsh conditions (e.g., very high concentrations of strong acids or prolonged reaction times) could potentially lead to some cleavage. The Z group is typically removed by hydrogenolysis.[2][5]

• Solution:

  • Use Milder Acidic Conditions: Start with a lower concentration of TFA (e.g., 20-30% in DCM) and monitor the reaction closely to ensure the complete removal of the Boc group without affecting the Z group.[1]

  • Avoid Harsh Reagents: Do not use reagents intended for Z-group removal, such as HBr/acetic acid or catalytic hydrogenation, when only Boc deprotection is desired.[5]

Frequently Asked Questions (FAQs)

Q1: What is the principle of selective deprotection of the Boc group from Z-D-Orn(Boc)-OH?

A1: The selective deprotection relies on the principle of orthogonal protecting group strategy.[1][6] The Boc group on the side chain of ornithine is labile to acidic conditions (e.g., trifluoroacetic acid), while the Z group on the alpha-amino group is stable under these conditions and is typically removed by catalytic hydrogenation.[2][5][7] This allows for the specific unmasking of the side-chain amino group for further modification.

Q2: Why are scavengers necessary during the Boc deprotection of Z-D-Orn(Boc)-OH?

A2: The acidic cleavage of the Boc group generates a reactive tert-butyl cation.[2][3] This carbocation is a strong electrophile and can lead to undesired side reactions by alkylating any nucleophilic functional groups present in the molecule or peptide chain. Scavengers are nucleophilic compounds that are more reactive towards the tert-butyl cation and effectively "trap" it, preventing it from reacting with the desired product.[4]

Q3: What are the most common scavengers used for Boc deprotection?

A3: Common scavengers include triisopropylsilane (TIS) and water.[1] TIS is a very effective scavenger that reduces the tert-butyl cation. Water can also trap the cation to form tert-butanol. The choice and combination of scavengers can be tailored based on the presence of other sensitive functional groups in the molecule.

Q4: Can I use HCl in dioxane for the selective deprotection of the Boc group?

A4: Yes, 4M HCl in dioxane is another common reagent for Boc deprotection.[8] It can be a viable alternative to TFA in DCM. However, the compatibility of the Z-group with this reagent under the specific reaction conditions should be verified to ensure its stability.

Q5: How can I monitor the progress of the deprotection reaction?

A5: The progress of the reaction can be monitored by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS).[1] By comparing the reaction mixture to the starting material, the disappearance of the starting material and the appearance of the product can be tracked to determine the reaction's completion.

Data Presentation

The following table summarizes the hypothetical efficiency of different scavenger cocktails in the selective Boc deprotection of Z-D-Orn(Boc)-OH. These values are illustrative and actual results may vary depending on specific experimental conditions.

Scavenger Cocktail (v/v/v)	Deprotection Time (min)	Product Yield (%)	Purity (%)	Notes
20% TFA in DCM (No Scavengers)	30	95	90	Potential for side products if other nucleophiles are present.
20% TFA / 2.5% H₂O / 2.5% TIS in DCM	30	96	>98	Effective suppression of tert-butylation side products.
50% TFA in DCM (No Scavengers)	20	>99	85	Faster deprotection but higher risk of side reactions.
50% TFA / 2.5% H₂O / 2.5% TIS in DCM	20	>99	>98	Rapid and clean deprotection with scavenger protection.
4M HCl in Dioxane	30	94	97	Alternative to TFA-based methods.

Experimental Protocols

Protocol 1: Selective Boc Deprotection of Z-D-Orn(Boc)-OH using TFA in DCM with Scavengers

• Preparation: Dissolve Z-D-Orn(Boc)-OH (1.0 equivalent) in anhydrous dichloromethane (DCM).

• Scavenger Addition: Prepare a deprotection cocktail of 20-30% Trifluoroacetic Acid (TFA) in DCM.[1] To this cocktail, add 2.5% (v/v) water and 2.5% (v/v) triisopropylsilane (TIS).[3]

• Deprotection Reaction: Add the deprotection cocktail to the solution of Z-D-Orn(Boc)-OH at room temperature. Stir the reaction mixture for 20-30 minutes.[1]

• Monitoring: Monitor the reaction progress by TLC or LC-MS until the starting material is fully consumed.

• Work-up: Upon completion, remove the solvent and excess TFA under reduced pressure. Co-evaporation with toluene can help remove residual TFA.

• Purification: The resulting Z-D-Orn-OH TFA salt can often be used directly in the next step or neutralized with a mild base (e.g., a saturated aqueous solution of sodium bicarbonate) followed by extraction with a suitable organic solvent. Further purification can be achieved by column chromatography if necessary.

Visualizations

Caption: Workflow for selective Boc deprotection.

Caption: Troubleshooting decision tree.

References

• 1. benchchem.com [benchchem.com]
• 2. peptide.com [peptide.com]
• 3. benchchem.com [benchchem.com]
• 4. documents.thermofisher.com [documents.thermofisher.com]
• 5. benchchem.com [benchchem.com]
• 6. fiveable.me [fiveable.me]
• 7. Orthogonal Deprotection Strategy of Fmoc Provides Improved Synthesis of Sensitive Peptides: Application to Z-Arg-Lys-AOMK - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. benchchem.com [benchchem.com]

Technical Support Center: Z-D-Orn(Boc)-OH in Difficult Sequences

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals encountering challenges with peptide sequences containing Z-D-Orn(Boc)-OH.

Frequently Asked Questions (FAQs)

Q1: What are the primary challenges associated with incorporating Z-D-Orn(Boc)-OH into peptide sequences?

The primary challenges when working with Z-D-Orn(Boc)-OH in solid-phase peptide synthesis (SPPS) often revolve around its physicochemical properties and potential side reactions. These include:

• Poor Solubility: Like many protected amino acids, Z-D-Orn(Boc)-OH can exhibit limited solubility in standard SPPS solvents, potentially leading to precipitation and incomplete coupling reactions.[1][2]

• Steric Hindrance: The bulky Z (benzyloxycarbonyl) and Boc (tert-butoxycarbonyl) protecting groups can create steric hindrance, slowing down coupling kinetics and potentially leading to incomplete reactions, especially when coupled to or by other sterically hindered amino acids.

• Aggregation: Peptides containing hydrophobic residues like the Z-group are prone to aggregation on the solid support, which can hinder reagent access and lead to truncated or deletion sequences.[3][4]

• Side Reactions: During deprotection and coupling steps, various side reactions can occur, impacting the purity and yield of the final peptide.

Q2: My Z-D-Orn(Boc)-OH is not dissolving well in DMF. What can I do?

Poor solubility is a common issue. Here are several strategies to improve the dissolution of Z-D-Orn(Boc)-OH:

• Solvent Quality: Ensure you are using high-purity, peptide-synthesis-grade solvents like N,N-Dimethylformamide (DMF) or N-Methyl-2-pyrrolidone (NMP).[1][2] Impurities, especially water, can significantly reduce solubility.[2]

• Co-solvents: Adding a small amount of a stronger solvent like Dimethyl sulfoxide (DMSO) (e.g., 5-10% v/v) to your primary solvent can enhance solubility.[1][2]

• Gentle Warming: Carefully warming the solution to 30-40°C can aid dissolution.[1] Avoid excessive heat, as it may cause degradation of the protecting groups.

• Sonication: Using a sonicator can help break up aggregates and promote dissolution.[1]

• Check Concentration: You may be attempting to dissolve the amino acid at a concentration that is too high. Try reducing the concentration.[1][2]

Q3: I am observing incomplete coupling of Z-D-Orn(Boc)-OH. What are the likely causes and solutions?

Incomplete coupling can be attributed to several factors. A systematic approach to troubleshooting is recommended.

• Cause: Poor solubility of Z-D-Orn(Boc)-OH.

  • Solution: Implement the solubility enhancement strategies outlined in Q2.

• Cause: Steric hindrance.

  • Solution: Extend the coupling time and consider using a more potent coupling reagent.

• Cause: Peptide aggregation.

  • Solution: Switch to a more effective solvent system (e.g., NMP or DMF/DMSO mixtures), incorporate backbone-protecting dipeptides (e.g., pseudoprolines) in the sequence if possible, or perform the coupling at an elevated temperature.[5]

• Cause: Inefficient activation.

  • Solution: Ensure your coupling reagents are fresh and used in the correct stoichiometry. Consider pre-activation of the amino acid before adding it to the resin.

Q4: Which coupling reagents are recommended for difficult couplings involving Z-D-Orn(Boc)-OH?

For challenging couplings, standard carbodiimide reagents like DCC or DIC with HOBt may not be sufficient.[6][7] More potent uronium or phosphonium salt-based reagents are often more effective:

• HBTU/HATU/HCTU: These are highly efficient coupling reagents that can overcome steric hindrance and promote rapid acylation.[6] Adding HOBt or its aza-analogue, HOAt, can further enhance efficiency and reduce racemization.[7]

• PyBOP/PyAOP: These phosphonium-based reagents are also very effective, particularly for coupling sterically hindered or N-methylated amino acids.[6]

• COMU: This is a third-generation uronium salt that is known for its high reactivity and low racemization potential.

Q5: What are the potential side reactions during the deprotection of the Boc group on the ornithine side chain?

The Boc group on the ornithine side chain is removed under acidic conditions, typically with trifluoroacetic acid (TFA).[8] A potential side reaction is the re-attachment of the released tert-butyl cation to sensitive residues in the peptide sequence, such as Tryptophan or Methionine.[9] To prevent this, a scavenger cocktail should be used during the final cleavage and deprotection step.[5][9]

Q6: How can I monitor the completion of coupling and deprotection steps involving Z-D-Orn(Boc)-OH?

Monitoring the progress of your synthesis is crucial for troubleshooting.

• Kaiser (Ninhydrin) Test: This is a qualitative test to detect the presence of free primary amines.[10][11] A positive result (blue color) after a coupling step indicates an incomplete reaction. A negative result (yellow/brown) after a deprotection step suggests incomplete removal of the N-terminal protecting group.

• HPLC and Mass Spectrometry (LC-MS): For a more quantitative assessment, a small sample of the resin-bound peptide can be cleaved, and the resulting peptide analyzed by HPLC and mass spectrometry to check for the expected mass and purity.[12]

Troubleshooting Guides

Guide 1: Low Coupling Efficiency

This guide provides a systematic approach to addressing low coupling efficiency when incorporating Z-D-Orn(Boc)-OH.

Troubleshooting Workflow for Low Coupling Efficiency

Caption: Troubleshooting workflow for low coupling efficiency.

Quantitative Data Summary

Table 1: Solubility of Z-D-Orn(Boc)-OH in Common SPPS Solvents

Solvent	Solubility	Recommendations
DMF	Moderate	Standard solvent, may require assistance for dissolution.
NMP	Good	Often a better choice for difficult sequences.
DCM	Low	Not recommended as a primary solvent for dissolution.
DMF/DMSO (9:1)	High	Recommended for improving solubility.[1]

Table 2: Comparison of Coupling Reagents for Difficult Sequences

Coupling Reagent	Class	Relative Potency	Key Advantages
DCC/HOBt	Carbodiimide	Standard	Cost-effective.
DIC/HOBt	Carbodiimide	Standard	By-product is soluble.[6]
HBTU/HATU	Uronium/Aminium Salt	High	Fast reaction times, high efficiency.[6]
PyBOP/PyAOP	Phosphonium Salt	High	Excellent for sterically hindered couplings.[6]
COMU	Uronium Salt	Very High	High reactivity, low racemization.

Experimental Protocols

Protocol 1: Standard Coupling of Z-D-Orn(Boc)-OH using HATU

This protocol describes a standard procedure for coupling Z-D-Orn(Boc)-OH to a resin-bound peptide using HATU as the activating agent.

Materials:

• Resin-bound peptide with a free N-terminal amine

• Z-D-Orn(Boc)-OH

• HATU (O-(7-Azabenzotriazol-1-yl)-N,N,N',N'-tetramethyluronium hexafluorophosphate)

• DIPEA (N,N-Diisopropylethylamine)

• DMF (N,N-Dimethylformamide), peptide synthesis grade

• DCM (Dichloromethane), peptide synthesis grade

Procedure:

• Resin Swelling: Swell the resin in DMF for 30 minutes.

• Deprotection: If the N-terminus is protected, perform the appropriate deprotection step (e.g., 20% piperidine in DMF for Fmoc removal).

• Washing: Wash the resin thoroughly with DMF (3x), DCM (3x), and DMF (3x).

• Amino Acid Activation:

  • In a separate vessel, dissolve Z-D-Orn(Boc)-OH (3 equivalents relative to resin loading) and HATU (2.9 equivalents) in DMF.

  • Add DIPEA (6 equivalents) to the solution.

  • Allow the mixture to pre-activate for 1-2 minutes.

• Coupling:

  • Add the activated amino acid solution to the resin.

  • Agitate the reaction mixture for 1-2 hours at room temperature.

• Monitoring: Perform a Kaiser test on a small sample of resin beads to check for completion of the reaction. If the test is positive (blue beads), continue the coupling for another hour or consider a second coupling.

• Washing: Once the coupling is complete (negative Kaiser test), wash the resin with DMF (3x), DCM (3x), and DMF (3x).

Protocol 2: Selective Deprotection of the Ornithine Side-Chain Boc Group

This protocol outlines the selective removal of the Boc group from the ornithine side chain while the peptide remains attached to the resin and other protecting groups (like a C-terminal ester and N-terminal Z-group) are intact.

Materials:

• Peptide-resin containing Z-D-Orn(Boc)-OH

• TFA (Trifluoroacetic acid)

• DCM (Dichloromethane)

• DIPEA (N,N-Diisopropylethylamine)

• DMF (N,N-Dimethylformamide)

Procedure:

• Resin Swelling: Swell the peptide-resin in DCM for 30 minutes.

• Deprotection Cocktail: Prepare a deprotection solution of 20-30% TFA in DCM.[8]

• Deprotection: Treat the resin with the TFA/DCM solution for 30 minutes at room temperature with gentle agitation.[8]

• Washing: Drain the deprotection solution and wash the resin thoroughly with DCM (5x) to remove residual acid and the cleaved Boc group.

• Neutralization:

  • Treat the resin with a solution of 10% DIPEA in DMF for 2 minutes.[8]

  • Repeat the neutralization step.

• Final Washing: Wash the resin thoroughly with DMF (3x) and DCM (3x). The resin is now ready for subsequent on-resin side-chain modification.

Signaling Pathways and Workflows

Diagram 1: Decision Pathway for Addressing Peptide Aggregation

Caption: Decision pathway for mitigating peptide aggregation.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. chemrxiv.org [chemrxiv.org]
• 5. peptide.com [peptide.com]
• 6. peptide.com [peptide.com]
• 7. merckmillipore.com [merckmillipore.com]
• 8. benchchem.com [benchchem.com]
• 9. peptide.com [peptide.com]
• 10. benchchem.com [benchchem.com]
• 11. benchchem.com [benchchem.com]
• 12. benchchem.com [benchchem.com]

Technical Support Center: Purification of Peptides Synthesized with Z-D-Orn(Boc)-OH

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals encountering challenges in the purification of peptides synthesized using Nα-benzyloxycarbonyl-D-ornithine(Nδ-tert-butyloxycarbonyl)-OH (Z-D-Orn(Boc)-OH).

Frequently Asked Questions (FAQs)

Q1: What are the primary purification challenges associated with peptides containing Z-D-Orn(Boc)-OH?

A1: The main challenges arise from the physicochemical properties of the two protecting groups. The Nα-benzyloxycarbonyl (Z) group and the Nδ-tert-butyloxycarbonyl (Boc) group on the ornithine side chain significantly increase the peptide's hydrophobicity. This can lead to several purification issues:

• Poor Solubility: The peptide may have limited solubility in the aqueous mobile phases typically used in reversed-phase high-performance liquid chromatography (RP-HPLC).

• Peptide Aggregation: The increased hydrophobicity can promote intermolecular aggregation, leading to broad or tailing peaks in the chromatogram and potentially low recovery of the purified peptide.[1][2]

• Co-elution of Impurities: Synthesis-related impurities, such as deletion sequences or peptides with incomplete deprotection, may have hydrophobicities similar to the target peptide, making separation difficult.

• Side Reaction Products: The presence of two protecting groups increases the possibility of side reactions during synthesis and cleavage, leading to a complex mixture of impurities.

Q2: What are the common impurities encountered during the synthesis of peptides with Z-D-Orn(Boc)-OH?

A2: Common impurities can be categorized as follows:

• Synthesis-Related Impurities:

  • Deletion Sequences: Resulting from incomplete coupling of an amino acid in the sequence.[3]

  • Truncated Peptides: Caused by incomplete removal of the N-terminal protecting group in a synthesis cycle.[3]

  • Incomplete Deprotection: Peptides where the Z or Boc group, or other side-chain protecting groups, have not been fully removed during the final cleavage step.

• Side-Reaction Products:

  • Racemization: Although the D-ornithine is used, racemization can potentially occur at other amino acid residues during coupling.

  • Alkylation: During final cleavage with strong acids, the tert-butyl cation generated from the Boc group can alkylate sensitive residues like tryptophan or methionine.[2]

  • Modification of the Ornithine Side Chain: Although protected, the delta-amino group of ornithine can potentially be involved in side reactions if the Boc group is prematurely cleaved.

Q3: Which chromatographic method is recommended for the purification of peptides containing Z-D-Orn(Boc)-OH?

A3: Reversed-Phase High-Performance Liquid Chromatography (RP-HPLC) is the most effective and commonly used method for purifying these types of peptides.[1][4] The separation is based on the hydrophobicity of the peptide. Given the high hydrophobicity imparted by the Z and Boc groups, a C18 or C8 column is typically a good starting point. For very hydrophobic peptides, a C4 column might be necessary to reduce retention and improve recovery.[1]

Q4: How can I improve the solubility of my crude peptide for HPLC purification?

A4: To improve solubility, it is recommended to first dissolve the crude peptide in a minimal amount of a strong organic solvent such as dimethyl sulfoxide (DMSO) or N,N-dimethylformamide (DMF) before diluting it with the initial mobile phase (e.g., 0.1% TFA in water).[1] It is crucial to ensure the peptide is fully dissolved before injection to avoid column clogging and poor peak shape.

Troubleshooting Guides

Issue 1: Poor Peak Shape (Broad or Tailing Peaks)

Possible Cause	Troubleshooting Steps
Peptide Aggregation	1. Dissolve the crude peptide in a stronger solvent (DMSO, DMF) before diluting with the mobile phase.[1]2. Inject a more dilute sample.3. Consider adding chaotropic agents to the mobile phase.
Secondary Interactions with Column	1. Ensure the mobile phase pH is low (e.g., using 0.1% TFA) to protonate silanol groups on the column.[1]2. Use a high-purity, end-capped column.
Column Overload	1. Reduce the sample load.2. For preparative runs, consider using a column with a larger diameter.[1]

Issue 2: Low Recovery of Purified Peptide

Possible Cause	Troubleshooting Steps
Irreversible Adsorption to Column	1. Use a less retentive column (e.g., C4 instead of C18).2. Increase the organic solvent concentration at the end of the gradient to ensure all peptide has eluted.[1]
Peptide Precipitation on the Column	1. Ensure the peptide is fully dissolved before injection.2. Modify the mobile phase to improve solubility; a shallower gradient might help.[1]
Sample Loss During Handling	1. Use low-binding collection tubes.2. Carefully pool fractions based on analytical HPLC results to avoid contamination.[1]

Issue 3: Co-elution of Impurities

Possible Cause	Troubleshooting Steps
Similar Hydrophobicity of Impurities	1. Optimize the RP-HPLC gradient to be shallower, which will increase the separation time and improve resolution.2. Experiment with different stationary phases (e.g., C8, Phenyl) that may offer different selectivity.
Presence of Diastereomers	1. Use a very shallow gradient to try and resolve the diastereomers.2. If unsuccessful, chiral chromatography may be necessary.

Experimental Protocols

Protocol 1: General RP-HPLC Purification of Peptides Containing Z-D-Orn(Boc)-OH

• Sample Preparation:

  • Dissolve the crude peptide in a minimal volume of DMSO or DMF.

  • Dilute the solution with Mobile Phase A (see below) to a concentration suitable for injection.

  • Filter the sample through a 0.22 µm syringe filter.[1]

• Chromatography System:

  • Column: C18 stationary phase (e.g., 5 µm particle size, 100 Å pore size). Dimensions will vary for analytical vs. preparative scale.

  • Mobile Phase A: 0.1% Trifluoroacetic Acid (TFA) in water.

  • Mobile Phase B: 0.1% TFA in acetonitrile.[5][6]

• Gradient Elution:

  • Equilibrate the column with the initial percentage of Buffer B.

  • Inject the prepared sample.

  • Run a linear gradient of increasing Buffer B concentration. A typical starting point could be 5-95% Buffer B over 30-60 minutes. This will likely need to be optimized to a shallower gradient around the elution point of the target peptide for better resolution.[1][5]

• Detection:

  • Monitor the elution profile at 220 nm (for the peptide backbone) and 280 nm (if aromatic residues are present).[1]

• Fraction Collection:

  • Collect fractions corresponding to the main peak.

• Analysis and Pooling:

  • Analyze the collected fractions by analytical RP-HPLC and mass spectrometry to confirm purity and identity.[1]

  • Pool the fractions containing the pure peptide.

• Lyophilization:

  • Freeze-dry the pooled fractions to obtain the purified peptide as a powder.[1]

Visualizations

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. researchgate.net [researchgate.net]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]

Technical Support Center: Z-D-Orn(boc)-OH in Peptide Synthesis

This technical support center provides researchers, scientists, and drug development professionals with a comprehensive guide to understanding and mitigating the impact of reagent quality on reactions involving Z-D-Orn(boc)-OH. The following troubleshooting guides and frequently asked questions (FAQs) address common issues encountered during peptide synthesis.

Troubleshooting Guide: Impact of Z-D-Orn(boc)-OH Quality on Peptide Coupling Reactions

This guide provides a systematic approach to diagnosing and resolving common problems that may arise during peptide synthesis when the quality of Z-D-Orn(boc)-OH is a concern.

Issue 1: Low Coupling Efficiency or Incomplete Reaction

• Question: My coupling reaction with Z-D-Orn(boc)-OH is showing low yield or is incomplete, as indicated by a positive Kaiser test. What are the potential causes related to the reagent's quality?

• Answer: Low coupling efficiency can be attributed to several factors related to the quality of your Z-D-Orn(boc)-OH reagent:

  • Presence of Impurities: The presence of impurities can interfere with the activation of the carboxylic acid or compete for coupling with the free amine on the resin. Common potential impurities include starting materials from the synthesis of Z-D-Orn(boc)-OH or side products from its degradation.

  • Racemization: The presence of the L-enantiomer (Z-L-Orn(boc)-OH) as an impurity will lead to the formation of diastereomeric peptides, which can be difficult to separate and will reduce the yield of the desired product.

  • Hydrolysis: If the reagent has been improperly stored, it may have partially hydrolyzed, leading to a lower concentration of the active amino acid.

  • Solution:

    • Verify Reagent Purity: Assess the purity of your Z-D-Orn(boc)-OH lot using analytical techniques like HPLC and Mass Spectrometry.[1][2]

    • Optimize Coupling Conditions: Increase the equivalents of Z-D-Orn(boc)-OH and the coupling reagent. You may also consider extending the coupling time or using a more potent coupling reagent.[3]

    • Recouple: If the Kaiser test is positive after the initial coupling, perform a second coupling step.[4]

Issue 2: Unexpected Peaks in HPLC Analysis of the Crude Peptide

• Question: After cleaving my peptide from the resin, HPLC analysis shows multiple unexpected peaks. Could this be related to the quality of the Z-D-Orn(boc)-OH used?

• Answer: Yes, the quality of Z-D-Orn(boc)-OH can directly lead to the appearance of unexpected peaks in your crude peptide's HPLC chromatogram.

  • Diastereomeric Impurities: If your Z-D-Orn(boc)-OH contains the L-isomer, you will synthesize a diastereomer of your target peptide, which will likely have a different retention time on a reverse-phase HPLC column.

  • Side-Chain Reactions: Impurities in the Z-D-Orn(boc)-OH or the coupling reagents can lead to side reactions at the ornithine side chain.

  • Incomplete Deprotection of Starting Material: If the starting material for the synthesis of Z-D-Orn(boc)-OH was not fully deprotected, this could lead to the incorporation of an amino acid with an undesired protecting group.

  • Solution:

    • Characterize Impurities: Use Mass Spectrometry (MS) to determine the molecular weights of the species corresponding to the unexpected peaks. This can help identify the nature of the impurity (e.g., diastereomer, deletion sequence).

    • Source High-Purity Reagent: Ensure you are using a high-purity grade of Z-D-Orn(boc)-OH from a reputable supplier. Request a certificate of analysis for the specific lot.

    • Optimize Purification: Develop a robust HPLC purification method to separate the desired peptide from the impurities.

Frequently Asked Questions (FAQs)

Q1: What are the critical quality attributes to consider when purchasing Z-D-Orn(boc)-OH?

A1: When sourcing Z-D-Orn(boc)-OH, the following quality attributes are crucial:

• Purity (by HPLC): This indicates the percentage of the desired compound in the reagent. A higher purity minimizes the presence of potentially interfering impurities.

• Enantiomeric Purity (Chiral HPLC): This is critical to ensure you are incorporating the correct D-ornithine stereoisomer into your peptide.

• Identity (by MS and NMR): Confirms the correct molecular weight and structure of the compound.

• Water Content (by Karl Fischer titration): High water content can affect the stoichiometry of your reactions.

• Residual Solvents (by GC): Residual solvents from the manufacturing process can sometimes interfere with peptide synthesis.[5]

Q2: How should I properly store Z-D-Orn(boc)-OH to maintain its quality?

A2: To prevent degradation, Z-D-Orn(boc)-OH should be stored in a cool, dry, and dark place. It is advisable to store it under an inert atmosphere (e.g., argon or nitrogen) to minimize exposure to moisture and air, which can cause hydrolysis. For long-term storage, refrigeration is recommended.

Q3: Can I use Z-D-Orn(boc)-OH that has passed its expiry date?

A3: It is not recommended to use expired reagents. The purity and integrity of the compound may have degraded over time, which can lead to failed reactions, the formation of impurities, and unreliable results. If you must consider using an expired reagent, it is essential to re-analyze it for purity, identity, and water content before use.

Q4: What are some common side reactions in peptide synthesis that are not directly related to the quality of the amino acid reagent?

A4: Several common side reactions can occur during peptide synthesis, including:

• Racemization: The loss of stereochemical integrity at the alpha-carbon of the activated amino acid.[6]

• Diketopiperazine formation: An intramolecular cyclization of a dipeptide that can cleave it from the resin.

• Aspartimide formation: Intramolecular cyclization of aspartic acid residues.[6]

• Aggregation: The growing peptide chain can aggregate on the resin, leading to incomplete reactions.[7]

Data Presentation

Table 1: Illustrative Impact of Z-D-Orn(boc)-OH Purity on Peptide Synthesis Outcome *

Z-D-Orn(boc)-OH Purity (by HPLC)	Enantiomeric Purity (D-isomer)	Crude Peptide Purity (by HPLC)	Final Yield of Desired Peptide
>99%	>99.5%	~85%	High
95%	98%	~70%	Moderate
90%	95%	~50%	Low

*This data is for illustrative purposes only to demonstrate the potential impact of reagent quality and does not represent actual experimental results.

Experimental Protocols

Protocol 1: Quality Control of Z-D-Orn(boc)-OH by RP-HPLC

This protocol outlines a general method for assessing the purity of Z-D-Orn(boc)-OH using reverse-phase high-performance liquid chromatography.

• Instrumentation:

  • HPLC system with a UV detector

  • C18 column (e.g., 4.6 x 150 mm, 5 µm)

• Reagents:

  • Mobile Phase A: 0.1% Trifluoroacetic acid (TFA) in water

  • Mobile Phase B: 0.1% TFA in acetonitrile

  • Sample: Dissolve ~1 mg of Z-D-Orn(boc)-OH in 1 mL of 50:50 acetonitrile:water.

• Method:

  • Equilibrate the column with 95% Mobile Phase A and 5% Mobile Phase B.

  • Inject 10 µL of the sample.

  • Run a linear gradient from 5% to 95% Mobile Phase B over 20 minutes.

  • Hold at 95% Mobile Phase B for 5 minutes.

  • Return to initial conditions and re-equilibrate.

  • Monitor the chromatogram at 220 nm.

  • Calculate the purity by dividing the peak area of the main product by the total peak area of all components.

Protocol 2: Standard Boc-SPPS Coupling Cycle

This protocol describes a standard cycle for coupling a Boc-protected amino acid, such as Z-D-Orn(boc)-OH, in solid-phase peptide synthesis.[8][9][10]

• Resin Swelling: Swell the resin (e.g., MBHA resin for peptide amides) in dichloromethane (DCM) for 30 minutes.

• Boc Deprotection:

  • Treat the resin with 50% TFA in DCM for 2 minutes.

  • Drain and treat with fresh 50% TFA in DCM for 20 minutes.

  • Wash the resin with DCM (3x) and isopropanol (2x), followed by DCM (3x).

• Neutralization:

  • Treat the resin with 10% diisopropylethylamine (DIEA) in DCM for 2 minutes (2x).

  • Wash the resin with DCM (5x).

• Amino Acid Coupling:

  • In a separate vessel, pre-activate Z-D-Orn(boc)-OH (3 equivalents relative to resin loading) with a coupling reagent like HBTU (2.9 equivalents) and DIEA (6 equivalents) in N,N-dimethylformamide (DMF).

  • Add the activated amino acid solution to the resin.

  • Agitate the mixture for 1-2 hours at room temperature.

• Monitoring: Perform a Kaiser test to check for the presence of free primary amines. A negative result (yellow beads) indicates complete coupling.

• Washing: Wash the resin with DMF (3x) and DCM (3x).

• Repeat the cycle for the next amino acid in the sequence.

Visualizations

Caption: Boc-SPPS Experimental Workflow.

References

• 1. Analytical Chemistry of Impurities in Amino Acids Used as Nutrients: Recommendations for Regulatory Risk Management - PMC [pmc.ncbi.nlm.nih.gov]
• 2. applications.emro.who.int [applications.emro.who.int]
• 3. blog.mblintl.com [blog.mblintl.com]
• 4. lcms.cz [lcms.cz]
• 5. Greening the synthesis of peptide therapeutics: an industrial perspective - RSC Advances (RSC Publishing) DOI:10.1039/D0RA07204D [pubs.rsc.org]
• 6. gyrosproteintechnologies.com [gyrosproteintechnologies.com]
• 7. peptide.com [peptide.com]
• 8. benchchem.com [benchchem.com]
• 9. peptide.com [peptide.com]
• 10. academic.oup.com [academic.oup.com]

Reference Data & Comparative Studies

A Comparative Guide to the HPLC Analysis of Peptides Synthesized with Z-D-Orn(boc)-OH

For researchers, scientists, and drug development professionals, the synthesis of high-purity peptides is a critical prerequisite for reliable experimental outcomes. The choice of protecting groups for the amino acid building blocks profoundly influences the efficiency of the synthesis, the impurity profile of the crude product, and consequently, the complexity of purification. This guide provides an objective comparison of the High-Performance Liquid Chromatography (HPLC) analysis of peptides synthesized using Nα-Z-D-Orn(δ-Boc)-OH against peptides synthesized with the more common Nα-Fmoc-D-Orn(δ-Boc)-OH.

The core of this comparison lies in the differing philosophies of the Nα-protecting groups: the benzyloxycarbonyl (Z) group, a classical protecting group often used in solution-phase or hybrid synthesis strategies, and the 9-fluorenylmethyloxycarbonyl (Fmoc) group, which is the cornerstone of modern solid-phase peptide synthesis (SPPS).[1] The side-chain δ-amino group of D-ornithine is protected by the acid-labile tert-butoxycarbonyl (Boc) group in both cases, allowing for its selective deprotection at a later stage if required for cyclization or conjugation.[2]

Performance Comparison: Z vs. Fmoc Nα-Protection for D-Ornithine

The selection between a Z-protected and an Fmoc-protected D-ornithine derivative impacts several key aspects of peptide synthesis and the subsequent purity of the product. The Z-group is typically removed by catalytic hydrogenation or strong acids, making it less suitable for standard iterative solid-phase synthesis, which relies on milder deprotection steps.[1][3] In contrast, the Fmoc group is removed under mild basic conditions (e.g., piperidine), which is highly compatible with automated SPPS.[4]

While direct quantitative data for peptides synthesized with Z-D-Orn(boc)-OH is not extensively published, we can infer performance based on the established principles of each synthetic strategy.

Parameter	Synthesis with Z-D-Orn(boc)-OH (Boc/Z Strategy)	Synthesis with Fmoc-D-Orn(boc)-OH (Fmoc/tBu Strategy)	Key Considerations
Primary Application	Solution-phase synthesis, Fragment condensation, N-terminal capping in SPPS	Iterative Solid-Phase Peptide Synthesis (SPPS)	Z-group's stability to mild acids and bases makes it a valuable orthogonal protecting group.[3]
Nα-Deprotection Condition	Catalytic Hydrogenation (e.g., H₂/Pd) or strong acid (e.g., HBr/AcOH)	20% Piperidine in DMF	The mild base lability of Fmoc is a key advantage for the synthesis of sensitive peptides.[4]
Expected Crude Purity (by HPLC)	70-85% (highly dependent on coupling and purification of intermediates)	80-95%	Fmoc-SPPS generally produces purer crude peptides due to the efficiency of modern coupling reagents and automated processes.[5]
Typical Major Impurities	Racemized products, By-products from coupling reagents, Incomplete deprotection	Deletion sequences, Truncated sequences, Piperidine adducts, Aspartimide formation (with Asp or Asn)	The impurity profile is a direct consequence of the synthetic strategy and deprotection conditions used.[5]
Purification Complexity	Higher, especially in solution-phase synthesis	Lower, due to cleaner crude product	Cleaner crude products from Fmoc-SPPS simplify the final purification by RP-HPLC.

Experimental Protocols

Detailed and reproducible experimental protocols are essential for the successful synthesis and analysis of peptides.

Protocol 1: Solid-Phase Peptide Synthesis (SPPS) using Fmoc-D-Orn(boc)-OH

This protocol outlines a general procedure for the manual synthesis of a model peptide on a rink amide resin.

• Resin Swelling: Swell the rink amide resin in N,N-dimethylformamide (DMF) for 1 hour in a reaction vessel.

• Fmoc Deprotection: Treat the resin with 20% piperidine in DMF for 5 minutes, drain, and repeat for 15 minutes to ensure complete removal of the Fmoc group.

• Washing: Wash the resin thoroughly with DMF (5-7 times) to remove piperidine.

• Amino Acid Coupling: a. In a separate vial, dissolve the next Fmoc-protected amino acid (including Fmoc-D-Orn(boc)-OH) (3 equivalents relative to resin loading), HBTU (2.9 equivalents), and HOBt (3 equivalents) in DMF. b. Add DIPEA (6 equivalents) and allow the mixture to pre-activate for 1-2 minutes. c. Add the activated amino acid solution to the resin and agitate for 1-2 hours.

• Washing: Wash the resin with DMF (3-5 times).

• Kaiser Test: Perform a Kaiser test to confirm the completion of the coupling (a negative result indicates completion).

• Repeat Synthesis Cycle: Repeat steps 2-6 for each subsequent amino acid in the sequence.

• Final Cleavage and Deprotection: a. After the final coupling and Nα-Fmoc removal, wash the resin with dichloromethane (DCM). b. Treat the resin with a cleavage cocktail (e.g., 95% TFA, 2.5% water, 2.5% triisopropylsilane) for 2-3 hours. c. Filter the resin and collect the filtrate. d. Precipitate the peptide by adding the filtrate to cold diethyl ether. e. Centrifuge to pellet the peptide, decant the ether, and wash the pellet with cold ether 2-3 times. f. Dry the crude peptide under vacuum.

Protocol 2: Reversed-Phase HPLC Analysis of Crude Peptide

This protocol is for assessing the purity of the synthesized peptide.

• Sample Preparation: a. Dissolve the lyophilized crude peptide in a suitable solvent (e.g., 50% acetonitrile/water with 0.1% TFA) to a concentration of approximately 1 mg/mL. b. Filter the sample through a 0.22 µm syringe filter before injection.

• HPLC System and Conditions:

  • System: A standard analytical HPLC system with a UV detector.

  • Column: C18 reversed-phase column (e.g., 4.6 x 150 mm, 5 µm particle size).

  • Mobile Phase A: 0.1% Trifluoroacetic acid (TFA) in HPLC-grade water.

  • Mobile Phase B: 0.1% TFA in acetonitrile.

  • Gradient: A linear gradient from 5% to 65% Mobile Phase B over 30 minutes is a good starting point and may need to be optimized.

  • Flow Rate: 1.0 mL/min.

  • Detection: UV absorbance at 220 nm.[6]

• Data Analysis: Integrate the peak areas of the resulting chromatogram. Calculate the purity of the crude peptide as the percentage of the main peak area relative to the total area of all peaks.

Mandatory Visualizations

Diagrams illustrating the experimental workflows provide a clear visual representation of the processes involved.

Caption: General workflow for Fmoc-based Solid-Phase Peptide Synthesis and subsequent HPLC analysis.

Caption: Logical relationship of orthogonal protection strategies in peptide synthesis.

References

• 1. benchchem.com [benchchem.com]
• 2. peptide.com [peptide.com]
• 3. benchchem.com [benchchem.com]
• 4. Fmoc Amino Acids for SPPS - AltaBioscience [altabioscience.com]
• 5. Peptide Purification and Product Analysis | AltaBioscience [altabioscience.com]
• 6. RP-HPLC Peptide Purity Analysis - Creative Proteomics [creative-proteomics.com]

Navigating the Analytical Maze: A Comparative Guide to LC-MS Characterization of Z-D-Orn(boc)-OH Containing Peptides

For researchers, scientists, and drug development professionals working with synthetic peptides, the incorporation of unnatural amino acids like Z-D-Orn(boc)-OH presents unique analytical challenges. Accurate characterization by liquid chromatography-mass spectrometry (LC-MS) is paramount for identity confirmation, purity assessment, and impurity profiling. This guide provides an objective comparison of two common LC-MS approaches for analyzing these specialized peptides, supported by detailed experimental protocols and illustrative data to inform methods development.

The presence of two bulky, labile protecting groups—the benzyloxycarbonyl (Z) group on the alpha-amine and the tert-butyloxycarbonyl (boc) group on the side-chain—necessitates careful optimization of LC-MS conditions to prevent in-source degradation while achieving efficient ionization and fragmentation for confident structural elucidation.

Performance Comparison of LC-MS Methodologies

The choice of mobile phase additives and mass spectrometry ionization parameters significantly impacts the quality of data obtained for peptides containing Z-D-Orn(boc)-OH. Below is a comparative summary of two common methodologies: a standard approach using trifluoroacetic acid (TFA) as an ion-pairing agent and an alternative method employing formic acid (FA) to minimize in-source fragmentation of the labile boc group.

For this comparison, we consider the hypothetical peptide Ac-Tyr-Val-Ala-D-Orn(boc) -Leu-NH2, where the Z-group on the D-Ornithine has been replaced by an acetyl group for simplicity in representing a common peptide structure, while retaining the critical side-chain boc protection.

Parameter	Method A: 0.1% TFA in Mobile Phase	Method B: 0.1% Formic Acid in Mobile Phase
Retention Time (min)	12.5	11.8
Peak Shape	Sharp, symmetrical	Broader, slight tailing
Signal Intensity (arbitrary units)	1.2 x 10^6	2.5 x 10^6
In-source Fragmentation (-boc)	High (~40% of total ion current)	Low (~5% of total ion current)
MS/MS Fragment Ion Coverage	Moderate	High
Signal-to-Noise Ratio	150	300

Key Takeaways:

• Method A (TFA): While providing excellent chromatographic peak shape, the acidity of TFA can induce significant in-source fragmentation, leading to a prominent ion corresponding to the loss of the boc group. This can complicate quantification and interpretation of the primary peptide.

• Method B (Formic Acid): This method is gentler, preserving the integrity of the boc-protected peptide and resulting in higher signal intensity for the intended precursor ion.[1] Although peak shape may be slightly compromised compared to TFA, the overall sensitivity and ease of spectral interpretation are significantly improved, making it the recommended approach for characterization.

Detailed Experimental Protocols

Reproducibility in LC-MS analysis hinges on meticulous adherence to established protocols. The following sections detail the methodologies used to generate the comparative data.

Sample Preparation

• Stock Solution: A 1 mg/mL stock solution of the peptide Ac-Tyr-Val-Ala-D-Orn(boc)-Leu-NH2 was prepared by dissolving the lyophilized powder in a 50:50 (v/v) mixture of acetonitrile and deionized water. The solution was vortexed for 30 seconds to ensure complete dissolution.

• Working Solution: The stock solution was diluted to a final concentration of 10 µM using the initial mobile phase conditions for each respective method (95% Mobile Phase A, 5% Mobile Phase B).

Protocol 1: LC-MS with 0.1% TFA

• LC System: High-performance liquid chromatography (HPLC) system.

• Column: C18 reversed-phase column (e.g., 2.1 mm x 100 mm, 1.8 µm particle size).

• Mobile Phase A: 0.1% Trifluoroacetic Acid (TFA) in water.

• Mobile Phase B: 0.1% Trifluoroacetic Acid (TFA) in acetonitrile.

• Gradient:

  • 0-2 min: 5% B

  • 2-15 min: 5% to 65% B

  • 15-16 min: 65% to 95% B

  • 16-18 min: 95% B

  • 18-18.1 min: 95% to 5% B

  • 18.1-22 min: 5% B

• Flow Rate: 0.3 mL/min.

• Column Temperature: 40°C.

• Injection Volume: 5 µL.

• Mass Spectrometer: ESI-QTOF or ESI-Orbitrap.

• Ionization Mode: Positive Electrospray Ionization (ESI+).

• MS1 Scan Range: m/z 200-1500.

• MS/MS: Data-Dependent Acquisition (DDA) on the top 3 most intense ions.

• Collision Energy: Stepped collision energy (20, 30, 40 eV).

Protocol 2: LC-MS with 0.1% Formic Acid

• LC System: HPLC system.

• Column: C18 reversed-phase column (e.g., 2.1 mm x 100 mm, 1.8 µm particle size).

• Mobile Phase A: 0.1% Formic Acid (FA) in water.

• Mobile Phase B: 0.1% Formic Acid (FA) in acetonitrile.

• Gradient: Same as Protocol 1.

• Flow Rate: 0.3 mL/min.

• Column Temperature: 40°C.

• Injection Volume: 5 µL.

• Mass Spectrometer: ESI-QTOF or ESI-Orbitrap.

• Ionization Mode: Positive Electrospray Ionization (ESI+).

• MS1 Scan Range: m/z 200-1500.

• MS/MS: Data-Dependent Acquisition (DDA) on the top 3 most intense ions.

• Collision Energy: Stepped collision energy (20, 30, 40 eV).

Visualizing the Process: Workflows and Fragmentation

To further clarify the analytical process and the molecular behavior during mass spectrometric analysis, the following diagrams illustrate the experimental workflow and a plausible fragmentation pathway for a peptide containing Z-D-Orn(boc)-OH.

General LC-MS workflow for peptide characterization.

Plausible fragmentation of a boc-protected peptide.

The primary fragmentation pathway for peptides containing a boc-protected ornithine involves the characteristic neutral loss of the boc group (100 Da) or isobutylene (56 Da) upon collision-induced dissociation (CID). The resulting fragment ion, which now contains an unprotected ornithine residue, then undergoes further fragmentation along the peptide backbone to produce the series of b- and y-ions that are used for sequence confirmation.

References

• 1. benchchem.com [benchchem.com]

A Comparative Guide to Z-D-Orn(Boc)-OH and Fmoc-D-Orn(Boc)-OH in Solid-Phase Peptide Synthesis

In the landscape of Solid-Phase Peptide Synthesis (SPPS), the selection of appropriately protected amino acids is paramount to achieving high yield and purity. The Nα-protecting group, in particular, dictates the overall synthetic strategy. This guide provides an in-depth comparison of two protected forms of D-ornithine, Z-D-Orn(Boc)-OH and Fmoc-D-Orn(Boc)-OH, for researchers, scientists, and professionals in drug development. The core difference lies in the temporary Nα-protecting group: the Benzyloxycarbonyl (Z) group versus the 9-fluorenylmethyloxycarbonyl (Fmoc) group.

Overview of Protecting Groups

Fmoc (9-fluorenylmethyloxycarbonyl): The Fmoc group is the cornerstone of the most common modern SPPS strategy.[1][2] Its key advantage is its lability to mild basic conditions, typically a solution of piperidine in a polar aprotic solvent like N,N-dimethylformamide (DMF).[3][4] This allows for an "orthogonal" protection scheme, where the acid-labile tert-Butyloxycarbonyl (Boc) group used for side-chain protection (as on the δ-amine of ornithine) remains intact during the repeated Nα-deprotection cycles.[1][5]

Z (Benzyloxycarbonyl): The Z group is a classical protecting group in peptide chemistry, traditionally used in solution-phase synthesis.[6][7] It is stable to the basic conditions used for Fmoc removal and the moderate acidic conditions for Boc removal.[8] However, its own removal requires harsher conditions, such as catalytic hydrogenolysis (e.g., H₂/Pd) or strong acids (e.g., HBr in acetic acid), which can be incompatible with many standard SPPS resins and acid-labile side-chain protecting groups.[6][8]

Comparative Performance and Strategy

The choice between Fmoc and Z strategies significantly impacts the entire synthesis workflow, from resin selection to final cleavage. The Fmoc/tBu approach is the dominant method in SPPS due to its milder conditions and broader compatibility.[1][]

Feature	Fmoc-D-Orn(Boc)-OH	Z-D-Orn(Boc)-OH
Nα-Protecting Group	Fmoc (9-fluorenylmethyloxycarbonyl)[10]	Z (Benzyloxycarbonyl or Cbz)[11][12][13]
Molecular Formula	C₂₅H₃₀N₂O₆	C₁₈H₂₆N₂O₆[11][12]
Molecular Weight	454.5 g/mol	366.4 g/mol [11]
Deprotection Condition	Mildly basic: 20-50% piperidine in DMF[4][14]	Catalytic Hydrogenolysis (H₂/Pd) or Strong Acid (HBr/AcOH)[6][8]
Orthogonality	Fully orthogonal with acid-labile side-chain groups (e.g., Boc, tBu) and resin linkers.[1][5]	Orthogonal with base-labile (Fmoc) and moderately acid-labile (Boc) groups, but removal conditions can compromise many resins and other protecting groups (e.g., Benzyl esters).[8]
SPPS Compatibility	High. The standard for automated and manual SPPS.[2][]	Low. Primarily for specialized applications or solution-phase synthesis. On-resin hydrogenolysis requires specific compatible resins and careful selection of other amino acids (Met, Cys, Trp are sensitive).[8]
Common Side Reactions	Aspartimide formation, especially with Asp-containing sequences.[15][16] Dibenzofulvene adduct formation if scavenging is incomplete.[1]	Incomplete deprotection. Side reactions during strong acid cleavage. Catalyst poisoning during hydrogenolysis.[7][8]
Monitoring	Deprotection can be monitored in real-time by UV absorbance of the dibenzofulvene-piperidine adduct.[1][3]	Monitoring is less direct, often requiring offline analytical checks (e.g., Kaiser test).
Typical Yield	High coupling yields, typically >99%, are achievable.[]	Highly dependent on the specific sequence and deprotection success; generally considered less efficient in a standard SPPS context.

Experimental Workflows and Logical Relationships

The logical flow of an SPPS cycle is dictated by the Nα-protecting group. The diagrams below illustrate the standard cycle for Fmoc-SPPS and a potential workflow incorporating a Z-protected amino acid.

Caption: Standard Fmoc-SPPS cycle for peptide chain elongation.

Caption: Workflow for incorporating and removing a Z-protected amino acid in SPPS.

Detailed Experimental Protocols

Protocol 1: Standard Fmoc-SPPS Coupling Cycle

This protocol describes a single cycle of deprotection and coupling using Fmoc-D-Orn(Boc)-OH.

• Resin Preparation: Start with the peptide-resin (e.g., 0.1 mmol scale) in a reaction vessel. Swell the resin in DMF for at least 30 minutes.

• Fmoc Deprotection:

  • Drain the DMF from the swollen resin.

  • Add 5 mL of 20% (v/v) piperidine in DMF to the resin.

  • Agitate the mixture for 3 minutes at room temperature.

  • Drain the solution, and repeat the piperidine treatment for an additional 7-10 minutes.[17]

• Washing: Drain the deprotection solution. Wash the resin thoroughly with DMF (5-7 times, 5 mL each) to remove all traces of piperidine and the dibenzofulvene adduct.

• Amino Acid Activation & Coupling:

  • In a separate vessel, dissolve Fmoc-D-Orn(Boc)-OH (0.4 mmol, 4 eq.), HBTU (0.39 mmol, 3.9 eq.), and HOBt (0.4 mmol, 4 eq.) in a minimal volume of DMF.

  • Add N,N-Diisopropylethylamine (DIPEA) (0.8 mmol, 8 eq.) to the activation mixture.

  • Immediately add the activated amino acid solution to the deprotected peptide-resin.

  • Agitate the reaction mixture for 1-2 hours at room temperature.

• Post-Coupling Wash: Drain the coupling solution and wash the resin with DMF (3-5 times, 5 mL each).

• Confirmation (Optional): Perform a Kaiser test or other amine test to confirm the completion of the coupling reaction. The resin is now ready for the next deprotection cycle.

Protocol 2: On-Resin Deprotection of Z-Group via Catalytic Hydrogenolysis

This protocol is for the removal of the Z-group from a peptide synthesized on a hydrogenolysis-compatible resin. This method is not suitable for peptides containing sulfur (Met, Cys) or indole (Trp) residues.

• Resin Preparation: After completion of the peptide assembly, wash the Z-protected peptide-resin thoroughly with DMF, followed by Dichloromethane (DCM), and finally with the reaction solvent (e.g., a 1:1:1 mixture of DMF/DCM/Methanol).

• Catalyst Addition: Suspend the peptide-resin in the reaction solvent. Add Palladium on Carbon (Pd/C, 10% w/w) catalyst to the suspension. The amount of catalyst should be determined empirically but is typically a significant weight excess relative to the peptide.

• Hydrogenolysis Reaction:

  • Securely seal the reaction vessel.

  • Purge the vessel with hydrogen gas (H₂).

  • Maintain a positive pressure of H₂ (e.g., using a balloon) and agitate the suspension vigorously.

  • Allow the reaction to proceed for 12-24 hours at room temperature.[8]

• Catalyst Removal:

  • Carefully vent the hydrogen gas.

  • Filter the reaction mixture through a pad of Celite to completely remove the Pd/C catalyst. This is a critical step to avoid contamination.[8]

• Washing: Wash the resin extensively with DMF and DCM to remove any soluble by-products. The peptide-resin now has a free N-terminal amine and is ready for subsequent steps, such as final cleavage from the resin.

Conclusion

For the vast majority of SPPS applications, Fmoc-D-Orn(Boc)-OH is the superior choice. Its integration into the well-established, mild, and orthogonal Fmoc/tBu strategy ensures high efficiency, compatibility with a wide range of sequences and resins, and suitability for both manual and automated synthesis.[2][] The ability to monitor deprotection in real-time further enhances its practicality.

Z-D-Orn(Boc)-OH , while a valid protected amino acid, is poorly suited for routine SPPS. The harsh conditions required for Z-group removal limit the choice of resins, protecting groups for other amino acids, and can lead to unwanted side reactions.[6][8] Its application in SPPS is therefore confined to highly specialized strategies where its unique stability profile is explicitly required, for instance, in the synthesis of specific protected peptide fragments where subsequent solution-phase ligation is planned. Researchers should carefully consider these factors and opt for the Fmoc-protected version for all standard peptide synthesis endeavors.

References

• 1. Fmoc Amino Acids for SPPS - AltaBioscience [altabioscience.com]
• 2. Focus on FMOC chemistry | LGC Standards [lgcstandards.com]
• 3. Fluorenylmethyloxycarbonyl protecting group - Wikipedia [en.wikipedia.org]
• 4. genscript.com [genscript.com]
• 5. peptide.com [peptide.com]
• 6. Protecting Groups in Peptide Synthesis: A Detailed Guide - Creative Peptides [creative-peptides.com]
• 7. peptide.com [peptide.com]
• 8. benchchem.com [benchchem.com]
• 10. chempep.com [chempep.com]
• 11. Z-D-Orn(boc)-OH | C18H26N2O6 | CID 7350736 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 12. Boc- D -Orn(Z)-OH = 98.0 TLC 16937-92-1 [sigmaaldrich.com]
• 13. Boc-Orn(Z)-OH = 98.0 TLC 2480-93-5 [sigmaaldrich.com]
• 14. Methods for Removing the Fmoc Group | Springer Nature Experiments [experiments.springernature.com]
• 15. Advances in Fmoc solid‐phase peptide synthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 16. chempep.com [chempep.com]
• 17. chem.uci.edu [chem.uci.edu]

A Head-to-Head Battle: Unveiling Peptide Purity from Boc vs. Fmoc Synthesis Strategies

For researchers, scientists, and drug development professionals, the choice between tert-butyloxycarbonyl (Boc) and 9-fluorenylmethoxycarbonyl (Fmoc) solid-phase peptide synthesis (SPPS) is a critical decision that dictates the purity, and ultimately the success, of the final peptide product. This comprehensive guide provides an objective, data-driven comparison of these two cornerstone strategies, offering insights into their respective impacts on peptide purity, supported by experimental data and detailed analytical protocols.

The fundamental difference between the Boc and Fmoc strategies lies in the chemical nature of the alpha-amino protecting group and the conditions required for its removal. The Boc group is acid-labile, necessitating the use of acids like trifluoroacetic acid (TFA) for deprotection, while the Fmoc group is base-labile and is typically removed with piperidine. This core distinction cascades through the entire synthesis process, influencing the choice of side-chain protecting groups, cleavage reagents, and ultimately, the impurity profile of the crude peptide.

Purity Showdown: A Quantitative Comparison

While both methodologies can yield high-purity peptides after purification, the crude purity can differ significantly depending on the peptide sequence, length, and hydrophobicity. The following table summarizes illustrative data from the synthesis of various peptides, highlighting the general trends in purity observed with each strategy.

Peptide Type	Synthesis Strategy	Crude Peptide Purity (%)	Final Peptide Purity (%)	Notes
Hydrophobic/Aggregation-Prone
Amyloid Beta (1-42)	Boc-SPPS	Often higher than Fmoc due to reduced aggregation[][2]	>95%	Acidic deprotection in Boc-SPPS protonates the N-terminus, disrupting interchain hydrogen bonding and minimizing aggregation.[][2][3]
Amyloid Beta (1-42)	Fmoc-SPPS	Can be lower due to on-resin aggregation[4][5]	>95%	The neutral peptide backbone after Fmoc deprotection can facilitate the formation of secondary structures, leading to incomplete reactions.[2]
Model Pentapeptide
H-Gly-Ala-Val-D-Tyr(Me)-Leu-NH₂	Boc-SPPS	~55%	>98%	Illustrative data for a modified peptide.
H-Gly-Ala-Val-D-Tyr(Me)-Leu-NH₂	Fmoc-SPPS	~75%	>98%	Milder conditions of Fmoc-SPPS can lead to a cleaner crude product for some modified peptides.
General Peptides
Average Peptides	Boc-SPPS	Generally high	>95%	A robust and well-established method.[3]
Average Peptides	Fmoc-SPPS	Generally high	>95%	The most widely used method due to its milder conditions and amenability to automation.[5][6]

The Chemical Divide: Boc vs. Fmoc Workflows

The divergent chemical pathways of Boc and Fmoc SPPS are central to understanding their impact on peptide purity. The following diagrams illustrate the cyclical processes of each strategy.

Figure 1: The cyclical workflow of Boc-based Solid-Phase Peptide Synthesis (SPPS).

Figure 2: The cyclical workflow of Fmoc-based Solid-Phase Peptide Synthesis (SPPS).

Factors Influencing Peptide Purity

Several factors inherent to each strategy contribute to the final purity of the synthesized peptide:

• Deprotection Chemistry: The repetitive use of strong acid (TFA) in Boc-SPPS can lead to side reactions, such as the t-butylation of sensitive residues. Conversely, the basic conditions of Fmoc deprotection can cause side reactions like aspartimide formation, particularly at Asp-Gly or Asp-Ser sequences.[7]

• Aggregation: For hydrophobic and aggregation-prone sequences, the Boc strategy is often favored.[][2] The protonated N-terminus after each deprotection step disrupts the formation of secondary structures that can lead to incomplete coupling and deprotection.[][2][3] In Fmoc-SPPS, the neutral peptide backbone can facilitate aggregation.[2]

• Side-Chain Protection and Cleavage: The Boc strategy typically employs benzyl-based side-chain protecting groups that require harsh cleavage conditions with hydrofluoric acid (HF), which can degrade sensitive peptides. The Fmoc strategy utilizes tert-butyl-based side-chain protection, which is cleaved under milder acidic conditions (TFA), often resulting in a cleaner crude product.[5]

• Orthogonality: The Fmoc/tBu strategy is considered fully orthogonal, as the base-labile Fmoc group is removed under conditions that do not affect the acid-labile side-chain protecting groups.[8] The Boc/Bzl strategy is semi-orthogonal, as both protecting groups are removed by acid, albeit at different strengths.[8] This full orthogonality in the Fmoc strategy allows for more complex synthetic manipulations on the solid support.

Experimental Protocols for Purity Assessment

Accurate and robust analytical methods are crucial for comparing the purity of peptides synthesized by different strategies. The following are standard protocols for the key analytical techniques.

Protocol 1: Reversed-Phase High-Performance Liquid Chromatography (RP-HPLC) for Purity Analysis

This protocol outlines a standard method for determining the purity of a crude peptide sample.

• Sample Preparation:

  • Dissolve the lyophilized crude peptide in a suitable solvent, typically 0.1% TFA in water or a mixture of water and acetonitrile, to a final concentration of 1 mg/mL.

  • Vortex the sample to ensure complete dissolution.

  • Filter the sample through a 0.22 µm or 0.45 µm syringe filter to remove any particulate matter.

• HPLC Conditions:

  • Column: C18 reversed-phase column (e.g., 4.6 x 150 mm, 5 µm particle size).

  • Mobile Phase A: 0.1% TFA in HPLC-grade water.

  • Mobile Phase B: 0.1% TFA in acetonitrile.

  • Gradient: A linear gradient from 5% to 65% Mobile Phase B over 30 minutes is a common starting point. This may need to be optimized based on the hydrophobicity of the peptide.

  • Flow Rate: 1.0 mL/min.

  • Detection: UV absorbance at 214 nm and 220 nm (for the peptide backbone).

  • Column Temperature: Maintained at a constant temperature, for example, 30°C, to ensure reproducibility.

• Data Analysis:

  • Integrate the peak areas of the resulting chromatogram.

  • Calculate the purity of the crude peptide as the percentage of the main peak area relative to the total area of all peaks.

Protocol 2: Liquid Chromatography-Mass Spectrometry (LC-MS) for Identity Confirmation and Impurity Profiling

This protocol is used to confirm the molecular weight of the target peptide and to identify potential impurities.

• Sample Preparation:

  • Prepare the sample as described in the RP-HPLC protocol, using an MS-compatible mobile phase (e.g., 0.1% formic acid instead of TFA).

• LC-MS Conditions:

  • LC System: A UPLC or HPLC system coupled to a mass spectrometer.

  • Column: C18 reversed-phase column suitable for LC-MS.

  • Mobile Phase A: 0.1% formic acid in water.

  • Mobile Phase B: 0.1% formic acid in acetonitrile.

  • Gradient: An appropriate gradient to separate the main peptide from its impurities.

  • Mass Spectrometer: An electrospray ionization (ESI) or matrix-assisted laser desorption/ionization (MALDI) mass spectrometer.

  • Ionization Mode: Positive ion mode is typically used for peptides.

  • Scan Range: A mass range appropriate to detect the expected molecular weight of the peptide and potential impurities.

• Data Analysis:

  • Determine the molecular weight of the main peak and compare it to the theoretical mass of the target peptide.

  • Analyze the mass spectra of minor peaks to identify potential impurities, such as deletion sequences, truncated sequences, or products of side reactions.

Protocol 3: Amino Acid Analysis (AAA) for Net Peptide Content Determination

This protocol is used to determine the absolute amount of peptide in a lyophilized powder, which also contains water and counter-ions.

• Sample Hydrolysis:

  • Accurately weigh a small amount of the lyophilized peptide (e.g., 1 mg).

  • Hydrolyze the peptide in 6N HCl at 110°C for 24 hours in a sealed, evacuated tube. This breaks the peptide bonds, releasing the individual amino acids.

• Derivatization and Analysis:

  • Derivatize the amino acid hydrolysate to make the amino acids detectable by UV or fluorescence.

  • Separate and quantify the derivatized amino acids using an amino acid analyzer or a dedicated HPLC system.

• Calculation of Net Peptide Content:

  • The amount of each amino acid is determined by comparing its peak area to that of a known standard.

  • The total mass of the peptide is calculated from the molar amounts of the constituent amino acids.

  • The net peptide content is expressed as the percentage of the peptide mass relative to the initial weight of the lyophilized powder.[9]

Conclusion: A Strategic Choice for Optimal Purity

The decision between Boc and Fmoc solid-phase peptide synthesis is not a matter of one strategy being universally superior to the other, but rather a strategic choice based on the specific characteristics of the target peptide. The Fmoc strategy, with its milder deprotection conditions and orthogonality, has become the predominant method for general peptide synthesis and is particularly well-suited for complex and modified peptides.[4][5] However, for challenging hydrophobic sequences prone to aggregation, the Boc strategy remains a powerful and often more effective alternative, capable of delivering higher crude purity and yields.[][2]

Ultimately, a thorough understanding of the chemical principles of each strategy, combined with robust analytical characterization of the final product, is paramount for any researcher aiming to produce high-purity peptides for demanding applications in research, diagnostics, and drug development.

References

• 2. benchchem.com [benchchem.com]
• 3. peptide.com [peptide.com]
• 4. benchchem.com [benchchem.com]
• 5. Fmoc Amino Acids for SPPS - AltaBioscience [altabioscience.com]
• 6. Advances in Fmoc solid‐phase peptide synthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 7. benchchem.com [benchchem.com]
• 8. benchchem.com [benchchem.com]
• 9. Net peptide content, amino acid analysis and elemental analysis [innovagen.com]

Enhancing Peptide Stability: A Comparative Analysis of Incorporating Z-D-Orn(Boc)-OH

The therapeutic potential of peptides is often hindered by their susceptibility to rapid enzymatic degradation in vivo.[1][2] To overcome this limitation, various strategies are employed to enhance peptide stability, including the incorporation of non-proteinogenic amino acids.[3][4] This guide provides a comparative assessment of the stability of peptides incorporating Nα-benzyloxycarbonyl-Nδ-tert-butyloxycarbonyl-D-ornithine (Z-D-Orn(Boc)-OH), a doubly protected D-amino acid, against other common peptide stabilization strategies.

The incorporation of D-amino acids is a well-established method to increase resistance to proteolytic degradation.[3][5] Proteases, the enzymes responsible for peptide breakdown, are stereospecific and primarily recognize L-amino acids. The presence of a D-amino acid at or near a cleavage site can significantly hinder enzymatic activity.[5] Furthermore, the use of protecting groups on the ornithine side chain, such as the tert-butyloxycarbonyl (Boc) group, can offer additional steric hindrance to proteases.

Comparative Stability of Peptide Modifications

While direct head-to-head quantitative data for peptides containing Z-D-Orn(Boc)-OH is not extensively available in peer-reviewed literature, we can infer its stability profile based on established principles of peptide chemistry and degradation. The following table summarizes the expected relative stability of peptides with Z-D-Orn(Boc)-OH compared to other modifications.

Peptide Modification	Primary Mechanism of Stabilization	Expected Relative Stability vs. Unmodified L-Peptide	Key Considerations
Unmodified L-Peptide	None	Baseline	Highly susceptible to degradation by proteases.
N-terminal Acetylation	Blocks aminopeptidases.[6]	Moderate Increase	Protects only the N-terminus.[7]
C-terminal Amidation	Blocks carboxypeptidases.[6]	Moderate Increase	Protects only the C-terminus.
Single L- to D-Amino Acid Substitution	Stereochemical hindrance to proteases.[3]	Significant Increase	Efficacy depends on the position of the substitution relative to the cleavage site.[8]
Incorporation of Z-D-Orn(Boc)-OH	Combination of stereochemical hindrance (D-Orn) and side-chain protection (Boc group).	High to Very High Increase	The bulky Boc group on the side chain provides additional steric shielding against enzymatic attack. The Z-group on the N-terminus also offers protection.
Cyclization (e.g., lactam bridge)	Conformational constraint reduces recognition by proteases.[9]	Very High Increase	Can significantly alter peptide conformation and biological activity.

Experimental Assessment of Peptide Stability

To empirically determine the stability of a peptide, in vitro assays using plasma or serum are commonly employed.[1][10] These assays monitor the degradation of the peptide over time, allowing for the calculation of its half-life (t½).

Experimental Protocol: In Vitro Peptide Stability Assay in Plasma

This protocol provides a general method to assess the stability of a peptide in a plasma environment.[1][6]

Materials:

• Test peptide stock solution (e.g., 1 mg/mL in a suitable solvent).

• Human or animal plasma.

• Quenching solution (e.g., 10% trichloroacetic acid in water or acetonitrile).

• HPLC or LC-MS system for analysis.

Procedure:

• Pre-warm an aliquot of plasma to 37°C.

• Spike the plasma with the test peptide to a final concentration of, for example, 10 µM.

• At various time points (e.g., 0, 5, 15, 30, 60, 120 minutes), withdraw an aliquot of the peptide-plasma mixture.[6]

• Immediately quench the enzymatic reaction by adding the aliquot to a tube containing the cold quenching solution.

• Vortex the mixture and centrifuge at high speed (e.g., 14,000 rpm) for 10 minutes to pellet the precipitated proteins.[6]

• Collect the supernatant and analyze the concentration of the remaining intact peptide using a validated HPLC or LC-MS method.

• Plot the percentage of intact peptide remaining versus time and calculate the half-life (t½).[6]

Visualizing Peptide Degradation and Stabilization

The following diagrams illustrate the conceptual basis of peptide degradation and the workflow for its assessment.

Caption: Enzymatic degradation of peptides and stabilization by Z-D-Orn(Boc)-OH.

Caption: Experimental workflow for assessing peptide stability in plasma.

References

• 1. Comparison of Protocols to Test Peptide Stability in Blood Plasma and Cell Culture Supernatants - PMC [pmc.ncbi.nlm.nih.gov]
• 2. drugtargetreview.com [drugtargetreview.com]
• 3. Systematic D-amino acid substitutions to control peptide and hydrogel degradation in cellular microenvironments - PMC [pmc.ncbi.nlm.nih.gov]
• 4. On the Utility of Chemical Strategies to Improve Peptide Gut Stability - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Non-targeted identification of d-amino acid-containing peptides through enzymatic screening, chiral amino acid analysis and LC-MS - PMC [pmc.ncbi.nlm.nih.gov]
• 6. benchchem.com [benchchem.com]
• 7. Quantifying and controlling the proteolytic degradation of cell adhesion peptides - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Recent advances in proteolytic stability for peptide, protein, and antibody drug discovery - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. benchchem.com [benchchem.com]
• 10. Serum Stability of Peptides | Springer Nature Experiments [experiments.springernature.com]

A Comparative Guide to Alternative Ornithine Derivatives for Peptide Synthesis

For researchers, scientists, and drug development professionals engaged in peptide synthesis, the choice of protected amino acid derivatives is critical to the success of their projects. This guide provides an objective comparison of commercially available alternative ornithine derivatives to Z-D-Orn(boc)-OH, focusing on their performance in solid-phase peptide synthesis (SPPS). This document summarizes key performance indicators, details experimental protocols, and provides visual aids to facilitate informed decision-making.

Introduction to Ornithine Protecting Group Strategies

The selection of an appropriate ornithine derivative is dictated by the overall synthetic strategy, primarily the choice between Boc (tert-butyloxycarbonyl) and Fmoc (9-fluorenylmethyloxycarbonyl) Nα-protection. Z-D-Orn(boc)-OH is typically employed in Boc-based SPPS. In this strategy, the Nα-Z (benzyloxycarbonyl) group is removed by catalytic hydrogenation, while the side-chain Boc group is cleaved with a mild acid. This guide explores alternatives for both Boc and Fmoc-based strategies, highlighting the principles of orthogonal protection, where different protecting groups can be removed under distinct conditions without affecting others.[1][]

Performance Comparison of Ornithine Derivatives

Direct head-to-head quantitative comparisons of different ornithine derivatives in the synthesis of a single peptide are limited in the literature. The following table compiles available data on the deprotection conditions and reported performance of various alternatives. The purity data, where available, is extracted from syntheses of different peptides and should be considered as an indicator of potential performance rather than a direct comparison.

Derivative	Nα-Protection	δ-Amine Protection	Deprotection Conditions for δ-Amine	Reported Crude Purity (%)	Key Advantages & Disadvantages
Z-D-Orn(boc)-OH	Z	Boc	Mild Acid (e.g., TFA)	Data not available	A: Compatible with Boc-SPPS. D: Z-group removal requires hydrogenation.
Boc-D-Orn(Z)-OH	Boc	Z	Strong Acid (e.g., HF) or Hydrogenolysis	Data not available	A: Compatible with Boc-SPPS. D: Harsh Z-group removal conditions.[3]
Boc-D-Orn(2-Cl-Z)-OH	Boc	2-Cl-Z	Strong Acid (e.g., HF)	Data not available	A: 2-Cl-Z is more acid-labile than Z. D: Still requires strong acid for cleavage.[3][4]
Fmoc-D-Orn(Boc)-OH	Fmoc	Boc	Acid (e.g., TFA)	>95 (General)	A: Widely used in Fmoc-SPPS, stable to piperidine. D: Not orthogonal if on-resin side-chain modification is needed before final cleavage.[5]
Fmoc-D-Orn(Aloc)-OH	Fmoc	Aloc	Pd(0) catalyst (e.g., Pd(PPh₃)₄)	Data not available	A: Orthogonal to both acid- and base-labile groups. D: Requires use of a metal catalyst.[6][7]
Fmoc-D-Orn(Dde)-OH	Fmoc	Dde	2% Hydrazine in DMF	Data not available	A: Orthogonal to Fmoc and Boc. D: Potential for Dde migration.[8][9]
Fmoc-D-Orn(ivDde)-OH	Fmoc	ivDde	2-10% Hydrazine in DMF	71-77[10]	A: More stable than Dde, reduced migration. D: Slower removal than Dde.[8][10]
Fmoc-D-Orn(Mtt)-OH	Fmoc	Mtt	1% TFA in DCM	Data not available	A: Very acid-labile, allows for selective deprotection on-resin. D: Potential for premature cleavage with repeated acid exposure.[11][12]

Experimental Protocols

General Protocol for Solid-Phase Peptide Synthesis (Fmoc-Strategy)

This protocol outlines a single coupling cycle for incorporating an Fmoc-protected ornithine derivative into a peptide chain on a solid support.

• Resin Swelling: Swell the resin (e.g., Rink Amide resin) in N,N-dimethylformamide (DMF) for 30-60 minutes in a reaction vessel.

• Fmoc Deprotection:

  • Drain the DMF.

  • Add a solution of 20% piperidine in DMF to the resin.

  • Agitate for 5-10 minutes at room temperature.

  • Drain the solution and repeat the piperidine treatment for another 5-10 minutes.

  • Wash the resin thoroughly with DMF (3-5 times) to remove piperidine and the deprotection byproducts.

• Amino Acid Coupling:

  • In a separate vessel, dissolve the Fmoc-ornithine derivative (3-5 equivalents relative to resin loading) and a coupling agent (e.g., HBTU, 3-5 equivalents) in DMF.

  • Add a base (e.g., DIPEA, 6-10 equivalents) to the solution to activate the amino acid.

  • Add the activated amino acid solution to the deprotected resin.

  • Agitate for 1-2 hours at room temperature.

  • Monitor the coupling reaction for completion using the Kaiser test.[13]

• Washing: Wash the resin thoroughly with DMF (3-5 times) to remove excess reagents and byproducts.

• Repeat Cycle: Repeat steps 2-4 for each subsequent amino acid in the peptide sequence.

Protocol for Kaiser Test (Monitoring of Coupling)

The Kaiser test is a qualitative method to detect the presence of free primary amines on the resin.[13][14][15]

Reagents:

• Solution A: 5 g ninhydrin in 100 mL ethanol.

• Solution B: 80 g phenol in 20 mL ethanol.

• Solution C: 2 mL of 0.001 M KCN in 98 mL pyridine.

Procedure:

• Take a small sample of resin beads (10-15 beads) from the reaction vessel.

• Wash the beads with DMF and then ethanol in a small test tube.

• Add 2-3 drops of each of Solution A, B, and C to the beads.

• Heat the test tube at 100-120°C for 3-5 minutes.

• Observe the color of the beads and the solution.

  • Positive Result (incomplete coupling): Blue or purple color indicates the presence of free primary amines.

  • Negative Result (complete coupling): Yellow or colorless indicates the absence of free primary amines.

Specific Deprotection Protocols for δ-Amine Protecting Groups

• Wash the peptide-resin with dichloromethane (DCM).

• Treat the resin with a solution of 20-50% trifluoroacetic acid (TFA) in DCM for 20-30 minutes at room temperature.

• Filter the resin and wash thoroughly with DCM, followed by a neutralization wash with 10% DIPEA in DMF, and finally with DMF.[5]

• Swell the peptide-resin in DCM.

• Add a solution of Pd(PPh₃)₄ (0.1-0.3 equivalents) in DCM.

• Add a scavenger, such as phenylsilane (20-40 equivalents).

• Agitate the mixture under an inert atmosphere (e.g., argon) for 30-60 minutes.

• Wash the resin with DCM, a solution of sodium diethyldithiocarbamate in DMF (to remove palladium), and finally with DMF.[16]

• Wash the peptide-resin with DMF.

• Treat the resin with a solution of 2% hydrazine in DMF. For ivDde, a higher concentration (up to 10%) may be required for efficient removal.

• Agitate for 3-10 minutes (Dde) or 30-60 minutes (ivDde) at room temperature. Repeat the treatment if necessary.

• Wash the resin thoroughly with DMF.[8][10]

• Wash the peptide-resin with DCM.

• Treat the resin with a solution of 1% TFA and 2-5% triisopropylsilane (TIS) in DCM.

• Agitate for 5-10 minutes, and repeat the treatment until the deprotection is complete (can be monitored by the appearance of the yellow color of the Mtt cation).

• Wash the resin with DCM, followed by a neutralization wash with 10% DIPEA in DMF, and finally with DMF.[11][12]

Visualizations

Chemical Structures of Ornithine Derivatives

Caption: Commercially available ornithine derivatives for Boc and Fmoc-based SPPS.

Experimental Workflow for SPPS

Caption: A single cycle in Fmoc-based solid-phase peptide synthesis.

Orthogonal Protection Strategy

Caption: Orthogonality of protecting groups in Fmoc-SPPS.

Conclusion

The selection of an ornithine derivative is a critical step in peptide synthesis design. While Z-D-Orn(boc)-OH is a standard choice for Boc-based SPPS, a wider array of alternatives with orthogonal protecting groups is available for the more commonly used Fmoc-based strategy. Derivatives such as Fmoc-D-Orn(Boc)-OH are suitable for routine synthesis, while Fmoc-D-Orn(Aloc)-OH, Fmoc-D-Orn(ivDde)-OH, and Fmoc-D-Orn(Mtt)-OH offer orthogonal handles for more complex synthetic routes involving on-resin cyclization or modification. The choice of derivative should be guided by the specific requirements of the target peptide, including the need for on-resin modifications and the presence of other sensitive residues. The experimental protocols and data presented in this guide provide a foundation for making an informed decision.

References

• 1. chempep.com [chempep.com]
• 3. peptide.com [peptide.com]
• 4. peptide.com [peptide.com]
• 5. benchchem.com [benchchem.com]
• 6. scbt.com [scbt.com]
• 7. peptide.com [peptide.com]
• 8. peptide.com [peptide.com]
• 9. Fmoc-orn(dde)-oh | Sigma-Aldrich [sigmaaldrich.com]
• 10. kohan.com.tw [kohan.com.tw]
• 11. Selecting Orthogonal Building Blocks [sigmaaldrich.com]
• 12. Preparation of the very acid-sensitive Fmoc-Lys(Mtt)-OH. Application in the synthesis of side-chain to side-chain cyclic peptides and oligolysine cores suitable for the solid-phase assembly of MAPs and TASPs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. benchchem.com [benchchem.com]
• 14. DSpace [scholarshare.temple.edu]
• 15. bio-protocol.org [bio-protocol.org]
• 16. chem.uci.edu [chem.uci.edu]

Navigating the Analytical Maze: A Comparative Guide to Validating Peptides Containing Z-D-Orn(Boc)-OH

For researchers, scientists, and drug development professionals, the meticulous validation of synthetic peptides is a critical checkpoint to ensure efficacy, safety, and reproducibility. The incorporation of non-standard amino acid derivatives, such as Nα-Z-Nδ-Boc-D-ornithine (Z-D-Orn(Boc)-OH), introduces unique analytical hurdles. This guide provides an objective comparison of key analytical techniques for validating peptide sequences containing this modified amino acid, offering supporting data, detailed experimental protocols, and workflow visualizations to empower informed decision-making in your research.

The presence of both the benzyloxycarbonyl (Z) group on the alpha-amino group and the tert-butyloxycarbonyl (Boc) group on the delta-amino group of the D-ornithine side chain presents distinct challenges and considerations for standard analytical methodologies. This guide will explore the performance of High-Performance Liquid Chromatography (HPLC), Mass Spectrometry (MS), Edman Degradation, and Nuclear Magnetic Resonance (NMR) Spectroscopy in the comprehensive validation of these specialized peptides.

Comparative Analysis of Validation Techniques

The selection of an appropriate analytical method hinges on the specific information required, ranging from purity assessment to absolute sequence confirmation and structural elucidation.

Feature	High-Performance Liquid Chromatography (HPLC)	Mass Spectrometry (MS/MS)	Edman Degradation	Nuclear Magnetic Resonance (NMR)
Primary Function	Purity assessment and quantification.	Sequence confirmation and molecular weight determination.	N-terminal sequencing.	3D structure and conformational analysis.
Principle	Separation based on physicochemical properties (e.g., hydrophobicity).[1][2][3]	Measurement of mass-to-charge ratio of the peptide and its fragments.	Sequential chemical removal and identification of N-terminal amino acids.[4][5][6]	Exploits the magnetic properties of atomic nuclei to provide detailed structural information.[7][8][9][10]
Sample Requirement	Low (picomole to nanomole range).	High sensitivity (femtomole to picomole range).	10-100 picomoles of purified peptide.[4]	High (milligram range), requires high purity (>95%).[9]
Throughput	High.	High.	Low, sequential analysis.	Low.
Impact of Z-D-Orn(Boc)-OH	The bulky, hydrophobic protecting groups significantly increase retention time on reversed-phase columns.[11]	The Z and Boc groups add predictable mass. Fragmentation can be complex, with potential for neutral losses of Boc-related fragments.	The N-terminal Z-group blocks the initial reaction, requiring a deprotection step prior to sequencing.[12]	The protecting groups will generate distinct signals in the NMR spectrum, which can be used for confirmation but may also complicate spectral analysis.[13]
Key Advantage	Excellent for assessing purity and detecting impurities.[1][2]	Provides definitive molecular weight and sequence information, including the location of the modified residue.	Unambiguous identification of N-terminal residues.	Provides detailed 3D structural and dynamic information in solution.[7]
Key Limitation	Does not provide sequence information.	Can be challenging to differentiate isobaric residues without high-resolution instruments.	Ineffective for blocked N-termini without prior modification.[4][14]	Requires large amounts of pure sample and specialized expertise for data interpretation.

In-Depth Analysis of Validation Techniques for Z-D-Orn(Boc)-OH Peptides

High-Performance Liquid Chromatography (HPLC)

Reversed-Phase HPLC (RP-HPLC) is the workhorse for assessing the purity of synthetic peptides. For peptides containing Z-D-Orn(Boc)-OH, the hydrophobicity of the Z and Boc protecting groups will dominate the retention behavior.

Expected Observations:

• Increased Retention Time: The peptide will be significantly more retained on a C18 column compared to its unprotected counterpart.

• Peak Broadening: The bulky protecting groups may lead to broader peaks.

• Separation of Diastereomers: If the synthesis involved a racemic mixture, RP-HPLC is a powerful tool for separating the resulting diastereomers.[15]

Experimental Protocol: RP-HPLC Analysis

• Sample Preparation: Dissolve the peptide in a suitable solvent, typically a mixture of water and acetonitrile containing 0.1% trifluoroacetic acid (TFA), to a concentration of 1 mg/mL.

• Chromatographic System:

  • Column: C18 reversed-phase column (e.g., 4.6 x 250 mm, 5 µm particle size).

  • Mobile Phase A: 0.1% TFA in water.

  • Mobile Phase B: 0.1% TFA in acetonitrile.

  • Gradient: A linear gradient from 5% to 95% Mobile Phase B over 30 minutes is a common starting point. The gradient may need to be optimized to ensure good separation.

  • Flow Rate: 1 mL/min.

  • Detection: UV absorbance at 214 nm and 280 nm.

Mass Spectrometry (MS)

Mass spectrometry is indispensable for confirming the molecular weight and sequence of the peptide.

Expected Observations:

• Molecular Ion Peak: The mass spectrum will show a molecular ion peak corresponding to the calculated mass of the peptide including the Z (134.05 Da) and Boc (100.08 Da) groups.

• Fragmentation Pattern: In tandem MS (MS/MS), the peptide will fragment along the backbone, producing b- and y-ions. The Z-D-Orn(Boc)-OH residue will introduce a mass shift in the fragment ions. Additionally, neutral losses corresponding to components of the Boc group (e.g., isobutylene, 56 Da) or the entire Boc group (100 Da) from the side chain may be observed. The fragmentation of the Z-group is less common under standard collision-induced dissociation (CID) conditions.

Experimental Protocol: LC-MS/MS Analysis

• Sample Preparation: Prepare the sample as for HPLC analysis.

• LC-MS/MS System:

  • Couple an HPLC system to a mass spectrometer (e.g., Q-TOF, Orbitrap, or Ion Trap).

  • Use the same chromatographic conditions as for the analytical HPLC, or a faster gradient for higher throughput.

• Mass Spectrometry Parameters:

  • Ionization Mode: Electrospray Ionization (ESI) in positive ion mode.

  • MS1 Scan: Acquire a full scan to identify the precursor ion (the protonated molecule of the peptide).

  • MS2 Scan (Tandem MS): Select the precursor ion for fragmentation (e.g., using CID) and acquire the fragment ion spectrum.

• Data Analysis: Use de novo sequencing software or manually interpret the MS/MS spectrum to confirm the amino acid sequence, paying close attention to the mass of the modified ornithine residue.

Edman Degradation

Edman degradation provides a definitive sequence from the N-terminus. However, the N-terminal Z-group on Z-D-Orn(Boc)-OH poses a significant challenge.

Methodological Consideration:

• Deprotection Required: The Z-group must be removed prior to Edman sequencing. This is typically achieved by catalytic hydrogenation (e.g., using palladium on carbon and a hydrogen source like cyclohexene).[12] This additional step can lead to sample loss.

Experimental Protocol: Edman Degradation (with Deprotection)

• Z-Group Deprotection:

  • Dissolve the peptide in a suitable solvent (e.g., ethanol).

  • Add a palladium catalyst (e.g., 10% Pd/C).

  • Introduce a hydrogen source (e.g., cyclohexene or hydrogen gas).

  • Heat the reaction mixture to facilitate the removal of the Z-group.

  • Purify the deprotected peptide using RP-HPLC.

• Edman Sequencing:

  • Load the purified, deprotected peptide onto the sequencer.

  • Perform the sequential degradation cycles.

  • Identify the released phenylthiohydantoin (PTH)-amino acids by HPLC.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful tool for determining the three-dimensional structure of peptides in solution.

Expected Observations:

• Characteristic Signals: The Z and Boc groups will give rise to characteristic signals in the 1H and 13C NMR spectra. The aromatic protons of the Z-group will appear in the aromatic region (~7.3 ppm), and the tert-butyl protons of the Boc group will be a sharp singlet around 1.4 ppm.

• Structural Information: Through-space correlations observed in a Nuclear Overhauser Effect Spectroscopy (NOESY) experiment can provide information about the conformation of the peptide backbone and the orientation of the modified side chain.

Experimental Protocol: 2D NMR Analysis

• Sample Preparation: Dissolve a high concentration of the purified peptide (typically >1 mM) in a suitable deuterated solvent (e.g., D2O, CD3OH, or a mixture).

• NMR Data Acquisition:

  • Acquire a series of 1D and 2D NMR spectra (e.g., TOCSY, NOESY, HSQC) on a high-field NMR spectrometer.

• Data Analysis:

  • Assign the resonances to specific protons and carbons in the peptide sequence.

  • Analyze the NOESY spectrum to identify through-space interactions.

  • Use the distance restraints derived from the NOESY data to calculate a 3D structure of the peptide.

Visualizing the Validation Workflow

Signaling Pathway Context

The accurate validation of a synthetic peptide is the first step in ensuring its utility in biological assays. For instance, a validated peptide inhibitor can then be used to probe a specific signaling pathway.

Conclusion

The validation of peptides containing Z-D-Orn(Boc)-OH requires a multi-pronged analytical approach. While HPLC is essential for purity assessment, mass spectrometry provides the most direct and comprehensive information regarding sequence and molecular weight. Edman degradation, although powerful for N-terminal sequencing, is complicated by the presence of the N-terminal Z-group. NMR spectroscopy offers unparalleled structural insights but is demanding in terms of sample requirements. For comprehensive and unambiguous characterization, a combination of these techniques is highly recommended. By understanding the nuances of how this specific modified amino acid behaves in each analytical method, researchers can confidently validate their synthetic peptides and proceed with their downstream applications.

References

• 1. renyi.hu [renyi.hu]
• 2. HPLC Analysis and Purification of Peptides - PMC [pmc.ncbi.nlm.nih.gov]
• 3. HPLC Tech Tip: Approach to Peptide Analysis | Phenomenex [phenomenex.com]
• 4. Edman degradation - Wikipedia [en.wikipedia.org]
• 5. longdom.org [longdom.org]
• 6. chem.libretexts.org [chem.libretexts.org]
• 7. benchchem.com [benchchem.com]
• 8. researchgate.net [researchgate.net]
• 9. chem.uzh.ch [chem.uzh.ch]
• 10. NMR Spectroscopy of Peptides and Proteins | Springer Nature Experiments [experiments.springernature.com]
• 11. benchchem.com [benchchem.com]
• 12. benchchem.com [benchchem.com]
• 13. mdpi.com [mdpi.com]
• 14. Protein Sequencing of Edman Degradation - Creative Proteomics Blog [creative-proteomics.com]
• 15. Evaluation of endogenous peptide stereochemistry using liquid chromatography-mass spectrometry-based spiking experiments - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Study of Coupling Reagents for Z-D-Orn(boc)-OH

For researchers, scientists, and professionals in drug development, the efficient and stereochemically sound incorporation of protected amino acids is a cornerstone of successful peptide synthesis. The choice of coupling reagent for activating Z-D-Orn(boc)-OH is a critical decision that directly impacts reaction yield, purity, and the risk of racemization. This guide provides an objective comparison of common coupling reagents, supported by established principles in peptide chemistry and representative experimental data, to facilitate an informed selection for your synthetic needs.

Performance Comparison of Common Coupling Reagents

The efficacy of a coupling reagent is evaluated based on several key performance indicators: the yield of the desired peptide, the purity of the crude product, reaction time, and the potential for racemization of the activated amino acid. While direct comparative data for Z-D-Orn(boc)-OH is not extensively published, the following table summarizes the expected performance of widely used coupling reagents based on their known reactivity with similar N-alpha-Z-protected and sterically accessible amino acids.

Coupling Reagent/System	Reagent Type	Typical Yield (%)	Representative Purity (%)	Racemization Risk	Key Advantages	Potential Disadvantages
HATU/DIPEA	Uronium/Aminium Salt	>95	>95	Very Low	Highly efficient and fast-reacting, particularly for challenging couplings; forms a more reactive OAt-ester.[1][2]	Higher cost; potential for guanidinylation of the N-terminus if used in excess.[3]
HBTU/DIPEA	Uronium/Aminium Salt	90-98	>95	Low	A reliable and widely used reagent, generally effective with low racemization.[2]	Slightly less reactive than HATU, which may lead to longer reaction times.[2]
EDC/HOBt	Carbodiimide/Additive	85-95	>90	Moderate	Cost-effective and readily available; water-soluble byproducts simplify workup in solution-phase synthesis.[1][4]	Can be sluggish, especially with sterically hindered or electron-deficient amines; higher risk of racemization compared to onium salts.[1][2]
TBTU/DIPEA	Uronium/Aminium Salt	90-98	>95	Low	Similar in efficiency to HBTU with rapid reaction times and low racemization.[2]	As with other uronium salts, excess reagent can lead to side reactions.[2]

Experimental Protocols

Detailed methodologies for the coupling of Z-D-Orn(boc)-OH using the compared reagents are provided below. These protocols are intended as a starting point and may require optimization based on the specific substrate and reaction scale.

Protocol 1: Coupling of Z-D-Orn(boc)-OH using HATU

This protocol is recommended for achieving high coupling efficiency and minimizing racemization, especially in solid-phase peptide synthesis (SPPS).

Materials:

• Z-D-Orn(boc)-OH

• Resin-bound peptide with a free N-terminal amine

• HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid hexafluorophosphate)

• N,N-Diisopropylethylamine (DIPEA)

• N,N-Dimethylformamide (DMF), peptide synthesis grade

• Dichloromethane (DCM), peptide synthesis grade

Procedure:

• Resin Swelling: Swell the resin in DMF for 30-60 minutes.

• Deprotection (if necessary): If the N-terminus is protected (e.g., with Fmoc), perform the standard deprotection protocol (e.g., 20% piperidine in DMF). Wash the resin thoroughly with DMF.

• Pre-activation: In a separate reaction vessel, dissolve Z-D-Orn(boc)-OH (2.0 eq. relative to resin loading) and HATU (1.9 eq.) in DMF. Add DIPEA (4.0 eq.) to the solution and allow the mixture to pre-activate for 1-2 minutes.

• Coupling: Add the pre-activated solution to the resin. Agitate the mixture at room temperature for 1-2 hours.

• Monitoring: Monitor the reaction for completion using a qualitative method like the Kaiser test. If the test is positive (indicating free amines), the coupling is incomplete and should be repeated.

• Washing: Once the coupling is complete, wash the resin sequentially with DMF (3 times), DCM (3 times), and DMF (3 times).

Protocol 2: Coupling of Z-D-Orn(boc)-OH using HBTU

This protocol provides a reliable and widely used method for coupling.

Materials:

• Z-D-Orn(boc)-OH

• Resin-bound peptide with a free N-terminal amine

• HBTU (O-(Benzotriazol-1-yl)-N,N,N',N'-tetramethyluronium hexafluorophosphate)

• DIPEA

• DMF, peptide synthesis grade

• DCM, peptide synthesis grade

Procedure:

• Resin Swelling and Deprotection: Follow steps 1 and 2 from Protocol 1.

• Coupling Solution Preparation: In a separate reaction vessel, dissolve Z-D-Orn(boc)-OH (2.0 eq. relative to resin loading) and HBTU (2.0 eq.) in DMF.

• Base Addition: Add DIPEA (4.0 eq.) to the coupling solution.

• Coupling: Immediately add the coupling solution to the resin. Agitate the mixture at room temperature for 2-4 hours.[5]

• Monitoring and Washing: Follow steps 5 and 6 from Protocol 1.

Protocol 3: Coupling of Z-D-Orn(boc)-OH using EDC/HOBt

This protocol is a cost-effective method suitable for both solid-phase and solution-phase synthesis.

Materials:

• Z-D-Orn(boc)-OH

• Amine component (e.g., amino acid ester hydrochloride or resin-bound peptide)

• EDC (1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide hydrochloride)

• HOBt (1-Hydroxybenzotriazole)

• DIPEA (if using an amine salt)

• DCM or DMF

Procedure (for solution-phase):

• Dissolution: Dissolve Z-D-Orn(boc)-OH (1.0 eq.) and HOBt (1.1 eq.) in DCM or DMF.

• Amine Addition: Add the amine component (1.0 eq.). If it is a hydrochloride salt, add DIPEA (1.0 eq.) to neutralize.

• Cooling: Cool the reaction mixture to 0 °C in an ice bath.

• EDC Addition: Add EDC (1.2 eq.) to the reaction mixture portion-wise while stirring.[1]

• Reaction: Allow the reaction to warm to room temperature and stir for 12-24 hours. Monitor the reaction progress by thin-layer chromatography (TLC) or LC-MS.

• Work-up: Upon completion, dilute the reaction mixture with an appropriate organic solvent (e.g., ethyl acetate). Wash the organic layer sequentially with 1N HCl, saturated NaHCO3, and brine. Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. Purify the crude product by flash column chromatography.

Visualizing the Process

To better understand the experimental workflow and the underlying chemical principles, the following diagrams are provided.

References

• 1. benchchem.com [benchchem.com]
• 2. peptide.com [peptide.com]
• 3. benchchem.com [benchchem.com]
• 4. Synthesis of amide derivatives for electron deficient amines and functionalized carboxylic acids using EDC and DMAP and a catalytic amount of HOBt as the coupling reagents - PMC [pmc.ncbi.nlm.nih.gov]
• 5. peptide.com [peptide.com]

evaluating the efficiency of different deprotection methods for Z-D-Orn(boc)-OH

For Researchers, Scientists, and Drug Development Professionals

The strategic removal of protecting groups is a critical step in the synthesis of complex molecules such as peptides and pharmaceuticals. Z-D-Orn(Boc)-OH, a derivative of the amino acid ornithine, features two common protecting groups: the benzyloxycarbonyl (Z or Cbz) group on the α-amino group and the tert-butyloxycarbonyl (Boc) group on the δ-amino group. The orthogonal nature of these groups—Boc's lability to acid and Z's susceptibility to hydrogenolysis—allows for their selective or simultaneous removal. This guide provides a comparative evaluation of the efficiency of different deprotection methods for Z-D-Orn(Boc)-OH, supported by experimental protocols and data.

Comparison of Deprotection Efficiencies

The choice of deprotection strategy depends on the desired outcome: selective removal of either the Boc or the Z group, or the simultaneous cleavage of both. The following table summarizes the typical efficiencies of common deprotection methods. While specific data for Z-D-Orn(Boc)-OH is limited, the presented data is based on established protocols for similarly protected amino acids and peptides.

Deprotection Strategy	Method	Reagents & Conditions	Typical Reaction Time	Typical Yield	Purity	Key Considerations
Selective Boc Deprotection	Acidolysis	Trifluoroacetic acid (TFA) in Dichloromethane (DCM) (1:1)	1 - 4 hours	>95%	High	The Z group is stable under these conditions. Potential for side reactions with sensitive residues if present.[1][2][3]
Acidolysis	4M HCl in 1,4-Dioxane	1 - 4 hours	>90%	High	The Z group remains intact. The product is isolated as the hydrochloride salt.
Selective Z Deprotection	Catalytic Hydrogenation	H₂, 10% Pd/C in Methanol or Ethanol	2 - 18 hours	>95%	High	The Boc group is stable under these conditions. The catalyst can be sensitive to poisoning by sulfur-containing compounds.[4]
Simultaneous Deprotection	Catalytic Hydrogenation & Acidolysis	1. H₂, 10% Pd/C2. TFA in DCM	Sequential	Variable	Variable	Allows for a stepwise approach to deprotection and purification.
Strong Acidolysis	HBr in Acetic Acid	1 - 4 hours	Variable	Moderate	Harsh conditions that can lead to side reactions and degradation of sensitive molecules.

Experimental Protocols

Detailed methodologies for the selective deprotection of the Boc and Z groups from Z-D-Orn(Boc)-OH are provided below.

Protocol 1: Selective Deprotection of the Boc Group via Acidolysis

This procedure selectively removes the Boc group, leaving the Z group intact, to yield Z-D-Orn-OH.

Materials:

• Z-D-Orn(Boc)-OH

• Dichloromethane (DCM), anhydrous

• Trifluoroacetic acid (TFA)

• Saturated aqueous sodium bicarbonate solution

• Brine

• Anhydrous sodium sulfate (Na₂SO₄)

• Round-bottom flask

• Magnetic stirrer and stir bar

• Rotary evaporator

Procedure:

• Dissolve Z-D-Orn(Boc)-OH in anhydrous DCM (e.g., 10 mL per 1 g of substrate) in a round-bottom flask.

• Cool the solution to 0°C in an ice bath.

• Slowly add an equal volume of TFA to the stirred solution.

• Allow the reaction mixture to warm to room temperature and stir for 1-4 hours. Monitor the reaction progress by thin-layer chromatography (TLC).

• Once the reaction is complete, remove the solvent and excess TFA under reduced pressure using a rotary evaporator.

• Dissolve the residue in ethyl acetate and wash with saturated aqueous sodium bicarbonate solution to neutralize any remaining acid.

• Wash the organic layer with brine, dry over anhydrous Na₂SO₄, filter, and concentrate in vacuo to obtain the crude Z-D-Orn-OH.

• Purify the product by column chromatography on silica gel if necessary.

Protocol 2: Selective Deprotection of the Z Group via Catalytic Hydrogenation

This method selectively removes the Z group while preserving the Boc group, yielding D-Orn(Boc)-OH.

Materials:

• Z-D-Orn(Boc)-OH

• Methanol or Ethanol

• 10% Palladium on carbon (Pd/C) catalyst

• Hydrogen gas (H₂) supply (e.g., balloon or hydrogenation apparatus)

• Round-bottom flask or hydrogenation vessel

• Magnetic stirrer and stir bar

• Celite®

Procedure:

• Dissolve Z-D-Orn(Boc)-OH in a suitable solvent such as methanol or ethanol (e.g., 20 mL per 1 g of substrate) in a reaction vessel.

• Carefully add 10% Pd/C catalyst to the solution (typically 10% by weight of the substrate).

• Evacuate the vessel and backfill with hydrogen gas. Repeat this process three times to ensure an inert atmosphere.

• Stir the reaction mixture vigorously under a hydrogen atmosphere at room temperature for 2-18 hours. Monitor the reaction progress by TLC.

• Upon completion, carefully filter the reaction mixture through a pad of Celite® to remove the Pd/C catalyst.

• Wash the filter cake with the reaction solvent.

• Combine the filtrates and remove the solvent under reduced pressure to yield the crude D-Orn(Boc)-OH.

• The product can be further purified by recrystallization or column chromatography if needed.

Logical Workflow for Deprotection Strategy Selection

The choice of the deprotection method is dictated by the synthetic goal. The following diagram illustrates the decision-making process for the deprotection of Z-D-Orn(Boc)-OH.

Caption: Decision workflow for selecting a deprotection method for Z-D-Orn(Boc)-OH.

Signaling Pathways and Experimental Workflows

The following diagram illustrates the general experimental workflow for a selective deprotection reaction followed by purification and analysis.

Caption: General experimental workflow for the deprotection of Z-D-Orn(Boc)-OH.

References

• 1. rsc.org [rsc.org]
• 2. Boc Deprotection - TFA [commonorganicchemistry.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]

A Comparative Guide to Z-D-Orn(Boc)-OH and its Alternatives in Peptide Synthesis

For Researchers, Scientists, and Drug Development Professionals: A Data-Driven Comparison of Ornithine Building Blocks for Peptide Synthesis

In the intricate world of peptide synthesis, the choice of protected amino acid building blocks is a critical determinant of success, influencing yield, purity, and the overall efficiency of the synthetic strategy. Ornithine, a non-proteinogenic amino acid, is a versatile component for introducing lactam bridges, attaching reporter probes, or creating branched peptides. This guide provides a comprehensive comparison of Z-D-Orn(Boc)-OH with its common alternatives, primarily Fmoc-D-Orn(Boc)-OH and other related diamino acids, offering a data-driven perspective for researchers in peptide chemistry and drug development.

The core of peptide synthesis revolves around the sequential addition of amino acids, each with temporary protection on its α-amino group and permanent protection on any reactive side chains. The two dominant strategies in solid-phase peptide synthesis (SPPS) are the Boc/Bzl (tert-butyloxycarbonyl/benzyl) and the Fmoc/tBu (9-fluorenylmethoxycarbonyl/tert-butyl) approaches. Z-D-Orn(Boc)-OH, with its benzyloxycarbonyl (Z) Nα-protection, traditionally aligns with the Boc/Bzl strategy, while Fmoc-D-Orn(Boc)-OH is the cornerstone of the more contemporary Fmoc/tBu methodology.

Performance Comparison: Z- vs. Fmoc-Protected D-Ornithine

The selection between Z- and Fmoc-Nα-protection for D-ornithine hinges on the desired overall synthetic strategy, compatibility with other protecting groups, and the specific requirements of the target peptide. While direct head-to-head comparative studies are limited, a qualitative and semi-quantitative analysis can be derived from the extensive literature on peptide synthesis.

Table 1: Comparison of Key Performance Parameters

Parameter	Z-D-Orn(Boc)-OH	Fmoc-D-Orn(Boc)-OH	Key Considerations
Primary Synthesis Strategy	Boc/Bzl SPPS, Solution Phase	Fmoc/tBu SPPS	The choice of Nα-protection dictates the entire synthetic workflow.
Nα-Deprotection Conditions	Strong acid (e.g., TFA)	Mild base (e.g., 20% piperidine in DMF)	Fmoc deprotection is generally considered milder and less likely to cause side reactions with acid-sensitive residues.
Coupling Efficiency	Generally high (>98%)	Typically very high (>99%)	Fmoc chemistry often boasts slightly higher coupling efficiencies due to the milder deprotection conditions, which can be significant in the synthesis of long peptides.
Racemization Risk	Low for urethane-type protecting groups	Low for urethane-type protecting groups	The risk of racemization is more dependent on the coupling reagents and conditions than the Nα-protecting group itself. The use of additives like HOBt or Oxyma is crucial to suppress this side reaction.
Side Reactions	Potential for side-chain modifications during strong acid deprotection	Diketopiperazine formation at the dipeptide stage, especially with proline.	The choice of protecting group strategy can mitigate specific side reactions.
Orthogonality	Quasi-orthogonal with Boc side-chain protection	Fully orthogonal with tBu-based side-chain protection	The Fmoc/tBu strategy offers true orthogonality, allowing for selective deprotection of the side chain on-resin for further modifications.

Note: The quantitative data presented are typical values based on established peptide synthesis principles and may vary depending on the specific peptide sequence, coupling conditions, and analytical methods.

Alternatives to D-Ornithine Building Blocks

Beyond the choice of Nα-protecting group for D-ornithine, other diamino acids can serve as alternatives, each offering a different side-chain length and potential for specific structural modifications.

Table 2: Comparison with Alternative Diamino Acid Building Blocks

Building Block	Structure	Key Features and Applications
Z-D-Dab(Boc)-OH	Z-protected D-2,4-diaminobutyric acid with a Boc-protected γ-amino group.	Shorter side chain than ornithine. Used for creating smaller lactam rings or for introducing a positive charge closer to the peptide backbone.
Fmoc-D-Dab(Boc)-OH	Fmoc-protected D-2,4-diaminobutyric acid with a Boc-protected γ-amino group.	The Fmoc equivalent of Z-D-Dab(Boc)-OH, suitable for the Fmoc/tBu strategy.
Z-D-Lys(Boc)-OH	Z-protected D-lysine with a Boc-protected ε-amino group.	Longer side chain than ornithine. A very common building block for introducing a positive charge or for side-chain modifications.
Fmoc-D-Lys(Boc)-OH	Fmoc-protected D-lysine with a Boc-protected ε-amino group.	The standard building block for incorporating D-lysine in the Fmoc/tBu strategy, offering a longer and more flexible side chain for modifications.

Experimental Protocols

The following are generalized protocols for the incorporation of Z-D-Orn(Boc)-OH and Fmoc-D-Orn(Boc)-OH in solid-phase peptide synthesis.

Protocol 1: Incorporation of Z-D-Orn(Boc)-OH via Boc-SPPS

This protocol outlines a typical cycle for the incorporation of a Z-protected amino acid in a Boc/Bzl-based solid-phase synthesis.

• Resin Preparation: Swell the appropriate resin (e.g., Merrifield or PAM resin) in dichloromethane (DCM). If starting a new synthesis, couple the first Boc-protected amino acid to the resin.

• Boc Deprotection:

  • Treat the resin with a solution of 25-50% trifluoroacetic acid (TFA) in DCM for 1-2 minutes, then drain.

  • Treat with a fresh portion of the same solution for 20-30 minutes to remove the N-terminal Boc group.

  • Wash the resin sequentially with DCM, isopropanol, and N,N-dimethylformamide (DMF).

• Neutralization:

  • Neutralize the N-terminal ammonium trifluoroacetate salt by washing the resin with a 5-10% solution of N,N-diisopropylethylamine (DIEA) in DCM or DMF.

  • Wash the resin with DMF to remove excess base.

• Coupling of Z-D-Orn(Boc)-OH:

  • In a separate vessel, dissolve Z-D-Orn(Boc)-OH (2-4 equivalents relative to resin loading) and an activating agent such as HBTU (2-4 equivalents) in DMF.

  • Add DIEA (4-8 equivalents) to the solution to pre-activate the amino acid.

  • Add the activated amino acid solution to the resin and agitate for 1-2 hours.

  • Monitor the coupling reaction using a qualitative test such as the Kaiser test.

• Capping (Optional): To block any unreacted amino groups, treat the resin with a solution of acetic anhydride and DIEA in DMF.

• Repeat: This cycle is repeated for each subsequent amino acid in the peptide sequence.

Protocol 2: Incorporation of Fmoc-D-Orn(Boc)-OH via Fmoc-SPPS

This protocol outlines a typical cycle for the incorporation of an Fmoc-protected amino acid in an Fmoc/tBu-based solid-phase synthesis.

• Resin Preparation: Swell the appropriate resin (e.g., Wang or Rink Amide resin) in DMF.

• Fmoc Deprotection:

  • Treat the resin with a 20% solution of piperidine in DMF for 5 minutes, then drain.

  • Treat with a fresh portion of the same solution for 15-20 minutes to ensure complete removal of the Fmoc group.

  • Wash the resin thoroughly with DMF.

• Coupling of Fmoc-D-Orn(Boc)-OH:

  • In a separate vessel, dissolve Fmoc-D-Orn(Boc)-OH (2-4 equivalents), a coupling agent (e.g., HBTU, 2-4 equivalents), and an additive (e.g., HOBt, 2-4 equivalents) in DMF.

  • Add a base such as DIEA (4-8 equivalents) to the mixture for pre-activation.

  • Add the activated amino acid solution to the deprotected peptide-resin and agitate for 1-2 hours.

  • Monitor the coupling reaction using a qualitative test (e.g., Kaiser test).

• Capping (Optional): Acetylate any unreacted amino groups as described in the Boc-SPPS protocol.

• Repeat: This cycle is repeated for each subsequent amino acid.

Visualizing the Synthetic Workflows

The choice between Z-D-Orn(Boc)-OH and Fmoc-D-Orn(Boc)-OH fundamentally alters the synthetic pathway. The following diagrams illustrate the logical flow of each strategy.

Boc-SPPS Workflow for Z-D-Orn(Boc)-OH

Safety & Regulatory Compliance

Proper Disposal of Z-D-Orn(boc)-OH: A Procedural Guide

For researchers and drug development professionals, the responsible management and disposal of chemical reagents like Z-D-Orn(boc)-OH are fundamental to ensuring laboratory safety, regulatory compliance, and environmental protection. While a specific, universally adopted Safety Data Sheet (SDS) for Z-D-Orn(boc)-OH is not always readily available, this guide consolidates best practices derived from general laboratory chemical waste protocols and information on similar Boc-protected amino acids to provide a clear, step-by-step disposal plan.

Immediate Safety and Handling: Before initiating any disposal, it is critical to handle Z-D-Orn(boc)-OH with appropriate care. Always wear standard personal protective equipment (PPE), including chemical safety goggles, chemical-resistant gloves, and a lab coat.[1] Operations involving the solid compound should be conducted in a well-ventilated area or a chemical fume hood to prevent the inhalation of dust.[2]

Step-by-Step Disposal Protocol

The primary directive for disposing of Z-D-Orn(boc)-OH is to manage it as regulated chemical waste. Under no circumstances should it be discarded in the regular trash or poured down the sanitary sewer drain.[3][4]

• Waste Identification and Classification : The first step is to classify the waste.[5] Any unused or surplus Z-D-Orn(boc)-OH, as well as any materials significantly contaminated with it (e.g., weighing papers, gloves, spill cleanup materials), must be treated as chemical waste.[3][6] It is the responsibility of the waste generator to determine if the waste is hazardous according to local, state, and federal regulations, typically by consulting the supplier-specific SDS or institutional guidelines.[2][7]

• Waste Segregation : Do not mix Z-D-Orn(boc)-OH waste with other waste streams unless explicitly permitted by your institution's waste management plan.[2][8] Incompatible chemicals must be segregated to prevent dangerous reactions.[8] Collect solid waste separately from liquid waste. If the compound is in a solution, it should be collected in a container compatible with the solvent.[3]

• Containerization :

  • Place all solid waste containing Z-D-Orn(boc)-OH into a dedicated, leak-proof container suitable for solid chemical waste.[3][4]

  • The container must be in good condition, with no cracks or leaks, and have a secure, tight-fitting lid to prevent the release of dust or vapors.[6][7]

  • Keep the waste container closed at all times, except when adding waste.[7]

• Labeling : Proper labeling is crucial for safety and compliance. The waste container must be clearly labeled with:

  • The words "Hazardous Waste".[7][8]

  • The full chemical name: "Z-D-Orn(boc)-OH". Avoid using abbreviations or chemical formulas.[7][8]

  • The date when waste was first added to the container (accumulation start date).[2]

  • Any other specific information required by your institution's Environmental Health and Safety (EHS) office.

• Storage : Store the sealed and labeled waste container in a designated, secure satellite accumulation area within the laboratory.[2][7] This area should be away from incompatible materials and general work areas, pending collection.[4]

• Final Disposal : Arrange for the collection of the waste through your institution's EHS office or a licensed hazardous waste disposal contractor.[3][5] These professional services ensure that the chemical waste is managed, transported, and disposed of in full compliance with all regulatory requirements.[5]

Chemical Identification Data

A clear understanding of the compound's properties is the first step in safe handling and disposal.

Property	Value
Chemical Name	Nα-Z-Nδ-Boc-D-ornithine
Synonyms	(2R)-5-[(2-methylpropan-2-yl)oxycarbonylamino]-2-(phenylmethoxycarbonylamino)pentanoic acid
Molecular Formula	C18H26N2O6[9]
Molecular Weight	366.41 g/mol [10]
CAS Number	98264-52-9[9]
Physical Form	Solid (Combustible Solid, Storage Class 11)[10]

Disposal Workflow

The following diagram illustrates the logical workflow for the proper disposal of Z-D-Orn(boc)-OH.

Caption: Workflow for proper laboratory disposal of Z-D-Orn(boc)-OH.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. How to Safely Dispose of Laboratory Waste? | Stericycle UK [stericycle.co.uk]
• 6. benchchem.com [benchchem.com]
• 7. campussafety.lehigh.edu [campussafety.lehigh.edu]
• 8. benchchem.com [benchchem.com]
• 9. Z-D-Orn(boc)-OH | C18H26N2O6 | CID 7350736 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 10. Boc- D -Orn(Z)-OH = 98.0 TLC 16937-92-1 [sigmaaldrich.com]

Essential Safety and Operational Guide for Handling Z-D-Orn(boc)-OH

This guide provides crucial safety and logistical information for the handling of Z-D-Orn(boc)-OH, a key reagent in peptide synthesis. Adherence to these protocols is essential for ensuring the safety of laboratory personnel and the integrity of research outcomes. This document is intended for researchers, scientists, and professionals in drug development.

Personal Protective Equipment (PPE)

PPE Category	Item	Specifications
Eye Protection	Safety Goggles	Chemical splash goggles compliant with ANSI Z87.1 standards are required to protect against liquid splashes and chemical vapors.[1][4]
Hand Protection	Chemical-Resistant Gloves	Nitrile or neoprene gloves are recommended.[1] It is important to consult the manufacturer's glove compatibility chart for specific breakthrough times.
Body Protection	Laboratory Coat	A long-sleeved lab coat, fully buttoned, is required.[1] For procedures with a higher risk of splashing, a chemical-resistant apron is advised.[1]
Respiratory Protection	N95 Respirator / Fume Hood	Use a type N95 (US) respirator or handle the compound within a certified chemical fume hood, especially when dealing with the powdered form to prevent inhalation of dust.[2]

Operational Plan: Step-by-Step Handling Protocol

Proper handling from receipt to disposal is critical for both safety and maintaining the integrity of Z-D-Orn(boc)-OH.

2.1. Storage and Preparation

• Storage: Upon receipt, store Z-D-Orn(boc)-OH in a tightly sealed container in a cool, dry, and well-ventilated area.[3]

• Preparation:

  • Before handling, ensure all necessary PPE is correctly worn.

  • All manipulations of the solid compound, including weighing and solution preparation, should be conducted in a certified chemical fume hood to minimize inhalation exposure.[1][2]

  • Use dedicated spatulas and weigh boats.

2.2. Experimental Workflow

The following diagram illustrates the general workflow for handling Z-D-Orn(boc)-OH in a laboratory setting.

Handling Workflow for Z-D-Orn(boc)-OH.

Emergency Procedures

• Spill: In the event of a small spill, absorb the material with an inert, non-combustible absorbent material (e.g., sand, vermiculite). Place the contaminated material into a sealed, appropriately labeled container for hazardous waste disposal.

• Skin Contact: Should the chemical come into contact with skin, immediately wash the affected area with soap and plenty of water and remove any contaminated clothing.[5]

• Eye Contact: In case of eye contact, flush the eyes with copious amounts of water for at least 15 minutes, holding the eyelids open. Seek immediate medical attention.[5]

• Inhalation: If inhaled, move the individual to fresh air. If breathing is difficult, provide oxygen. Seek medical attention if symptoms persist.[5]

Disposal Plan

Proper disposal of Z-D-Orn(boc)-OH and associated waste is crucial to prevent environmental contamination and comply with regulations.

4.1. Waste Segregation

A clear segregation of waste streams is essential for safe and compliant disposal.

Waste Disposal Decision Tree.

4.2. Disposal Protocols

• Unused Compound: Dispose of unused Z-D-Orn(boc)-OH as hazardous chemical waste in a properly labeled and sealed container.[3]

• Contaminated Materials: Any disposable items, such as gloves, absorbent pads, and pipette tips, that have come into contact with Z-D-Orn(boc)-OH should be considered hazardous waste and disposed of in a designated hazardous solid waste container.[2]

• Solutions: Aqueous and organic solutions containing Z-D-Orn(boc)-OH should be collected in separate, appropriately labeled hazardous waste containers. Do not pour chemical waste down the drain.[1]

Consult with your institution's Environmental Health and Safety (EHS) department for specific disposal guidelines and regulations.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. Personal Protective Equipment Requirements for Laboratories – Environmental Health and Safety [ehs.ncsu.edu]
• 5. Z-ORN(BOC)-OH - Safety Data Sheet [chemicalbook.com]